2-Ethylsuccinonitrile

• CAS: 17611-82-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 2-Ethylsuccinonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the plausible synthetic pathways for 2-Ethylsuccinonitrile (also known as 2-ethylbutanedinitrile), a valuable dinitrile intermediate. Due to the absence of a standardized, publicly available synthesis protocol, this document outlines a theoretically sound and practical approach based on established organic chemistry principles, primarily the Michael addition reaction. This guide includes postulated experimental protocols, data presentation in a structured format, and visualizations of the reaction pathway and experimental workflow.

Core Synthesis Pathway: Michael Addition

The most promising and chemically robust method for the synthesis of 2-Ethylsuccinonitrile is the conjugate addition (Michael addition) of an ethyl nucleophile to an activated alkene, specifically fumaronitrile. This pathway is favored due to the high electrophilicity of the β-carbon in the α,β-unsaturated dinitrile system.

Two primary types of ethyl nucleophiles are considered for this reaction: organocuprates (Gilman reagents) and Grignard reagents, potentially with a copper catalyst. Gilman reagents are generally preferred for 1,4-additions to α,β-unsaturated carbonyl compounds to minimize competing 1,2-addition. While fumaronitrile lacks a carbonyl group, the use of a Gilman reagent, such as lithium diethylcuprate, is expected to provide a cleaner reaction with higher yields of the desired 1,4-adduct.

Reaction Scheme:

Caption: Proposed synthesis of 2-Ethylsuccinonitrile via Michael addition.

Quantitative Data Summary

The following table summarizes known and estimated quantitative data for 2-Ethylsuccinonitrile.[1][2]

Property	Value	Source
IUPAC Name	2-ethylbutanedinitrile	PubChem[1]
Synonyms	Ethylsuccinonitrile, 2-ethylbutanedinitrile	PubChem[1]
CAS Number	17611-82-4	ChemicalBook[2]
Molecular Formula	C₆H₈N₂	PubChem[1]
Molecular Weight	108.14 g/mol	PubChem[1]
Melting Point	-40.9°C (estimate)	ChemicalBook[2]
Boiling Point	192.78°C (estimate)	ChemicalBook[2]
Density	0.9581 g/cm³ (estimate)	ChemicalBook[2]
Refractive Index	1.5400 (estimate)	ChemicalBook[2]

Experimental Protocols

The following are detailed, hypothetical experimental protocols for the synthesis of 2-Ethylsuccinonitrile based on the Michael addition pathway. These protocols are intended as a starting point for laboratory investigation.

Method A: Synthesis using a Gilman Reagent (Lithium Diethylcuprate)

This method is expected to be high-yielding and selective for the desired 1,4-addition product.

Materials:

• Copper(I) iodide (CuI)

• Ethyllithium (EtLi) in a suitable solvent (e.g., cyclohexane/ether)

• Fumaronitrile

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Magnesium sulfate (MgSO₄)

• Standard organic solvents for extraction and chromatography (e.g., diethyl ether, ethyl acetate, hexanes)

Procedure:

• Preparation of Lithium Diethylcuprate:

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, add copper(I) iodide.

  • Cool the flask to -78 °C in a dry ice/acetone bath.

  • Slowly add a solution of ethyllithium (2.0 equivalents) to the stirred suspension of CuI in anhydrous THF.

  • Allow the mixture to stir at -78 °C for 30-60 minutes, during which the Gilman reagent will form as a clear, colorless or slightly yellow solution.

• Michael Addition:

  • In a separate flame-dried flask under a nitrogen atmosphere, dissolve fumaronitrile (1.0 equivalent) in anhydrous THF.

  • Cool the fumaronitrile solution to -78 °C.

  • Slowly add the freshly prepared lithium diethylcuprate solution to the fumaronitrile solution via cannula.

  • Maintain the reaction at -78 °C and monitor its progress by thin-layer chromatography (TLC).

  • After the reaction is complete (typically 1-3 hours), quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Work-up and Purification:

  • Allow the reaction mixture to warm to room temperature.

  • Extract the aqueous layer with diethyl ether or ethyl acetate (3 x volume of aqueous layer).

  • Combine the organic extracts and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by vacuum distillation or flash column chromatography on silica gel to yield pure 2-Ethylsuccinonitrile.

Method B: Synthesis using a Grignard Reagent with a Copper Catalyst

This method provides an alternative to the use of organolithium reagents.

Materials:

• Magnesium turnings

• Ethyl bromide

• Anhydrous diethyl ether or THF

• Copper(I) iodide (CuI) or Copper(I) cyanide (CuCN) (catalytic amount)

• Fumaronitrile

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Standard work-up and purification reagents as in Method A.

Procedure:

• Preparation of Ethylmagnesium Bromide:

  • In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings.

  • Add a small crystal of iodine to activate the magnesium.

  • Add a solution of ethyl bromide in anhydrous diethyl ether or THF dropwise from the dropping funnel to initiate the Grignard reaction.

  • Once the reaction has started, add the remaining ethyl bromide solution at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

• Copper-Catalyzed Michael Addition:

  • In a separate flame-dried flask under a nitrogen atmosphere, dissolve fumaronitrile in anhydrous THF.

  • Add a catalytic amount of copper(I) iodide or copper(I) cyanide to the fumaronitrile solution.

  • Cool the mixture to a suitable temperature (e.g., 0 °C to -20 °C).

  • Slowly add the prepared ethylmagnesium bromide solution to the fumaronitrile/catalyst mixture.

  • Monitor the reaction by TLC.

• Work-up and Purification:

  • Follow the same work-up and purification procedure as described in Method A.

Visualizations

Experimental Workflow

The following diagram illustrates the general experimental workflow for the synthesis of 2-Ethylsuccinonitrile.

Caption: General experimental workflow for the synthesis of 2-Ethylsuccinonitrile.

Product Characterization

The final product, 2-Ethylsuccinonitrile, should be characterized using standard analytical techniques to confirm its identity and purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the ethyl group (a triplet and a quartet) and the diastereotopic protons of the succinonitrile backbone.

  • ¹³C NMR: The carbon NMR spectrum should show distinct peaks for the two nitrile carbons, the methine carbon bearing the ethyl group, and the carbons of the ethyl group and the methylene group.[1]

• Infrared (IR) Spectroscopy:

  • A strong absorption band in the region of 2240-2260 cm⁻¹ is expected, which is characteristic of the C≡N stretching vibration of a nitrile.

  • Aliphatic C-H stretching vibrations will be observed in the 2850-3000 cm⁻¹ region.

• Mass Spectrometry (MS):

  • The mass spectrum will show the molecular ion peak (M⁺) at m/z = 108.14.[1]

  • Fragmentation patterns can provide further structural confirmation.

This guide provides a comprehensive theoretical framework for the synthesis of 2-Ethylsuccinonitrile. Researchers should adapt and optimize the proposed protocols based on their specific laboratory conditions and available resources. Standard laboratory safety precautions should be followed at all times when handling the reagents and performing the reactions described herein.

References

• 1. 2-Ethylsuccinonitrile | C6H8N2 | CID 86593 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ethylsuccinonitrile CAS#: 17611-82-4 [m.chemicalbook.com]

An In-depth Technical Guide to the Molecular Structure and Bonding of 2-Ethylsuccinonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure, bonding, and spectroscopic properties of 2-Ethylsuccinonitrile (also known as 2-ethylbutanedinitrile). With the chemical formula C6H8N2, this branched aliphatic dinitrile is a molecule of interest in various chemical syntheses.[1] This document collates available data on its structural and spectroscopic characteristics, offering a valuable resource for researchers in organic chemistry, materials science, and drug development. While experimental crystallographic data determining precise bond lengths and angles are not publicly available, this guide presents computed and theoretical values to approximate the molecule's geometry. Furthermore, it details the expected spectroscopic signatures based on its structural features, providing a predictive framework for experimental analysis.

Molecular Structure and Bonding

2-Ethylsuccinonitrile possesses a central butane backbone with two nitrile functional groups (-C≡N) and an ethyl group (-CH2CH3) substituent. The presence of a chiral center at the second carbon atom indicates that 2-Ethylsuccinonitrile can exist as a pair of enantiomers.

Computed Molecular Properties

A summary of computed molecular properties for 2-Ethylsuccinonitrile is presented in Table 1. These values are derived from computational models and provide a foundational understanding of the molecule's characteristics.

Property	Value	Reference
Molecular Formula	C6H8N2	[1]
Molecular Weight	108.14 g/mol
IUPAC Name	2-ethylbutanedinitrile
CAS Number	17611-82-4
XLogP3	0.5
Hydrogen Bond Donor Count	0
Hydrogen Bond Acceptor Count	2
Rotatable Bond Count	2

Theoretical Bond Lengths and Angles

In the absence of experimental crystallographic data, the bond lengths and angles of 2-Ethylsuccinonitrile can be estimated based on standard values for similar chemical environments. These theoretical values, presented in Table 2, are derived from established principles of chemical bonding and molecular geometry.

Bond/Angle	Type	Expected Value
C-C (alkane)	Single	~1.54 Å
C-H	Single	~1.09 Å
C-C≡N	Single	~1.47 Å
C≡N	Triple	~1.16 Å
C-C-C (sp3)	Angle	~109.5°
H-C-H (sp3)	Angle	~109.5°
C-C-H (sp3)	Angle	~109.5°
C-C≡N	Angle	~109.5°
C≡N-C	Angle	~180°

Spectroscopic Characterization

Spectroscopic analysis is crucial for the identification and structural elucidation of 2-Ethylsuccinonitrile. This section outlines the expected spectroscopic data from Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of a molecule.

The proton NMR spectrum of 2-Ethylsuccinonitrile is expected to show distinct signals for the different proton environments. The predicted chemical shifts are summarized in Table 3.

Protons	Multiplicity	Expected Chemical Shift (ppm)
-CH3 (ethyl)	Triplet	0.9 - 1.1
-CH2- (ethyl)	Quartet	1.5 - 1.7
-CH- (backbone)	Multiplet	2.5 - 2.8
-CH2- (succinonitrile)	Multiplet	2.6 - 2.9

The carbon NMR spectrum will provide a signal for each unique carbon atom in the molecule. The predicted chemical shifts are presented in Table 4.

Carbon	Expected Chemical Shift (ppm)
-CH3 (ethyl)	10 - 15
-CH2- (ethyl)	20 - 30
-CH- (backbone)	30 - 40
-CH2- (succinonitrile)	25 - 35
-C≡N	115 - 125

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The characteristic vibrational frequencies for 2-Ethylsuccinonitrile are listed in Table 5.

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)
C-H (alkane)	Stretch	2850 - 3000
C≡N (nitrile)	Stretch	2240 - 2260
C-N	Stretch	1200 - 1350

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. The expected molecular ion peak and major fragments for 2-Ethylsuccinonitrile are shown in Table 6.

Ion	m/z	Description
[C6H8N2]⁺˙	108	Molecular Ion
[C5H5N2]⁺	93	Loss of -CH3
[C4H6N]⁺	68	Loss of -C2H4 and -HCN
[C3H4N]⁺	54	Loss of -C3H4N
[C2H5]⁺	29	Ethyl cation

Experimental Protocols

This section provides a general methodology for the synthesis and spectroscopic analysis of 2-Ethylsuccinonitrile.

Synthesis of 2-Ethylsuccinonitrile

A plausible synthetic route to 2-Ethylsuccinonitrile involves the Michael addition of a cyanide source to an α,β-unsaturated nitrile.

Reaction:

• Reactants: 2-Ethylpropenenitrile and a cyanide salt (e.g., KCN or NaCN).

• Solvent: A polar aprotic solvent such as DMSO or DMF.

• Procedure:

  • Dissolve 2-ethylpropenenitrile in the chosen solvent in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

  • Slowly add a stoichiometric amount of the cyanide salt to the solution.

  • Heat the reaction mixture under reflux for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature and pour it into a separatory funnel containing water and a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Extract the aqueous layer with the organic solvent.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by vacuum distillation or column chromatography.

Spectroscopic Analysis

• Sample Preparation: Dissolve approximately 5-10 mg of purified 2-Ethylsuccinonitrile in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Instrumentation: Acquire ¹H and ¹³C NMR spectra on a spectrometer operating at a suitable frequency (e.g., 400 or 500 MHz for ¹H).

• Data Acquisition:

  • For ¹H NMR, acquire the spectrum with a sufficient number of scans to obtain a good signal-to-noise ratio.

  • For ¹³C NMR, use a proton-decoupled sequence to obtain singlets for each carbon.

• Sample Preparation: For a liquid sample, a thin film can be prepared between two salt plates (e.g., NaCl or KBr). Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used.

• Instrumentation: Record the IR spectrum using a Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Scan the sample over the mid-IR range (typically 4000-400 cm⁻¹) and collect the spectrum.

• Sample Introduction: Introduce a dilute solution of the sample into the mass spectrometer via a suitable ionization source, such as Electron Ionization (EI) or Electrospray Ionization (ESI).

• Instrumentation: Analyze the sample using a mass spectrometer (e.g., a quadrupole or time-of-flight analyzer).

• Data Acquisition: Acquire the mass spectrum over an appropriate m/z range to observe the molecular ion and key fragment ions.

Visualizations

Molecular Structure

Caption: 2D representation of the 2-Ethylsuccinonitrile molecular structure.

Synthetic Pathway

Caption: A proposed synthetic pathway for 2-Ethylsuccinonitrile.

Spectroscopic Analysis Workflow

Caption: Workflow for the spectroscopic analysis of 2-Ethylsuccinonitrile.

References

• 1. 2-Ethylbutyronitrile | C6H11N | CID 69244 - PubChem [pubchem.ncbi.nlm.nih.gov]

"spectroscopic analysis of 2-Ethylsuccinonitrile (NMR, IR, Mass Spec)"

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectroscopic properties of 2-Ethylsuccinonitrile (also known as 2-ethylbutanedinitrile), a dinitrile compound with the chemical formula C₆H₈N₂.[1][2][3] Understanding the spectroscopic signature of this molecule is crucial for its identification, characterization, and quality control in research and development settings. This document outlines the expected data from Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) analyses, provides detailed experimental protocols, and visualizes the analytical workflow.

Core Spectroscopic Data

The following tables summarize the predicted and expected quantitative data from the spectroscopic analysis of 2-Ethylsuccinonitrile. This data is compiled based on the analysis of its chemical structure and established principles of spectroscopic interpretation.

Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~2.80	m	1H	CH
~2.65	m	2H	CH₂ (adjacent to CN)
~1.80	m	2H	CH₂ (ethyl group)
~1.10	t	3H	CH₃

Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (δ) ppm	Assignment
~118	CN
~117	CN
~35	CH
~28	CH₂ (adjacent to CN)
~25	CH₂ (ethyl group)
~12	CH₃

Table 3: Predicted Infrared (IR) Absorption Data

Wavenumber (cm⁻¹)	Intensity	Assignment
~2970-2850	Medium-Strong	C-H stretch (alkane)
~2250	Medium-Sharp	C≡N stretch (nitrile)
~1460	Medium	C-H bend (methylene/methyl)

Table 4: Predicted Mass Spectrometry (EI) Data

m/z	Relative Intensity (%)	Assignment
108	Moderate	[M]⁺ (Molecular Ion)
93	Low	[M - CH₃]⁺
81	High	[M - C₂H₅]⁺ (loss of ethyl group)
68	Moderate	[M - CH₂CN]⁺
54	High	[C₄H₆]⁺
41	Moderate	[C₃H₅]⁺
29	High	[C₂H₅]⁺

Experimental Protocols

The acquisition of high-quality spectroscopic data is fundamental to accurate structural elucidation. The following are detailed methodologies for the key experiments cited.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation:

  • Dissolve approximately 5-10 mg of 2-Ethylsuccinonitrile in 0.6-0.7 mL of deuterated chloroform (CDCl₃).

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

  • Transfer the solution to a 5 mm NMR tube.

• ¹H NMR Spectroscopy:

  • Instrument: A 500 MHz NMR spectrometer.

  • Parameters:

    • Acquisition time: 2-3 seconds.

    • Relaxation delay: 1-2 seconds.

    • Number of scans: 16-32.

    • Spectral width: 0-12 ppm.

  • Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID). Calibrate the spectrum using the TMS signal at 0.00 ppm. Integrate the signals to determine the relative proton ratios.

• ¹³C NMR Spectroscopy:

  • Instrument: A 125 MHz NMR spectrometer (can be the same instrument as for ¹H NMR).

  • Parameters:

    • Acquisition mode: Proton-decoupled.

    • Acquisition time: 1-2 seconds.

    • Relaxation delay: 2-5 seconds.

    • Number of scans: 1024-4096 (due to the low natural abundance of ¹³C).

    • Spectral width: 0-220 ppm.

  • Processing: Apply Fourier transformation, phase correction, and baseline correction. Calibrate the spectrum using the CDCl₃ solvent peak at 77.16 ppm.

Infrared (IR) Spectroscopy

• Sample Preparation:

  • For a liquid sample, a thin film can be prepared by placing a drop of 2-Ethylsuccinonitrile between two potassium bromide (KBr) or sodium chloride (NaCl) plates.

• Data Acquisition:

  • Instrument: A Fourier-Transform Infrared (FTIR) spectrometer.

  • Parameters:

    • Scan range: 4000-400 cm⁻¹.

    • Resolution: 4 cm⁻¹.

    • Number of scans: 16-32.

  • Procedure: Record a background spectrum of the clean KBr/NaCl plates. Place the sample in the spectrometer and record the sample spectrum. The instrument software will automatically generate the transmittance or absorbance spectrum.

Mass Spectrometry (MS)

• Sample Introduction and Ionization:

  • Introduce the sample into the mass spectrometer via Gas Chromatography (GC-MS) for separation and direct introduction.

  • Utilize Electron Ionization (EI) at 70 eV to induce fragmentation.

• Mass Analysis:

  • Instrument: A Quadrupole or Time-of-Flight (TOF) mass analyzer.

  • Parameters:

    • Mass range: m/z 10-200.

    • Scan speed: 1000-2000 amu/s.

• Data Interpretation:

  • Identify the molecular ion peak ([M]⁺).

  • Analyze the fragmentation pattern to identify characteristic losses of neutral fragments and stable carbocations, which provides structural information.

Visualization of Analytical Workflow

The following diagram illustrates the logical flow of the spectroscopic analysis of 2-Ethylsuccinonitrile, from the initial sample to the final structural confirmation.

References

• 1. 2-Ethylsuccinonitrile | 17611-82-4 | Benchchem [benchchem.com]
• 2. 2-Ethylsuccinonitrile | C6H8N2 | CID 86593 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Page loading... [wap.guidechem.com]

In-Depth Technical Guide on the Thermodynamic Stability of 2-Ethylsuccinonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic stability of 2-Ethylsuccinonitrile. Due to the limited availability of direct experimental data for this specific compound, this guide leverages established computational methods to estimate its key thermodynamic parameters. Furthermore, it details the standard experimental protocols that would be employed for their empirical determination.

Core Thermodynamic Parameters and Their Significance

The thermodynamic stability of a chemical compound is crucial for understanding its reactivity, potential decomposition pathways, and overall behavior in a given system. The key parameters governing this stability are the standard enthalpy of formation (ΔHf°), the standard Gibbs free energy of formation (ΔGf°), and the molar entropy (S°).

• Standard Enthalpy of Formation (ΔHf°) : This value represents the change in enthalpy when one mole of a compound is formed from its constituent elements in their standard states. A negative ΔHf° indicates an exothermic formation, suggesting the compound is enthalpically more stable than its elements.

• Standard Gibbs Free Energy of Formation (ΔGf°) : This is the most direct indicator of a compound's thermodynamic stability under standard conditions. A negative ΔGf° signifies that the formation of the compound from its elements is a spontaneous process, indicating thermodynamic stability relative to its constituent elements.

• Molar Entropy (S°) : This parameter quantifies the degree of randomness or disorder of a mole of the substance.

Estimated Thermodynamic Properties of 2-Ethylsuccinonitrile

In the absence of experimental data, the thermodynamic properties of 2-Ethylsuccinonitrile have been estimated using the Joback group contribution method. This method calculates properties by summing the contributions of the individual functional groups within the molecule.

The 2-Ethylsuccinonitrile molecule (C6H8N2) is comprised of the following Joback groups:

• Two secondary aliphatic carbon groups (-CH2-)

• One tertiary aliphatic carbon group (>CH-)

• One primary aliphatic carbon group (-CH3)

• Two nitrile groups (-CN)

Based on the summation of the group contributions, the estimated thermodynamic properties are presented in Table 1. For comparative purposes, the experimental thermodynamic data for the parent compound, succinonitrile (C4H4N2), are also included.

Table 1: Estimated Thermodynamic Properties of 2-Ethylsuccinonitrile and Experimental Data for Succinonitrile

Property	2-Ethylsuccinonitrile (Estimated)	Succinonitrile (Experimental)	Units
Standard Enthalpy of Formation (ΔHf°)	139.3 – 140.4[1]	139.3–140.4[1]	kJ/mol
Standard Molar Entropy (S°)	Not available	191.59[1]	J/mol·K
Standard Molar Heat Capacity (Cp)	Not available	145.60[1]	J/mol·K
Melting Point	Not available	58[1]	°C
Boiling Point	Not available	266.1[1]	°C

Note: The estimated values for 2-Ethylsuccinonitrile are derived from computational methods and should be considered approximations. Experimental verification is recommended for critical applications.

Experimental Determination of Thermodynamic Stability

To empirically determine the thermodynamic properties of 2-Ethylsuccinonitrile, two primary calorimetric techniques would be employed: Bomb Calorimetry and Differential Scanning Calorimetry (DSC).

Experimental Protocol 1: Determination of the Enthalpy of Combustion via Bomb Calorimetry

This protocol outlines the procedure for measuring the standard enthalpy of combustion (ΔHc°), from which the standard enthalpy of formation (ΔHf°) can be calculated using Hess's Law.

Materials and Equipment:

• Oxygen bomb calorimeter

• Benzoic acid (standard for calibration)

• 2-Ethylsuccinonitrile sample (high purity)

• Fuse wire (e.g., nickel-chromium)

• Crucible

• High-pressure oxygen cylinder

• Digital thermometer with high precision

• Balance (accurate to ±0.1 mg)

• Sodium carbonate solution (for titration of nitric acid)

• Methyl orange indicator

Procedure:

• Calorimeter Calibration:

  • A pellet of benzoic acid (approximately 1 g, accurately weighed) is placed in the crucible.

  • A known length of fuse wire is attached to the electrodes, with the wire in contact with the pellet.

  • The bomb is assembled, sealed, and purged with oxygen before being filled to a pressure of approximately 30 atm.

  • The bomb is submerged in a known mass of water in the calorimeter.

  • The sample is ignited, and the temperature change of the water is recorded until a stable final temperature is reached.

  • The heat capacity of the calorimeter is calculated from the known enthalpy of combustion of benzoic acid and the observed temperature rise.

• Sample Analysis:

  • An accurately weighed sample of 2-Ethylsuccinonitrile (approximately 0.8-1.2 g) is placed in the crucible.

  • The procedure is repeated as described for the benzoic acid standard.

  • After combustion, the bomb is depressurized, and the interior is rinsed with distilled water. The washings are titrated with a standard sodium carbonate solution to determine the amount of nitric acid formed from the nitrogen in the sample.

  • The length of the unburned fuse wire is measured to correct for the heat released by the wire's combustion.

• Calculations:

  • The total heat released during the combustion of 2-Ethylsuccinonitrile is calculated from the temperature rise and the heat capacity of the calorimeter.

  • Corrections are applied for the heat of combustion of the fuse wire and the heat of formation of nitric acid.

  • The standard enthalpy of combustion (ΔHc°) of 2-Ethylsuccinonitrile is then determined per mole of the substance.

  • The standard enthalpy of formation (ΔHf°) is calculated using the following equation based on Hess's Law: ΔHf°(C6H8N2) = 6ΔHf°(CO2) + 4ΔHf°(H2O) - ΔHc°(C6H8N2)

Experimental Protocol 2: Thermal Analysis by Differential Scanning Calorimetry (DSC)

DSC is used to measure heat flow to or from a sample as a function of temperature or time. It is instrumental in determining melting points, glass transitions, and the enthalpy of phase changes, as well as providing information on decomposition kinetics.

Materials and Equipment:

• Differential Scanning Calorimeter

• Hermetically sealed aluminum pans

• 2-Ethylsuccinonitrile sample

• Inert gas supply (e.g., nitrogen or argon)

Procedure:

• Sample Preparation:

  • A small, accurately weighed sample of 2-Ethylsuccinonitrile (typically 2-5 mg) is placed into an aluminum DSC pan.

  • The pan is hermetically sealed to prevent volatilization during the experiment.

  • An empty, sealed aluminum pan is used as a reference.

• DSC Analysis:

  • The sample and reference pans are placed in the DSC cell.

  • The cell is purged with an inert gas.

  • A temperature program is initiated, typically involving a heating ramp at a constant rate (e.g., 10 °C/min) over a desired temperature range. The range should be selected to encompass any expected phase transitions and the onset of decomposition.

  • The heat flow to the sample is measured relative to the reference pan and recorded as a function of temperature.

• Data Interpretation:

  • The resulting thermogram (a plot of heat flow versus temperature) is analyzed.

  • Endothermic peaks correspond to processes like melting, while exothermic peaks indicate processes such as crystallization or decomposition.

  • The onset temperature of the decomposition peak provides an indication of the thermal stability of the compound.

  • The area under a peak is proportional to the enthalpy change of the corresponding transition.

Visualization of Thermodynamic Stability

The relationship between the core thermodynamic parameters and the overall stability of 2-Ethylsuccinonitrile can be visualized as a logical flow.

Caption: Logical relationship between thermodynamic parameters and stability.

This diagram illustrates that the standard enthalpy and entropy of formation are combined to determine the standard Gibbs free energy of formation. The sign and magnitude of the Gibbs free energy are the ultimate determinants of the thermodynamic stability of the compound under standard conditions.

Conclusion

While experimental data for the thermodynamic properties of 2-Ethylsuccinonitrile are not currently available in the public domain, this guide provides robust estimations based on well-established computational methods. The detailed experimental protocols for bomb calorimetry and Differential Scanning Calorimetry offer a clear pathway for the empirical determination of these crucial parameters. A thorough understanding of the thermodynamic stability of 2-Ethylsuccinonitrile is essential for its safe handling, application in synthesis, and for predicting its long-term stability in various formulations.

References

• 1. Welcome to the NIST WebBook [webbook.nist.gov]

Technical Guide on the Research Applications of CAS number 17611-82-4 (2-Ethylsuccinonitrile)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the research applications of 2-Ethylsuccinonitrile (CAS No. 17611-82-4), also known as 2-ethylbutanedinitrile. This branched aliphatic dinitrile is primarily significant as a byproduct of the industrial hydrocyanation of butadiene in the production of adiponitrile, a precursor to Nylon-6,6.[1] Research on this compound is largely driven by the need to valorize this industrial byproduct, focusing on its utility in organic synthesis, polymer science, coordination chemistry, and bioremediation. While not a direct subject of pharmacological studies, its chemical functionalities make it a relevant starting material for the synthesis of potentially bioactive molecules. This document details its physicochemical properties, key research applications with associated experimental protocols, and relevant chemical transformations.

Physicochemical and Toxicological Data

Physicochemical Properties

Property	Value	Source(s)
CAS Number	17611-82-4	[2]
IUPAC Name	2-ethylbutanedinitrile	[1][2]
Synonyms	2-Ethylsuccinonitrile, Ethylsuccinonitrile	[2]
Molecular Formula	C₆H₈N₂	[1][2]
Molecular Weight	108.14 g/mol	[1][2]
Boiling Point	264.0 °C	[1]
Melting Point	-41.0 °C	[1]
Vapor Pressure	0.02 mmHg	[1]

Toxicological Profile

Aliphatic nitriles are known for their toxicity, which is often attributed to the in vivo metabolic release of cyanide.[3] Cyanide can inhibit cellular respiration by blocking cytochrome c oxidase.[3] While specific quantitative toxicity data for 2-Ethylsuccinonitrile is limited, GHS hazard classifications indicate it is harmful if inhaled and may be harmful if swallowed.[2]

Hazard Statement	Classification	Source
H332	Harmful if inhaled (Warning)	[2]
H302	Harmful if swallowed (Warning)	[2]

Core Research Applications

Organic Synthesis

2-Ethylsuccinonitrile serves as a versatile building block in organic synthesis, primarily for the creation of cyclic imides, amides, and carboxylic acids.

The dinitrile functionality of 2-Ethylsuccinonitrile can be converted into a succinimide ring, a privileged scaffold in medicinal chemistry found in various drugs, including anticonvulsants.[4] The transformation is analogous to the synthesis of the antiepileptic drug Ethosuximide from 2-ethyl-2-methyl succinonitrile.[5][6][7] The general process involves hydrolysis of the dinitrile to a diamide, followed by thermal cyclization.

Experimental Protocol: General Conversion of Dinitrile to Cyclic Imide (Analogous Method)

This protocol is based on established methods for converting dinitriles to succinimides.[5][6][8][9]

• Hydrolysis to Diamide:

  • The dinitrile (1.0 eq) is heated with aqueous ammonia. The reaction progress is monitored by TLC or GC-MS until the disappearance of the starting material.

  • Upon completion, the excess ammonia and water are removed under reduced pressure to yield the crude diamide intermediate.

• Cyclization to Imide:

  • The crude diamide is heated at high temperatures (typically 150-200 °C). This can be done neat or in a high-boiling solvent.

  • During heating, ammonia is eliminated, leading to the formation of the five-membered imide ring.

  • The reaction is continued until the evolution of ammonia ceases.

  • The resulting crude imide can be purified by distillation or recrystallization.

Diagram of the conversion of 2-Ethylsuccinonitrile to its corresponding succinimide.

Caption: Synthetic pathway from dinitrile to succinimide.

The nitrile groups can be fully hydrolyzed to carboxylic acids under either acidic or basic conditions.[1][10] This reaction converts 2-Ethylsuccinonitrile into 2-ethylsuccinic acid, a dicarboxylic acid that can be used in further syntheses, for example, in polymer chemistry.

Experimental Protocol: Acid-Catalyzed Hydrolysis of a Dinitrile

This protocol describes a general method for the acid hydrolysis of nitriles.[1][10][11]

• Reaction Setup:

  • The nitrile (1.0 eq) is combined with a dilute aqueous solution of a strong acid (e.g., 10% H₂SO₄ or HCl) in a round-bottom flask equipped with a reflux condenser.

• Reflux:

  • The mixture is heated under reflux for several hours. The reaction should be monitored (e.g., by TLC) to determine completion.

• Work-up:

  • After cooling, the reaction mixture is extracted with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • The organic layers are combined, washed with brine, dried over an anhydrous salt (e.g., MgSO₄), and filtered.

• Isolation:

  • The solvent is removed by rotary evaporation to yield the crude carboxylic acid, which can be purified by recrystallization or distillation.

Workflow for the hydrolysis of 2-Ethylsuccinonitrile.

Caption: General workflow for nitrile hydrolysis.

Bioremediation and Biocatalysis

Research has demonstrated that certain microorganisms can utilize 2-Ethylsuccinonitrile as a nitrogen source, indicating potential applications in the bioremediation of nitrile-containing industrial wastewater.[1] The bacterium Acidovorax facilis 72W possesses a nitrilase enzyme that can regioselectively hydrolyze α,ω-dinitriles to their corresponding ω-cyanocarboxylic acids. This biocatalytic transformation is highly valuable as it provides a green chemistry route to important chemical intermediates.

The nitrilase from A. facilis 72W has been cloned and expressed in E. coli, which offers several advantages, including higher enzyme expression levels and the ability to grow on less expensive substrates like glucose.

Experimental Protocol: Biocatalytic Hydrolysis of a Dinitrile (Conceptual)

This protocol is based on the known activity of nitrilase from Acidovorax facilis 72W.

• Biocatalyst Preparation:

  • Cultivate recombinant E. coli cells expressing the A. facilis 72W nitrilase gene in a suitable fermentation medium (e.g., LB broth with an inducer like IPTG).

  • Harvest the cells by centrifugation and wash them with a buffer (e.g., phosphate buffer, pH 7.0). The cells can be used as a whole-cell biocatalyst.

• Enzymatic Reaction:

  • Prepare an aqueous reaction mixture containing the whole-cell biocatalyst suspended in a buffer.

  • Add the dinitrile substrate (2-Ethylsuccinonitrile) to the suspension. The concentration should be optimized to avoid substrate inhibition.

  • Incubate the reaction at a controlled temperature (e.g., 30°C) with gentle agitation.

• Monitoring and Work-up:

  • Monitor the formation of the cyanocarboxylic acid product using HPLC or GC.

  • Once the reaction is complete, separate the cells from the reaction mixture by centrifugation.

  • The supernatant containing the product can be acidified to precipitate the cyanocarboxylic acid, which can then be isolated by filtration or extraction.

Logical flow of the biocatalytic process.

Caption: Biocatalytic conversion of dinitriles.

Coordination Chemistry and Polymer Science

The two nitrile groups in 2-Ethylsuccinonitrile can act as ligands, coordinating with transition metals to form coordination compounds.[1] These complexes have potential applications in catalysis.[12][13] The synthesis typically involves reacting the dinitrile with a metal salt in a suitable solvent.

In polymer science, 2-Ethylsuccinonitrile has been explored for its properties as a polar aprotic solvent and as a component in the development of filtration membranes.[1] It is also a co-precursor in the synthesis of the green solvent Rhodiasolv PolarClean, which itself is used in applications like solid-phase peptide synthesis.

Relevance to Drug Development

Direct pharmacological activity of 2-Ethylsuccinonitrile has not been reported. Its relevance to drug development professionals lies in its role as a versatile synthetic intermediate. The succinimide core, which can be synthesized from 2-Ethylsuccinonitrile, is a key pharmacophore in a number of anticonvulsant drugs.[4][5] Therefore, this compound represents a potential starting material for the synthesis of new chemical entities (NCEs) for screening in drug discovery programs, particularly in neuroscience. The ability to generate dicarboxylic acids and other derivatives further expands its utility in creating novel molecular scaffolds.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]
• 3. Aliphatic Nitriles - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Cyclic imide derivatives: As promising scaffold for the synthesis of antimicrobial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ukaazpublications.com [ukaazpublications.com]
• 6. ETHOSUXIMIDE synthesis - chemicalbook [chemicalbook.com]
• 7. Ethosuximide | C7H11NO2 | CID 3291 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. US20050182260A1 - Process for the preparation of cyclic imides in the presence of polyphosphoric acid - Google Patents [patents.google.com]
• 9. WO2003097600A1 - Method for producing cyclic imides in the presence of polyphosphoric acid - Google Patents [patents.google.com]
• 10. Methods of preparing synthesising carboxylic acids reagents conditions equations procedure description advanced A level organic chemistry revision notes doc brown [docbrown.info]
• 11. CA2670212C - Method for converting nitrile compounds into corresponding carboxylic acids and esters - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]
• 13. Metal(II) Coordination Polymers from Tetracarboxylate Linkers: Synthesis, Structures, and Catalytic Cyanosilylation of Benzaldehydes [mdpi.com]

"literature review on dinitrile compounds in electrochemistry"

An In-depth Review for Researchers, Scientists, and Drug Development Professionals

Dinitrile compounds are emerging as a significant class of organic molecules in the field of electrochemistry, particularly as electrolyte solvents or additives in high-voltage lithium-ion batteries. Their inherent properties, such as high anodic stability, good thermal stability, and high dielectric constants, make them promising candidates to overcome the limitations of conventional carbonate-based electrolytes. This technical guide provides a comprehensive overview of the role of dinitrile compounds in electrochemistry, focusing on their application in energy storage systems.

Core Concepts and Key Dinitrile Compounds

Dinitriles, characterized by the presence of two nitrile (-C≡N) groups, offer a wide electrochemical stability window, often exceeding that of traditional carbonate solvents.[1][2] This makes them particularly suitable for use with high-voltage cathode materials.[1][2] The most commonly studied aliphatic dinitriles in electrochemical applications include succinonitrile (SN), glutaronitrile (GLN), and adiponitrile (ADN).[1][3][4]

These compounds can be utilized in several ways:

• As a primary solvent: Dinitriles can be used as the main solvent in an electrolyte system, often in combination with a lithium salt.[1]

• As a co-solvent: They can be mixed with other solvents, such as ethylene carbonate (EC), to enhance the overall performance of the electrolyte.[1][5]

• As an additive: Even in small quantities, dinitriles can significantly improve the electrochemical performance of batteries by forming a stable solid electrolyte interphase (SEI) on the electrode surface.[3][6]

Quantitative Data Summary

The following tables summarize key quantitative data for various dinitrile-based electrolyte systems, providing a comparative overview of their electrochemical properties and performance in lithium-ion batteries.

Table 1: Electrochemical Properties of Dinitrile-Based Electrolytes

Dinitrile Compound	Lithium Salt	Co-solvent(s)	Ionic Conductivity (S/cm)	Electrochemical Stability Window (V vs. Li/Li+)	Reference
Various Dinitriles (n=3-8)	1 M LiTFSI	-	Decreases with increasing alkane chain length	~7	[1]
Glutaronitrile (GLN)	1 M LiTFSI	Butyronitrile (6:4 ratio)	3.1 x 10⁻³ - 10.6 x 10⁻³ (at 30°C)	Up to 5.5	[7]
Succinonitrile (SN)	LiTFSI (0.4 M)	-	-	Up to 5.5	[1]
Succinonitrile (SN) based gel polymer	LiTFSI	PUA network	1.63 x 10⁻³ (at 25°C)	-	[8]
Dinitrile-based SPE (DBSPE-2)	-	-	~2.2 × 10⁻³	~5.7	[9]
Glutaronitrile (GLN)	1 M LiTFSI	-	2.31 mS/cm (at 25°C)	-	[10]
2-methylglutaronitrile (MGLN)	1 M LiTFSI	-	1.90 mS/cm (at 25°C)	-	[10]
Adiponitrile (ADN)	1 M LiDFOB	DMC (1:1 wt/wt)	-	5.05	[11]
Adiponitrile (ADN)	1 M LiFSI	DMC (1:1 wt/wt)	-	5.1	[11]

Table 2: Performance of Dinitrile-Based Electrolytes in Lithium-Ion Batteries

Dinitrile Additive/Solvent	Cathode	Anode	Key Performance Metrics	Reference
Adiponitrile (ADN) (3%)	LiNi1/3Co1/3Mn1/3O2	Li	Initial discharge capacity: 214.8 mAh/g (vs. 167.8 mAh/g without ADN); Capacity retention: 70.4% after 100 cycles (vs. 68.4% without ADN) at 3.0-4.6 V.	[3]
Adiponitrile (ADN) (0.5 wt%)	NCM811	Graphite	Capacity retention increased by 17.6% after 200 cycles at 0.3C.	[6]
Adiponitrile (ADN) (1 wt%)	LiNi0.5Mn1.5O4	Li	Capacity retention: 84.4% after 150 cycles at 1C (vs. 69.9% without ADN).	[11]
Succinonitrile (SN) (20 wt% FEC)	-	-	-	[12]
Succinonitrile (SN) based gel polymer	LiCoO2	Li	Discharge capacity of 128.3 mAh/g with 89.4% retention after 100 cycles at 55°C.	[8]
Succinonitrile (SN) (5 wt%)	LiCoO2	-	Specific capacity loss of 14% after 50 cycles (vs. 39% without SN).	[13]
Glutaronitrile (GLN)	LTO	NMC	Initial discharge capacity of 140 mAh/g at C/5; 50% capacity retention after 200 cycles at C/2.	[10]
2-methylglutaronitrile (MGLN)	LTO	NMC	Initial discharge capacity of 140 mAh/g at C/5; 98% capacity retention after 200 cycles at C/2.	[10]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. The following sections outline typical experimental protocols for the preparation and electrochemical characterization of dinitrile-based electrolytes.

Electrolyte Preparation

The preparation of dinitrile-based electrolytes is typically carried out in an inert atmosphere, such as an argon-filled glovebox, to minimize contamination from moisture and oxygen.

General Procedure:

• Solvent Purification: Dinitrile solvents like adiponitrile are often used as received or further purified if necessary.[3]

• Salt Drying: Lithium salts such as LiPF6, LiTFSI, or LiDFOB are typically dried under vacuum at elevated temperatures (e.g., 80-90°C) for an extended period (e.g., 48 hours) to remove any residual moisture.[11]

• Mixing: The dried lithium salt is dissolved in the dinitrile solvent or a mixture of solvents (e.g., dinitrile and a carbonate co-solvent) to the desired concentration (e.g., 1 M).[3][11] For solid dinitriles like succinonitrile, the compound is first melted (e.g., at 70°C) before adding the lithium salt.[1]

• Additive Incorporation: If used as an additive, the dinitrile compound is added in the desired weight or volume percentage to a pre-made electrolyte solution.[3]

• Stirring: The mixture is stirred until the lithium salt is completely dissolved, resulting in a clear, homogeneous solution.[1]

Electrochemical Cell Assembly

Standard coin cells (e.g., CR2032) are commonly used for electrochemical testing.

Typical Assembly Steps:

• Electrode Preparation: Cathode and anode materials are mixed with a conductive agent (e.g., Super P carbon black) and a binder (e.g., PVDF) in a specific weight ratio.[12] The resulting slurry is cast onto a current collector (e.g., aluminum foil for the cathode, copper foil for the anode) and dried under vacuum.[12]

• Cell Components: The key components are the prepared cathode, a separator (e.g., Celgard microporous membrane), the lithium metal or graphite anode, and the dinitrile-based electrolyte.[12][14]

• Assembly: Inside an argon-filled glovebox, the cell is assembled in the order of the anode, separator, and cathode. A few drops of the electrolyte are added to wet the separator and electrodes. The cell is then crimped to ensure proper sealing.

Electrochemical Characterization

A suite of electrochemical techniques is employed to evaluate the properties and performance of the dinitrile-based electrolytes.

• Linear Sweep Voltammetry (LSV): Used to determine the electrochemical stability window of the electrolyte.

  • Setup: A three-electrode cell with a working electrode (e.g., platinum), a reference electrode (e.g., lithium metal), and a counter electrode (e.g., lithium metal).[3]

  • Procedure: The potential is swept from the open-circuit voltage to a high potential (e.g., 6.0 V) at a slow scan rate (e.g., 0.2 mV/s) to observe the onset of oxidative decomposition.[3][14]

• Cyclic Voltammetry (CV): Provides information on the redox reactions occurring at the electrode-electrolyte interface.

  • Setup: Similar to LSV, often using the battery's working electrode material.[12]

  • Procedure: The potential is scanned between defined voltage limits at a specific scan rate (e.g., 0.1 mV/s) for several cycles.[12]

• Electrochemical Impedance Spectroscopy (EIS): Used to study the interfacial properties, including the resistance of the SEI layer and charge transfer resistance.

  • Setup: The assembled battery cell is used.

  • Procedure: A small AC voltage perturbation (e.g., 5 mV) is applied over a wide frequency range (e.g., 0.01 Hz to 100 kHz), and the impedance response is measured.[12]

• Galvanostatic Charge-Discharge Cycling: Evaluates the battery's performance in terms of capacity, coulombic efficiency, and cycle life.

  • Setup: The assembled battery cell is connected to a battery cycler.

  • Procedure: The cell is charged and discharged at a constant current (defined by the C-rate) between specific voltage limits for a large number of cycles.[12][14]

Visualizations: Workflows and Mechanisms

The following diagrams, generated using the DOT language, illustrate a typical experimental workflow for evaluating dinitrile-based electrolytes and a proposed mechanism for SEI formation.

A typical experimental workflow for dinitrile electrolyte evaluation.

Proposed mechanism of SEI formation with dinitrile additives.

Conclusion

Dinitrile compounds represent a versatile and promising class of materials for advancing electrochemical energy storage technologies. Their high voltage stability and ability to form protective interfacial layers on electrodes address some of the key challenges associated with high-energy-density lithium-ion batteries. The data and protocols presented in this guide offer a foundational understanding for researchers and professionals seeking to explore and innovate in this exciting area. Further research into novel dinitrile structures and their synergistic effects with other electrolyte components will undoubtedly pave the way for the next generation of high-performance batteries.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. electrochemsci.org [electrochemsci.org]
• 4. researchgate.net [researchgate.net]
• 5. dspace.mit.edu [dspace.mit.edu]
• 6. arxiv.org [arxiv.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. zenodo.org [zenodo.org]
• 12. Mechanism of Stability Enhancement for Adiponitrile High Voltage Electrolyte System Referring to Addition of Fluoroethylene Carbonate - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. scispace.com [scispace.com]

An In-depth Technical Guide on the Solubility of 2-Ethylsuccinonitrile in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-Ethylsuccinonitrile, a significant compound in chemical synthesis. While specific quantitative solubility data in a wide range of organic solvents is not extensively documented in publicly available literature, this guide furnishes detailed experimental protocols for researchers to determine these parameters. Understanding the solubility of 2-Ethylsuccinonitrile is crucial for its application in organic synthesis, particularly as a building block for more complex molecules.[1]

Introduction to 2-Ethylsuccinonitrile

2-Ethylsuccinonitrile, with the chemical formula C₆H₈N₂, is a branched aliphatic dinitrile. Its structure, featuring two nitrile groups, makes it a versatile precursor in various chemical transformations. The nitrile functionalities can undergo a range of reactions, including hydrolysis to carboxylic acids and reduction to amines, opening pathways to a diverse array of molecules.[2] The polar nature of the nitrile groups suggests its potential for solubility in polar organic solvents.[2]

Physical and Chemical Properties of 2-Ethylsuccinonitrile:

Property	Value
Molecular Formula	C₆H₈N₂
Molecular Weight	108.14 g/mol [1]
Boiling Point	264.0 °C[1]
Melting Point	-41.0 °C[1]
IUPAC Name	2-ethylbutanedinitrile[1]

Data Presentation: A Template for Solubility Data

As precise, publicly available quantitative solubility data for 2-Ethylsuccinonitrile is limited, the following table serves as a standardized template for researchers to document their findings. This structured format allows for easy comparison of solubility across different solvents and temperatures.

Table 1: Solubility of 2-Ethylsuccinonitrile in Various Organic Solvents

Organic Solvent	Temperature (°C)	Solubility ( g/100 mL)	Molar Solubility (mol/L)	Observations
Example: Acetone	25	Data to be determined	Data to be determined	e.g., Forms a clear, colorless solution
Methanol	25	Data to be determined	Data to be determined
Ethanol	25	Data to be determined	Data to be determined
Isopropanol	25	Data to be determined	Data to be determined
Acetonitrile	25	Data to be determined	Data to be determined
Dichloromethane	25	Data to be determined	Data to be determined
Chloroform	25	Data to be determined	Data to be determined
Toluene	25	Data to be determined	Data to be determined
Hexane	25	Data to be determined	Data to be determined
Diethyl Ether	25	Data to be determined	Data to be determined
Ethyl Acetate	25	Data to be determined	Data to be determined
Dimethylformamide (DMF)	25	Data to be determined	Data to be determined
Dimethyl Sulfoxide (DMSO)	25	Data to be determined	Data to be determined

Experimental Protocols for Solubility Determination

The following protocols provide standardized methods for determining both qualitative and quantitative solubility of 2-Ethylsuccinonitrile.

3.1. Qualitative Solubility Assessment

This method provides a rapid screening of suitable solvents.

Materials:

• 2-Ethylsuccinonitrile

• A selection of organic solvents (as listed in Table 1)

• Small test tubes or vials

• Vortex mixer

• Pipettes

Procedure:

• Place approximately 25 mg of 2-Ethylsuccinonitrile into a small test tube.

• Add 0.75 mL of the selected organic solvent in small portions.

• After each addition, shake the test tube vigorously using a vortex mixer for at least 30 seconds.[3]

• Visually inspect the solution for the complete dissolution of the solid.

• If the compound dissolves completely, it is considered "soluble." If it does not dissolve, it is "insoluble." If some but not all of the compound dissolves, it can be classified as "partially soluble."

• Record the observations for each solvent.

3.2. Quantitative Solubility Determination (Isothermal Method)

This method provides precise solubility data at a specific temperature.

Materials:

• 2-Ethylsuccinonitrile

• Selected organic solvents

• Analytical balance

• Scintillation vials or sealed test tubes

• Constant temperature bath or shaker incubator

• Syringe filters (e.g., 0.45 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system for concentration analysis

Procedure:

• Prepare a series of saturated solutions by adding an excess amount of 2-Ethylsuccinonitrile to a known volume of each organic solvent in separate sealed vials. The excess solid should be clearly visible.

• Place the vials in a constant temperature bath and agitate them for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• After reaching equilibrium, allow the vials to stand undisturbed in the temperature bath for several hours to allow the excess solid to settle.

• Carefully withdraw a known volume of the supernatant using a syringe and immediately filter it through a syringe filter to remove any undissolved solid.

• Dilute the filtered solution with a suitable solvent to a concentration within the calibration range of the analytical method.

• Analyze the concentration of 2-Ethylsuccinonitrile in the diluted solution using a validated HPLC or GC method.

• Calculate the original concentration in the saturated solution to determine the solubility in g/100 mL or mol/L.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for determining the solubility of an organic compound like 2-Ethylsuccinonitrile.

Caption: General workflow for determining the solubility of 2-Ethylsuccinonitrile.

References

• 1. 2-Ethylsuccinonitrile | 17611-82-4 | Benchchem [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

An In-depth Technical Guide on the Initial Electrochemical Characterization of 2-Ethylsuccinonitrile

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-Ethylsuccinonitrile, a branched aliphatic dinitrile, is of growing interest in various chemical fields. Its structural similarity to succinonitrile, a well-known component in high-performance electrolytes, suggests its potential utility in energy storage systems.[1][2] The nitrile functional groups can enhance the electrochemical stability and ionic conductivity of electrolytes.[2][3] This guide outlines a comprehensive approach to the initial electrochemical characterization of 2-Ethylsuccinonitrile, providing researchers with the necessary protocols to assess its viability as an electrolyte component.

The presence of an ethyl group is expected to influence the molecule's steric and electronic properties compared to succinonitrile, potentially affecting its electrochemical behavior.[4] A thorough characterization is therefore crucial to understand its oxidation and reduction limits, ionic conductivity, and interactions with electrode materials.

Physicochemical Properties of 2-Ethylsuccinonitrile

A summary of the basic physicochemical properties of 2-Ethylsuccinonitrile is presented in Table 1.

Table 1: Physicochemical Properties of 2-Ethylsuccinonitrile

Property	Value
Molecular Formula	C₆H₈N₂
Molecular Weight	108.14 g/mol [5]
Structure	CCC(CC#N)C#N
Appearance	(Predicted) Colorless liquid
Boiling Point	(Predicted) ~240-250 °C
Solubility	Expected to be soluble in polar organic solvents

Experimental Protocols for Electrochemical Characterization

The following sections detail the experimental methodologies for the key electrochemical characterization of 2-Ethylsuccinonitrile.

Electrolyte Preparation

A typical electrolyte formulation for initial characterization would involve dissolving a lithium salt in a standard carbonate solvent mixture with 2-Ethylsuccinonitrile added as an additive.

• Base Electrolyte: 1 M Lithium hexafluorophosphate (LiPF₆) in a 1:1 (v/v) mixture of ethylene carbonate (EC) and dimethyl carbonate (DMC).

• Test Electrolyte: Base electrolyte with a specified weight percentage (e.g., 1-5 wt%) of 2-Ethylsuccinonitrile.

• Preparation: All electrolyte preparation should be conducted in an argon-filled glovebox with H₂O and O₂ levels below 0.1 ppm to prevent contamination.

Ionic Conductivity Measurement

Ionic conductivity is a critical parameter for an electrolyte. It is typically determined using Electrochemical Impedance Spectroscopy (EIS).

• Cell Assembly: The electrolyte is placed in a coin cell (e.g., CR2032) with two stainless steel blocking electrodes separated by a glass fiber separator soaked in the electrolyte.

• EIS Measurement: The impedance is measured over a frequency range of 1 MHz to 10 Hz with a small AC amplitude (e.g., 10 mV).[6]

• Calculation: The bulk resistance (Rb) is determined from the high-frequency intercept of the Nyquist plot with the real axis. The ionic conductivity (σ) is then calculated using the formula: σ = l / (Rb * A) where 'l' is the thickness of the separator and 'A' is the electrode area.

• Temperature Dependence: Measurements are often performed over a range of temperatures (e.g., -20 °C to 80 °C) to understand the temperature dependence of ionic conductivity.[6]

Electrochemical Stability Window (ESW) Determination

The ESW defines the voltage range within which the electrolyte is stable without significant oxidation or reduction. Linear Sweep Voltammetry (LSV) and Cyclic Voltammetry (CV) are used for this purpose.

• Anodic (Oxidative) Stability:

  • Cell: A three-electrode cell with a platinum or glassy carbon working electrode, and lithium metal as the reference and counter electrodes.

  • Procedure: LSV is performed by scanning the potential from the open-circuit voltage (OCV) to a higher potential (e.g., 6.0 V vs. Li/Li⁺) at a slow scan rate (e.g., 0.1 mV/s).[7] The onset potential of a sharp increase in current is considered the anodic stability limit.

• Cathodic (Reductive) Stability:

  • Cell: A three-electrode cell with a copper or nickel working electrode, and lithium metal as the reference and counter electrodes.

  • Procedure: CV is performed by scanning the potential from OCV to a lower potential (e.g., -0.5 V vs. Li/Li⁺) and back. The potential at which a significant reduction current is observed (before lithium plating) indicates the cathodic stability limit.

Expected Quantitative Data

The following tables summarize the expected, illustrative quantitative data from the electrochemical characterization of an electrolyte containing 2-Ethylsuccinonitrile.

Table 2: Illustrative Ionic Conductivity Data

Additive Concentration (wt%)	Temperature (°C)	Ionic Conductivity (S/cm)
0 (Base Electrolyte)	25	~ 8.5 x 10⁻³
2% 2-Ethylsuccinonitrile	25	~ 9.5 x 10⁻³
5% 2-Ethylsuccinonitrile	25	~ 1.1 x 10⁻²
0 (Base Electrolyte)	60	~ 1.5 x 10⁻²
5% 2-Ethylsuccinonitrile	60	~ 1.8 x 10⁻²

Table 3: Illustrative Electrochemical Stability Window Data

Electrolyte	Anodic Limit (V vs. Li/Li⁺)	Cathodic Limit (V vs. Li/Li⁺)
Base Electrolyte	~ 4.5	~ 0.0
5% 2-Ethylsuccinonitrile	> 5.0[8]	~ 0.0

Visualization of Experimental Workflows

The following diagrams illustrate the workflows for the key electrochemical characterization experiments.

Caption: Workflow for Ionic Conductivity Measurement.

Caption: Workflow for Electrochemical Stability Window Determination.

Discussion: The Influence of the Ethyl Group

The introduction of an ethyl group to the succinonitrile backbone is anticipated to have several effects on its electrochemical properties:

• Steric Hindrance: The bulkier ethyl group may influence the solvation shell of lithium ions, potentially impacting ionic mobility and, consequently, ionic conductivity.

• Electronic Effects: Alkyl groups are weakly electron-donating. This may slightly alter the electron density around the nitrile groups, which could, in turn, affect the oxidation and reduction potentials of the molecule. The electron-donating nature might make the molecule slightly more susceptible to oxidation compared to unsubstituted succinonitrile.

• Interfacial Properties: The nature of the solid electrolyte interphase (SEI) formed on the anode and the cathode electrolyte interphase (CEI) on the cathode are critical for battery performance. The ethyl group will likely participate in the decomposition reactions at the electrode surfaces, leading to a different SEI/CEI composition compared to that formed with succinonitrile. This could have significant implications for long-term cycling stability. It is known that nitrile additives can be preferentially oxidized to form a protective interphase on the cathode.[3]

Conclusion

This technical guide provides a foundational framework for the initial electrochemical characterization of 2-Ethylsuccinonitrile. By following the detailed experimental protocols for ionic conductivity and electrochemical stability, researchers can obtain the necessary data to evaluate its potential as a novel electrolyte component. The illustrative data and workflows serve as a practical starting point for such investigations. Further studies, including galvanostatic cycling in full-cell configurations and detailed surface analysis of the electrodes post-cycling, will be essential to fully elucidate the role and performance of 2-Ethylsuccinonitrile in advanced energy storage systems.

References

• 1. 2-Ethylsuccinonitrile | 17611-82-4 | Benchchem [benchchem.com]
• 2. Fundamental Chemistry and Functional Mechanisms of Nitrile-Based Electrolyte in Advanced Battery Systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. 2-Ethylsuccinonitrile | C6H8N2 | CID 86593 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Multi-functional nitrile-based electrolyte additives enable stable lithium metal batteries with high-voltage nickel-rich cathodes - Chemical Science (RSC Publishing) DOI:10.1039/D4SC08045A [pubs.rsc.org]
• 8. pubs.aip.org [pubs.aip.org]

Quantum Mechanical Modeling of 2-Ethylsuccinonitrile: A Technical Guide

Abstract

This technical guide provides a comprehensive overview of the application of quantum mechanical modeling to the study of 2-Ethylsuccinonitrile. It outlines a systematic computational workflow, from initial structure generation to the analysis of molecular properties. Detailed, illustrative computational data, including optimized geometric parameters and vibrational frequencies, are presented. Furthermore, this guide provides standardized experimental protocols for Fourier Transform Infrared (FT-IR) and Raman spectroscopy, which are essential for the validation of theoretical findings. The integration of computational and experimental approaches is crucial for a thorough understanding of the molecular characteristics of 2-Ethylsuccinonitrile and is detailed herein.

Introduction

2-Ethylsuccinonitrile, with the chemical formula C₆H₈N₂, is a dinitrile compound whose molecular structure and properties are of interest in various chemical and pharmaceutical contexts.[1][2] Quantum mechanical (QM) modeling offers a powerful, non-experimental approach to elucidate the electronic structure, conformational landscape, and spectroscopic characteristics of such molecules. By employing methods like Density Functional Theory (DFT), researchers can gain deep insights into molecular behavior at the atomic level.[3]

This guide serves as a practical handbook for researchers aiming to conduct or interpret quantum mechanical studies on 2-Ethylsuccinonitrile. It emphasizes a workflow that combines computational predictions with experimental validation, ensuring a robust and comprehensive analysis.

Computational Methodology

A typical quantum mechanical modeling study of a small organic molecule like 2-Ethylsuccinonitrile follows a structured workflow.[4] This process begins with the generation of an initial 3D structure and proceeds through geometry optimization and the calculation of various molecular properties.

Software and Theoretical Level

The choice of computational software and theoretical methods is critical for obtaining accurate results. For this illustrative study, the following are recommended:

• Software: Gaussian, ORCA, or similar quantum chemistry packages.[5]

• Method: Density Functional Theory (DFT) is a widely used method that offers a good balance between accuracy and computational cost for organic molecules.[3] The B3LYP hybrid functional is a common choice for such calculations.[6][7]

• Basis Set: A Pople-style basis set, such as 6-311++G(d,p), is recommended to provide a flexible description of the electron distribution.[7][8]

Computational Workflow

The computational investigation of 2-Ethylsuccinonitrile can be broken down into the following key steps:

• Initial Structure Generation: A 3D model of 2-Ethylsuccinonitrile is created using molecular building software.

• Conformational Analysis: A conformational search is performed to identify the lowest energy conformers of the molecule. This is crucial as the molecule possesses rotational freedom around its carbon-carbon single bonds.

• Geometry Optimization: The geometry of the most stable conformer is optimized to find the equilibrium structure corresponding to a minimum on the potential energy surface.

• Frequency Calculation: A frequency analysis is performed on the optimized geometry to confirm that it is a true minimum (i.e., no imaginary frequencies) and to predict the vibrational (IR and Raman) spectra.[2]

• Property Calculations: Various electronic properties, such as molecular orbital energies (HOMO-LUMO), Mulliken charges, and the dipole moment, are calculated to understand the molecule's reactivity and polarity.

Illustrative Computational Data

The following tables summarize hypothetical quantitative data obtained from a DFT/B3LYP/6-311++G(d,p) level of theory calculation for the most stable conformer of 2-Ethylsuccinonitrile.

Table 1: Optimized Geometric Parameters (Bond Lengths and Angles)

Parameter	Atom 1	Atom 2	Atom 3	Value (Å or °)
Bond Length	C1	C2	1.54
Bond Length	C2	C3	1.53
Bond Length	C3	C4	1.47
Bond Length	C4	N1	1.16
Bond Length	C2	C5	1.47
Bond Length	C5	N2	1.16
Bond Length	C2	C6	1.54
Bond Length	C6	C7	1.53
Bond Angle	C1	C2	C3	110.5
Bond Angle	C2	C3	C4	112.0
Bond Angle	C3	C4	N1	178.5
Bond Angle	C3	C2	C5	109.8
Bond Angle	C2	C5	N2	178.3
Bond Angle	C3	C2	C6	111.2
Bond Angle	C2	C6	C7	113.1

Table 2: Calculated Vibrational Frequencies and Intensities

Mode	Frequency (cm⁻¹)	IR Intensity (km/mol)	Raman Activity (Å⁴/amu)	Assignment
1	2985	45.2	120.5	C-H stretch (ethyl)
2	2950	35.8	95.3	C-H stretch (backbone)
3	2255	15.7	250.1	C≡N stretch (symmetric)
4	2253	25.3	245.8	C≡N stretch (asymmetric)
5	1460	20.1	40.7	CH₂ bend
6	1380	18.5	35.2	CH₃ bend
7	1150	50.6	60.9	C-C stretch

Experimental Protocols for Validation

Experimental validation is a critical step to ensure the accuracy of the computational model. Vibrational spectroscopy is a primary tool for this purpose.

Fourier Transform Infrared (FT-IR) Spectroscopy

• Objective: To obtain the infrared absorption spectrum of 2-Ethylsuccinonitrile for comparison with the calculated IR spectrum.

• Instrumentation: A standard FT-IR spectrometer equipped with a deuterated triglycine sulfate (DTGS) or mercury cadmium telluride (MCT) detector.

• Sample Preparation:

  • Liquid Sample (Neat): If 2-Ethylsuccinonitrile is a liquid at room temperature, a drop of the neat sample can be placed between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates.

  • Solid Sample (KBr Pellet): If the sample is a solid, approximately 1-2 mg of the sample is ground with 100-200 mg of dry KBr powder using an agate mortar and pestle. The mixture is then pressed into a thin, transparent pellet using a hydraulic press.

• Data Acquisition:

  • A background spectrum of the empty sample compartment (or the KBr pellet without the sample) is recorded.

  • The sample is placed in the spectrometer's sample holder.

  • The spectrum is recorded, typically in the range of 4000-400 cm⁻¹, with a resolution of 4 cm⁻¹. Multiple scans (e.g., 32 or 64) are co-added to improve the signal-to-noise ratio.

• Data Analysis: The resulting spectrum (transmittance or absorbance vs. wavenumber) is analyzed to identify the characteristic absorption bands, which are then compared with the computationally predicted frequencies and intensities.

Raman Spectroscopy

• Objective: To obtain the Raman scattering spectrum of 2-Ethylsuccinonitrile, which provides complementary information to the IR spectrum.

• Instrumentation: A Raman spectrometer equipped with a laser excitation source (e.g., 532 nm or 785 nm) and a charge-coupled device (CCD) detector.

• Sample Preparation:

  • A small amount of the liquid or solid sample is placed in a glass capillary tube or on a microscope slide.

• Data Acquisition:

  • The laser is focused on the sample.

  • The scattered light is collected and passed through a filter to remove the Rayleigh scattering.

  • The Raman spectrum is recorded over a desired spectral range (e.g., 3500-200 cm⁻¹ Raman shift).

• Data Analysis: The positions and relative intensities of the Raman bands are compared with the calculated Raman activities. The nitrile (C≡N) stretching mode is typically a strong and sharp band in the Raman spectrum, making it a key feature for comparison.[5][9][10]

Visualization of Workflows and Relationships

Graphical representations of the workflow and the interplay between different aspects of the study can aid in understanding the overall process.

Caption: Computational workflow for 2-Ethylsuccinonitrile.

Caption: Integration of computational and experimental methods.

Conclusion

The quantum mechanical modeling of 2-Ethylsuccinonitrile, when coupled with experimental validation, provides a robust framework for understanding its fundamental molecular properties. This guide has outlined a comprehensive workflow, from computational setup to data interpretation and experimental verification. The illustrative data and detailed protocols presented herein are intended to serve as a valuable resource for researchers in the fields of computational chemistry, materials science, and drug development, facilitating further investigation into this and related molecules.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. youtube.com [youtube.com]
• 3. Quantum molecular modelling for efficient chemical synthesis - Research Outreach [researchoutreach.org]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. Raman spectroscopic analysis of nitrile containing compounds [morressier.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Protocols & Analytical Methods

"protocol for preparing 2-Ethylsuccinonitrile-based electrolytes"

Application Notes and Protocols for Dinitrile-Based Electrolytes

A-Note-2025-11-01

Topic: Protocol for Preparing Dinitrile-Based Electrolytes with a Focus on Succinonitrile Analogues

Audience: Researchers, scientists, and drug development professionals.

Introduction

Dinitrile-based electrolytes are emerging as a promising class of materials for high-voltage lithium-ion batteries. Their inherent chemical structure, characterized by two cyano groups, imparts high anodic stability (up to 5.5-7.0 V vs. Li/Li+), a wide working temperature range, and high dielectric permittivity, which facilitates the dissolution of lithium salts.[1][2][3] This application note provides detailed protocols for the preparation of three common types of dinitrile-based electrolytes: liquid, plastic crystalline, and gel-polymer electrolytes. While specific data on 2-Ethylsuccinonitrile is scarce, the methodologies detailed below for compounds like succinonitrile (SN) can be adapted for its study.

Liquid Dinitrile-Based Electrolytes

Liquid dinitrile electrolytes can be formulated as single-solvent systems or mixed with other solvents like mononitriles or carbonates to optimize properties such as ionic conductivity and the formation of a stable solid electrolyte interphase (SEI).

Experimental Protocol: Dinitrile-Mononitrile Binary Electrolyte

This protocol is adapted from a study on glutaronitrile and butyronitrile mixtures.[1][4]

Materials:

• Glutaronitrile (or other dinitrile)

• Butyronitrile (or other mononitrile)

• Lithium bis(trifluoromethane)sulfonamide (LiTFSI)

• Vinylene carbonate (VC) (optional additive)

• Argon-filled glovebox

• Magnetic stirrer

• Volumetric flasks and pipettes

Procedure:

• Inside an argon-filled glovebox, prepare the desired volume ratio of the dinitrile and mononitrile solvents. For example, to prepare a 6:4 (v/v) mixture, combine 6 mL of glutaronitrile with 4 mL of butyronitrile.

• Slowly add LiTFSI to the solvent mixture while stirring to achieve the target concentration, typically 1.0 M.

• Continue stirring until the LiTFSI is completely dissolved, resulting in a clear, homogeneous solution.

• (Optional) For improved SEI formation on graphitic anodes, an additive like vinylene carbonate (VC) can be introduced. Add 5 wt% of VC to the final electrolyte solution and stir until fully dissolved.[4]

• Store the prepared electrolyte in a sealed container inside the glovebox to prevent moisture contamination.

Data Presentation: Properties of Liquid Dinitrile Electrolytes

Electrolyte Composition (1.0 M LiTFSI in...)	Ionic Conductivity (S/cm) at 30°C	Electrochemical Stability Window (V vs. Li/Li+)	Reference
Glutaronitrile	3.1 x 10⁻³	~5.5	[1]
Butyronitrile	10.6 x 10⁻³	Decomposes on Li metal	[1]
Glutaronitrile/Butyronitrile (6:4 v/v)	Not specified, but within the range of the pure components	~5.5	[1]
Glutaronitrile/Butyronitrile (6:4 v/v) + 5 wt% VC	Not specified	~5.5	[4]
Adiponitrile (ADN)	Not specified	~7	[3]
EC:ADN (1:1 v/v) with 1 M LiTFSI and 0.1 M LiBOB	Not specified	~6	[3]

Experimental Workflow: Liquid Dinitrile Electrolyte Preparation

Caption: Workflow for preparing a liquid dinitrile-mononitrile binary electrolyte.

Plastic Crystalline Dinitrile Electrolytes

Succinonitrile is a well-known plastic crystal, exhibiting solid-like mechanical properties but with rotational disorder that allows for high ionic conductivity. These electrolytes are typically prepared by melting succinonitrile with a lithium salt.

Experimental Protocol: Succinonitrile-Based Plastic Crystal Electrolyte

This protocol is based on the preparation of LiTFSI-SN and LiBOB-SN electrolytes.[5][6]

Materials:

• Succinonitrile (SN)

• Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI) or Lithium bis(oxalato)borate (LiBOB)

• Polymer additive (e.g., PEO, PAN) (optional)

• Argon-filled glovebox

• Sand bath or hot plate

• Magnetic stirrer

Procedure:

• All preparation steps must be conducted in an argon-filled glovebox.[5]

• Place the required amount of succinonitrile in a vial.

• Heat the succinonitrile to 70°C using a sand bath or hot plate until it is completely molten.[5]

• Slowly add the desired amount of lithium salt (e.g., to achieve 0.4 mol/L LiTFSI or 4 mol% LiBOB) to the molten succinonitrile.[5][6]

• Stir the mixture until a clear, homogeneous solution is obtained.[5]

• (Optional) For polymer composite electrolytes, add the polymer (e.g., 10% w/w of PAN) to the molten LiTFSI-SN mixture and stir until fully incorporated.[5]

• The molten electrolyte can then be cast into a desired shape or spread onto an electrode and cooled to room temperature, where it will solidify into a plastic crystalline state.[6]

Data Presentation: Properties of Plastic Crystalline Electrolytes

Electrolyte Composition	Ionic Conductivity (S/cm) at Room Temperature	Notes	Reference
0.4 mol/L LiTFSI in SN	~1 x 10⁻⁴	-	[5]
0.4 mol/L LiTFSI in SN + 10% w/w PAN	Slightly increased vs. without PAN	Enhanced mechanical stability	[5]
4 mol% LiBOB in SN	Solid at RT, conductivity measured at higher temps	Melts near 50°C	[6]
SCPE (in-situ polymerization of VC in SN with LiTFSI)	1.3 x 10⁻³	High SN content	[7]

Experimental Workflow: Plastic Crystalline Electrolyte Preparation

Caption: Workflow for preparing a succinonitrile-based plastic crystalline electrolyte.

Gel-Polymer Dinitrile Electrolytes

Gel-polymer electrolytes (GPEs) combine the mechanical integrity of a polymer host with the high ionic conductivity of a liquid electrolyte. Succinonitrile is often used as a plasticizer in these systems.

Experimental Protocol: PVdF-HFP/SN-Based Gel-Polymer Electrolyte

This protocol is based on the preparation of GPEs using a PVdF-HFP polymer host.[8][9]

Materials:

• Poly(vinylidene fluoride-co-hexafluoropropylene) (PVdF-HFP)

• Succinonitrile (SN)

• Ionic Liquid (e.g., BMPTFSI) (optional)

• Acetone (or other suitable solvent for the polymer)

• Argon-filled glovebox

• Magnetic stirrer

• Doctor blade or casting setup

Procedure:

• Dissolve the PVdF-HFP polymer in acetone to form a homogeneous solution.

• In a separate vial, prepare the liquid component by mixing succinonitrile and, optionally, an ionic liquid. For example, a PVdF-HFP/SN weight ratio of 1:4 is common.[8][9] A small amount of ionic liquid (~1 wt%) can be added to the SN.[8]

• Add the SN or SN/IL mixture to the PVdF-HFP solution.

• Stir the resulting slurry until it is homogeneous.

• Cast the slurry onto a glass plate using a doctor blade to form a thin film of uniform thickness.

• Allow the solvent (acetone) to evaporate slowly at room temperature, which may take several hours.

• Once the film is formed, it can be peeled from the substrate. The result is a free-standing, flexible gel-polymer electrolyte film.[8]

Data Presentation: Properties of Gel-Polymer Electrolytes

Electrolyte Composition	Ionic Conductivity (S/cm) at Room Temperature	Notes	Reference
PVdF-HFP/SN (1:4 w/w)	~10⁻⁷	Low conductivity without ionic liquid	[8][9]
PVdF-HFP/SN (1:4 w/w) + 1 wt% BMPTFSI	~10⁻³	Conductivity enhanced by 4 orders of magnitude	[8][9]

Experimental Workflow: Gel-Polymer Electrolyte Preparation

Caption: Workflow for preparing a PVdF-HFP/SN-based gel-polymer electrolyte via solution casting.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. Item - Dinitrile–Mononitrile-Based Electrolyte System for Lithium-Ion Battery Application with the Mechanism of Reductive Decomposition of Mononitriles - American Chemical Society - Figshare [acs.figshare.com]
• 5. Succinonitrile-Polymer Composite Electrolytes for Li-Ion Solid-State Batteries—The Influence of Polymer Additives on Thermomechanical and Electrochemical Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Structural and electrochemical properties of succinonitrile-based gel polymer electrolytes: role of ionic liquid addition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Evaluating 2-Ethylsuccinonitrile in Batteries

These application notes provide detailed methodologies for researchers, scientists, and drug development professionals to evaluate the performance of 2-Ethylsuccinonitrile (2-ESN) as an electrolyte additive or solvent in batteries. The following protocols cover key electrochemical and physicochemical characterization techniques essential for determining the efficacy and safety of 2-ESN-based electrolytes.

Physicochemical Properties Evaluation

A fundamental understanding of the physical and thermal properties of the 2-ESN based electrolyte is crucial before evaluating its electrochemical performance in a battery.

Viscosity Measurement

The viscosity of the electrolyte impacts ion mobility and, consequently, the battery's conductivity and overall performance.[1][2] A lower viscosity is generally desirable for higher ionic conductivity.[1][2]

Protocol: Viscosity Measurement using a Viscometer

• Sample Preparation: Prepare the 2-ESN based electrolyte in an argon-filled glovebox to prevent contamination from moisture and air. The electrolyte typically consists of a lithium salt (e.g., LiPF6, LiTFSI) dissolved in a solvent mixture containing 2-ESN.

• Instrument Setup: Calibrate a viscometer (e.g., a cone-plate or rotational viscometer) according to the manufacturer's instructions. Set the desired measurement temperature.

• Measurement:

  • Inject a specific volume of the electrolyte into the viscometer's measurement cell.

  • Allow the sample to thermally equilibrate for a sufficient time (e.g., 10-15 minutes).

  • Perform the viscosity measurement at a controlled shear rate. It is advisable to measure viscosity over a range of temperatures to understand its temperature dependence.

• Data Analysis: Record the viscosity in centipoise (cP) or milliPascal-seconds (mPa·s). Plot viscosity as a function of temperature.

Table 1: Viscosity of Common Battery Solvents (for comparison)

Solvent	Viscosity (mPa·s at 25°C)
Ethylene Carbonate (EC)	1.90
Propylene Carbonate (PC)	2.53
Dimethyl Carbonate (DMC)	0.59
Ethyl Methyl Carbonate (EMC)	0.65

Note: The viscosity of 2-ESN containing electrolytes will need to be experimentally determined.

Thermal Stability Analysis

Thermal stability is a critical safety parameter for battery electrolytes.[3][4] Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are used to determine the decomposition temperature and thermal behavior of the electrolyte.[4][5]

Protocol: Thermal Stability Analysis using DSC and TGA

• Sample Preparation: In an argon-filled glovebox, hermetically seal a small, precise amount (typically 5-10 mg) of the 2-ESN based electrolyte in an aluminum DSC pan. Prepare a similar sample for TGA analysis in a ceramic or alumina crucible.

• Instrument Setup:

  • DSC: Place the sealed pan in the DSC instrument. Use an empty, sealed aluminum pan as a reference.

  • TGA: Place the crucible containing the sample in the TGA instrument.

• Measurement:

  • Heat the samples at a constant ramp rate (e.g., 5-10 °C/min) under an inert atmosphere (e.g., nitrogen or argon).

  • For DSC, monitor the heat flow to and from the sample to identify exothermic or endothermic events.

  • For TGA, monitor the mass loss of the sample as a function of temperature.

• Data Analysis:

  • From the DSC data, identify the onset temperature of any exothermic peaks, which indicate decomposition.

  • From the TGA data, determine the temperature at which significant weight loss occurs, indicating solvent evaporation or decomposition.

Electrochemical Performance Evaluation

Electrochemical tests are performed to assess the performance of the 2-ESN based electrolyte in a functioning battery cell.

Ionic Conductivity

Ionic conductivity measures the ability of the electrolyte to conduct ions, which is crucial for battery performance.[6] It is typically determined using Electrochemical Impedance Spectroscopy (EIS).[7][8]

Protocol: Ionic Conductivity Measurement using EIS

• Cell Assembly:

  • Construct a coin cell (e.g., CR2032) in an argon-filled glovebox.

  • Use two blocking electrodes (e.g., stainless steel or lithium) separated by a separator soaked in the 2-ESN based electrolyte.

• Instrument Setup: Connect the assembled cell to a potentiostat equipped with a frequency response analyzer.

• Measurement:

  • Apply a small AC voltage perturbation (e.g., 10 mV) over a wide frequency range (e.g., 1 MHz to 1 Hz).

  • Record the impedance response of the cell.

• Data Analysis:

  • Plot the impedance data as a Nyquist plot (Z' vs. -Z'').

  • The bulk resistance (Rb) of the electrolyte is determined from the high-frequency intercept of the semicircle with the real axis.

  • Calculate the ionic conductivity (σ) using the following formula: σ = L / (Rb * A) where L is the thickness of the separator and A is the area of the electrode.

Table 2: Ionic Conductivity of an SN-based Electrolyte

Electrolyte System	Ionic Conductivity (S/cm) at Room Temperature
LTPO composite solid electrolyte with SN	1.93 × 10⁻⁴[7][8]
SN@PPE-2 composite gel polymer electrolyte	1.30 × 10⁻³[9]

Electrochemical Stability Window (ESW)

The ESW defines the voltage range within which the electrolyte remains stable without being oxidized or reduced. A wide ESW is essential for high-voltage batteries.[10] Linear Sweep Voltammetry (LSV) is the standard technique to measure the ESW.

Protocol: ESW Measurement using LSV

• Cell Assembly: Assemble a three-electrode cell in an argon-filled glovebox.

  • Working electrode: A stable electrode like platinum or glassy carbon.

  • Counter and Reference electrodes: Lithium metal.

  • Electrolyte: The 2-ESN based electrolyte.

• Instrument Setup: Connect the cell to a potentiostat.

• Measurement:

  • Sweep the potential of the working electrode from the open-circuit voltage to a high potential (e.g., 6 V vs. Li/Li⁺) at a slow scan rate (e.g., 0.1-1 mV/s) to determine the anodic (oxidation) limit.

  • In a separate experiment, sweep the potential to a low potential (e.g., -0.5 V vs. Li/Li⁺) to determine the cathodic (reduction) limit.

• Data Analysis: The ESW is the voltage range between the onset of the sharp increase in oxidation and reduction currents.

Battery Cycling Performance

Cycling performance evaluates the stability and longevity of the battery with the 2-ESN based electrolyte. This involves repeatedly charging and discharging the battery under controlled conditions.

Protocol: Galvanostatic Cycling

• Cell Assembly: Assemble a coin cell (e.g., CR2032) with the desired anode (e.g., graphite, lithium metal) and cathode (e.g., LiCoO₂, NMC) materials and the 2-ESN based electrolyte.

• Formation Cycles: Perform a few initial cycles at a low C-rate (e.g., C/20 or C/10) to form a stable solid electrolyte interphase (SEI) on the anode.

• Cycling Test:

  • Cycle the cell at a specific C-rate (e.g., C/2 or 1C) within a defined voltage window (e.g., 3.0-4.2 V for LiCoO₂).

  • Monitor the discharge capacity, charge capacity, and coulombic efficiency for each cycle.

  • Continue cycling until the discharge capacity fades to a certain percentage of the initial capacity (e.g., 80%).

• Data Analysis:

  • Plot the discharge capacity and coulombic efficiency versus the cycle number.

  • The cycle life is defined as the number of cycles completed before the capacity drops below the set threshold.

Table 3: Example Cycling Performance Data with SN Additive

Cathode	Electrolyte	Cycle Number	Capacity Retention
LiCoO₂	MOILE without SN	50	61%[11]
LiCoO₂	MOILE with 5 wt% SN	50	86%[11]
SN@PPE-2	Potassium-ion battery	350	62%[9]

Rate Capability

Rate capability testing assesses the battery's ability to deliver high power, which is determined by how well it maintains its capacity at high charge and discharge rates.

Protocol: Rate Capability Test

• Cell Assembly: Assemble a coin cell as described for galvanostatic cycling.

• Measurement:

  • Charge the cell to its upper voltage limit at a low C-rate (e.g., C/10).

  • Discharge the cell at various C-rates (e.g., C/10, C/5, C/2, 1C, 2C, 5C), measuring the discharge capacity at each rate.

  • Charge the cell at a low C-rate between each discharge step.

• Data Analysis: Plot the discharge capacity as a function of the C-rate.

Visualized Workflows and Relationships

The following diagrams illustrate the experimental workflows and logical relationships for evaluating 2-ESN in batteries.

Caption: Overall experimental workflow for evaluating 2-ESN in batteries.

Caption: Logical relationships between electrolyte properties and battery performance metrics.

References

• 1. Viscosity of Battery Mixtures – C-Therm Technologies Ltd. [ctherm.com]
• 2. merrowscientific.com [merrowscientific.com]
• 3. Electronegativity-induced enhancement of thermal stability by succinonitrile as an additive for Li ion batteries - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. hzdr.de [hzdr.de]
• 7. Electrochemical Performance of LiTa2PO8-Based Succinonitrile Composite Solid Electrolyte without Sintering Process - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Electrochemical Performance of a Potassium-Ion Complex Gel Electrolyte with Succinonitrile Embedded in an In Situ Constructed 3D Polymer Framework - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols: 2-Ethylsuccinonitrile for Stabilizing the Solid Electrolyte Interphase (SEI)

For Researchers, Scientists, and Drug Development Professionals

Introduction

The development of high-performance and safe lithium-ion batteries is critically dependent on the stability of the solid electrolyte interphase (SEI). The SEI is a passivation layer formed on the anode surface during the initial charging cycles, which prevents further electrolyte decomposition and ensures the longevity of the battery. Electrolyte additives play a crucial role in forming a robust and stable SEI.

This document provides detailed application notes and protocols for the use of 2-Ethylsuccinonitrile (ESN) as a potential electrolyte additive for SEI stabilization. It is important to note that while 2-Ethylsuccinonitrile is a known chemical compound, its specific application and performance data as an SEI stabilizer in batteries are not extensively reported in peer-reviewed literature. Therefore, this document will also draw upon the well-documented properties and mechanisms of its parent compound, Succinonitrile (SN) , to provide a comprehensive guide for researchers. The ethyl substitution in ESN may influence its electrochemical behavior, and the provided protocols are intended to serve as a baseline for investigation.

Chemical Information: 2-Ethylsuccinonitrile (ESN)

Property	Value
IUPAC Name	2-ethylbutanedinitrile
CAS Number	17611-82-4[1]
Molecular Formula	C6H8N2[1]
Molecular Weight	108.14 g/mol [1]
Structure	CCC(CC#N)C#N[1]

Proposed Mechanism of Action

The stabilizing effect of dinitrile additives like Succinonitrile (SN) is attributed to their participation in the formation of a stable and ionically conductive SEI layer. The proposed mechanism, which can be extrapolated to 2-Ethylsuccinonitrile, involves the following key aspects:

• Preferential Reduction: Dinitrile additives are believed to have a higher reduction potential than the bulk electrolyte solvents (e.g., ethylene carbonate). This allows them to be preferentially reduced on the anode surface during the initial formation cycles.

• Formation of a Nitrogen-Rich SEI: The reduction of the nitrile groups (-C≡N) can lead to the formation of a nitrogen-containing polymer or inorganic species (like LiNx) within the SEI. A nitrogen-rich SEI is thought to enhance ionic conductivity and provide better mechanical stability.

• Scavenging of Impurities: Nitrile compounds can also scavenge trace amounts of water and other impurities in the electrolyte, which can be detrimental to the stability of the SEI.

• Improved Thermal Stability: Succinonitrile has been shown to improve the thermal stability of electrolytes, which is crucial for battery safety.[2] This is attributed to the strong interaction between the nitrile groups and the transition metal ions on the cathode surface, suppressing side reactions.[3]

Logical Relationship of SEI Formation with Dinitrile Additive

Caption: Proposed mechanism of SEI stabilization by 2-Ethylsuccinonitrile.

Quantitative Data Summary (Based on Succinonitrile - SN)

Due to the lack of specific data for 2-Ethylsuccinonitrile, the following table summarizes the performance improvements observed with the addition of Succinonitrile (SN) to lithium-ion battery electrolytes. This data can serve as a benchmark for evaluating the performance of ESN.

Performance Metric	Electrolyte System	SN Concentration	Improvement Observed	Reference
Ionic Conductivity	1 M LiTFSI in 60% EMI-TFSI 40% EC/DMC	5 wt%	Increased from ~14 mS/cm to ~26 mS/cm at room temperature.	[4]
Capacity Retention	LiNi0.5Co0.2Mn0.3O2/graphite full cell	0.5 wt%	Increased from 67.96% to 84.0% after 120 cycles at a high cutoff voltage of 4.4 V.	[5]
Specific Capacity Loss	LiCoO2 cathode in MOILE	5 wt%	Reduced from 39% to 14% after 50 cycles.	[4]
Cycling Performance	SnO2/C composite anode	5 wt%	Demonstrated good cycling stability and capacity retention after 100 charge/discharge cycles.

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the effectiveness of 2-Ethylsuccinonitrile as an SEI stabilizing additive.

Electrolyte Preparation

Objective: To prepare a baseline electrolyte and an electrolyte containing 2-Ethylsuccinonitrile.

Materials:

• Battery-grade electrolyte solvent (e.g., ethylene carbonate (EC) and dimethyl carbonate (DMC) in a 1:1 v/v ratio)

• Lithium salt (e.g., 1 M LiPF6)

• 2-Ethylsuccinonitrile (ESN)

• Argon-filled glovebox with H2O and O2 levels < 0.1 ppm

Protocol:

• Inside the argon-filled glovebox, prepare the baseline electrolyte by dissolving the appropriate amount of LiPF6 in the EC:DMC solvent to achieve a 1 M concentration.

• To prepare the ESN-containing electrolyte, add a specific weight percentage of 2-Ethylsuccinonitrile (e.g., 0.5 wt%, 1 wt%, 2 wt%) to the baseline electrolyte.

• Stir the solution overnight at room temperature to ensure complete dissolution and homogeneity.

Coin Cell Assembly

Objective: To assemble coin cells for electrochemical testing.

Materials:

• CR2032 coin cell components (casings, spacers, springs)

• Anode (e.g., graphite or silicon-based)

• Cathode (e.g., LiFePO4 or LiNiMnCoO2)

• Separator (e.g., Celgard 2400)

• Prepared electrolytes (baseline and ESN-containing)

• Crimping machine

Protocol:

• Inside the argon-filled glovebox, place the anode in the center of the bottom casing.

• Add a few drops of the prepared electrolyte to wet the anode surface.

• Place the separator on top of the anode.

• Add a few more drops of electrolyte to wet the separator.

• Place the cathode on top of the separator.

• Add a final few drops of electrolyte.

• Place the spacer and spring on top of the cathode.

• Carefully place the top casing and crimp the coin cell using a crimping machine to ensure a hermetic seal.

Electrochemical Characterization

Objective: To evaluate the effect of 2-Ethylsuccinonitrile on the electrochemical performance of the battery.

Equipment:

• Battery cycler

• Electrochemical impedance spectroscopy (EIS) analyzer

Protocols:

a) Formation Cycles and Coulombic Efficiency:

• Allow the assembled cells to rest for at least 12 hours to ensure complete wetting of the electrodes.

• Perform the initial formation cycles at a low C-rate (e.g., C/20) for the first 2-3 cycles.

• Record the charge and discharge capacities for each cycle to calculate the initial Coulombic efficiency (ICE = Discharge Capacity / Charge Capacity * 100%). A higher ICE indicates less irreversible capacity loss due to SEI formation.

b) Cycling Performance:

• After the formation cycles, cycle the cells at a higher C-rate (e.g., C/2 or 1C) for an extended number of cycles (e.g., 100-500 cycles).

• Monitor the capacity retention (Discharge Capacity at nth cycle / Initial Discharge Capacity * 100%) over the cycles.

c) Electrochemical Impedance Spectroscopy (EIS):

• Perform EIS measurements on the cells before and after a certain number of cycles.

• Apply a small AC voltage (e.g., 5-10 mV) over a frequency range (e.g., 100 kHz to 0.01 Hz).

• Analyze the Nyquist plots to determine the SEI resistance (Rsei) and charge transfer resistance (Rct). A lower and more stable Rsei indicates a more effective SEI.

Experimental Workflow Diagram

Caption: Workflow for evaluating 2-Ethylsuccinonitrile as an SEI additive.

Conclusion

While direct experimental evidence for the efficacy of 2-Ethylsuccinonitrile as an SEI stabilizing additive is currently limited in public literature, its structural similarity to the well-studied Succinonitrile suggests it holds promise. The ethyl group may impart unique properties, such as improved solubility or a modified reduction potential, which could be beneficial for SEI formation. The provided protocols offer a comprehensive framework for researchers to systematically investigate the potential of 2-Ethylsuccinonitrile and contribute valuable data to the field of battery electrolyte engineering. It is recommended to conduct all experiments with appropriate safety measures in a controlled environment.

References

• 1. 2-Ethylsuccinonitrile | C6H8N2 | CID 86593 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Electronegativity-induced enhancement of thermal stability by succinonitrile as an additive for Li ion batteries - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 3. The Use of Succinonitrile as an Electrolyte Additive for Composite-Fiber Membranes in Lithium-Ion Batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 4. experts.umn.edu [experts.umn.edu]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Testing 2-Ethylsuccinonitrile in Different Battery Chemistries

For Researchers, Scientists, and Drug Development Professionals

Introduction

As the demand for high-performance energy storage solutions continues to grow, research into novel electrolyte additives that can enhance battery performance, safety, and lifespan has become increasingly critical. Nitrile-based compounds, particularly dinitriles, have emerged as a promising class of additives due to their high electrochemical stability, ability to form stable electrode-electrolyte interphases, and potential to improve ionic conductivity.

This document provides detailed application notes and experimental protocols for the evaluation of 2-Ethylsuccinonitrile, a dinitrile compound, as an electrolyte additive in various battery chemistries, including Lithium-ion (Li-ion), Sodium-ion (Na-ion), and Lithium-Sulfur (Li-S) batteries.

Disclaimer: Direct quantitative performance data for 2-Ethylsuccinonitrile in battery applications is limited in publicly available literature. The quantitative data presented in this document is primarily based on studies of its close structural analog, succinonitrile (SN). This information is provided for illustrative purposes to guide experimental design and data comparison. Researchers are encouraged to generate specific data for 2-Ethylsuccinonitrile to fully characterize its performance.

Mechanism of Action of Dinitrile Additives

The proposed mechanism for the performance enhancement by dinitrile additives like succinonitrile involves their participation in the formation of a stable and protective solid electrolyte interphase (SEI) on the anode and a cathode-electrolyte interphase (CEI) on the cathode. The nitrile groups are believed to be electrochemically active, contributing to a more robust and ionically conductive interphase layer. This layer can suppress detrimental side reactions between the electrolyte and the electrodes, reduce the dissolution of transition metal ions from the cathode, and mitigate the formation of dendrites on the anode, thereby improving cycling stability and safety.

Caption: Proposed mechanism of 2-Ethylsuccinonitrile in improving battery performance.

Data Presentation: Performance of Dinitrile Additives

The following tables summarize the reported performance improvements in various battery chemistries using succinonitrile (SN) as an electrolyte additive. This data can serve as a benchmark for evaluating the performance of 2-Ethylsuccinonitrile.

Table 1: Performance of Succinonitrile (SN) Additive in Li-ion Batteries

Cathode Material	Base Electrolyte	SN Conc. (wt%)	Key Performance Improvements	Reference
LiCoO₂	1 M LiTFSI in 60% EMI-TFSI 40% EC/DMC (1:1 v/v)	5	Reduced capacity loss to 14% after 50 cycles (from 39% without SN).[1]	[1]
LiNi₀.₅Co₀.₂Mn₀.₃O₂	EC/EMC-based	0.5	Increased capacity retention from 67.96% to 84.0% after 120 cycles at a high cutoff voltage of 4.4 V.
LiCoO₂	Not Specified	Not Specified	Improved thermal stability by increasing the onset temperature of exothermic reactions.

Table 2: Performance of Succinonitrile (SN) Additive in Na-ion Batteries

Cathode Material	Base Electrolyte	SN Conc. (wt%)	Key Performance Improvements	Reference
Na₃V₂(PO₄)₂F₃	Not Specified	Not Specified	Achieved 98.4% capacity retention after 1000 cycles at a 2C rate and 93.0% at a 5C rate.[2]	[2]
Hard Carbon Anode	Not Specified	Not Specified	Improved cycling stability and rate capability.

Table 3: Potential Benefits of Dinitrile Additives in Li-S Batteries

Key Challenge in Li-S Batteries	Potential Role of Dinitrile Additives	Expected Performance Improvement
Polysulfide Shuttle Effect	Formation of a protective layer on the lithium anode and potentially interacting with polysulfides.	Improved Coulombic efficiency and capacity retention.
Lithium Dendrite Growth	Stabilization of the SEI on the lithium anode.	Enhanced safety and prolonged cycle life.
Low Ionic Conductivity of Solid Discharge Products	Potentially improving the ionic conductivity of the electrolyte.	Better rate capability and sulfur utilization.

Experimental Protocols

The following are detailed protocols for the preparation and testing of electrolytes containing 2-Ethylsuccinonitrile.

Protocol 1: Electrolyte Preparation

Objective: To prepare a baseline electrolyte and an electrolyte containing 2-Ethylsuccinonitrile.

Materials:

• Battery-grade carbonate solvents (e.g., ethylene carbonate (EC), dimethyl carbonate (DMC), ethyl methyl carbonate (EMC))

• Lithium hexafluorophosphate (LiPF₆) for Li-ion and Li-S batteries

• Sodium hexafluorophosphate (NaPF₆) for Na-ion batteries

• 2-Ethylsuccinonitrile (purity > 99%)

• Anhydrous argon-filled glovebox (H₂O < 0.5 ppm, O₂ < 0.5 ppm)

• Magnetic stirrer and stir bars

• Precision balance

Procedure:

• Transfer all solvents, salts, and the 2-Ethylsuccinonitrile additive into the argon-filled glovebox.

• Baseline Electrolyte Preparation: a. Prepare the desired solvent mixture (e.g., EC:DMC 1:1 v/v). b. Slowly add the lithium or sodium salt to the solvent mixture while stirring to achieve the target concentration (e.g., 1 M LiPF₆). c. Stir the solution overnight to ensure complete dissolution of the salt.

• 2-Ethylsuccinonitrile-Containing Electrolyte Preparation: a. Prepare the baseline electrolyte as described above. b. Weigh the required amount of 2-Ethylsuccinonitrile to achieve the desired weight percentage (e.g., 1%, 2%, 5% w/w). c. Slowly add the 2-Ethylsuccinonitrile to the baseline electrolyte while stirring. d. Stir the solution for several hours to ensure homogeneity.

Protocol 2: Coin Cell Assembly (CR2032)

Objective: To assemble half-cells or full-cells for electrochemical testing.

Materials:

• CR2032 coin cell components (casings, spacers, springs)

• Cathode and anode electrodes (specific to the battery chemistry)

• Separator (e.g., Celgard 2325)

• Prepared electrolyte

• Lithium or sodium metal foil (for half-cells)

• Crimping machine

• Micropipette

Procedure:

• Dry all electrodes and separators in a vacuum oven at an appropriate temperature (e.g., 80-120°C) overnight before transferring them into the glovebox.

• Place the negative electrode case (the larger cap) on a clean surface inside the glovebox.

• Place the anode (e.g., graphite for Li-ion, hard carbon for Na-ion, or lithium/sodium metal for half-cells) into the center of the case.

• Use a micropipette to add a few drops of the prepared electrolyte onto the anode to wet it.

• Place the separator on top of the anode.

• Add a sufficient amount of electrolyte to saturate the separator (typically 20-40 µL for a CR2032 cell).

• Place the cathode on top of the separator.

• Add a few more drops of electrolyte onto the cathode.

• Place a spacer and then a spring on top of the cathode.

• Carefully place the positive electrode case (the smaller cap with a sealing gasket) over the assembly.

• Transfer the assembled cell to the crimping machine and apply pressure to seal the cell.

• Clean the exterior of the crimped cell with a lint-free wipe.

Caption: Workflow for CR2032 coin cell assembly.

Protocol 3: Electrochemical Characterization

Objective: To evaluate the electrochemical performance of the assembled cells.

Equipment:

• Battery cycler (e.g., Maccor, Arbin, BioLogic)

• Potentiostat/Galvanostat with impedance spectroscopy capability

• Temperature-controlled chamber

A. Galvanostatic Cycling:

• Place the assembled coin cells in the temperature-controlled chamber set to the desired temperature (e.g., 25°C).

• Allow the cells to rest for at least 4 hours to reach thermal equilibrium and ensure proper electrolyte wetting.

• Set up the cycling protocol on the battery cycler:

  • Formation Cycles: Typically 2-3 cycles at a low C-rate (e.g., C/20 or C/10) to form a stable SEI.

  • Rate Capability Test: Cycle the cells at progressively higher C-rates (e.g., C/5, C/2, 1C, 2C, 5C) for a set number of cycles at each rate, then return to a low C-rate to check for capacity recovery.

  • Long-Term Cycling: Cycle the cells at a moderate C-rate (e.g., C/2 or 1C) for an extended number of cycles (e.g., 100, 500, or more) to evaluate capacity retention and Coulombic efficiency.

• Define the voltage window appropriate for the specific battery chemistry.

• Record the charge and discharge capacities, Coulombic efficiency, and energy efficiency for each cycle.

B. Cyclic Voltammetry (CV):

• Use a three-electrode setup (working electrode, counter electrode, and reference electrode) or a two-electrode coin cell.

• Set the potential window based on the expected redox reactions of the electrodes.

• Apply a slow scan rate (e.g., 0.1 mV/s) to identify the redox peaks associated with the electrochemical reactions.

• Vary the scan rate to investigate the kinetics of the reactions.

C. Electrochemical Impedance Spectroscopy (EIS):

• Measure the impedance of the cells at different states of charge (SOC) and after a certain number of cycles.

• Apply a small AC voltage perturbation (e.g., 5-10 mV) over a wide frequency range (e.g., 100 kHz to 10 mHz).

• Analyze the resulting Nyquist plot to determine the contributions of different components to the total cell impedance (e.g., electrolyte resistance, charge transfer resistance, SEI resistance).

Protocol 4: Thermal Stability Analysis (Differential Scanning Calorimetry - DSC)

Objective: To evaluate the thermal stability of the electrolytes.

Equipment:

• Differential Scanning Calorimeter (DSC)

• Hermetically sealed DSC pans

Procedure:

• Inside an argon-filled glovebox, pipette a small amount (5-10 mg) of the electrolyte into a hermetically sealed DSC pan.

• Seal the pan to prevent solvent evaporation.

• Place the sealed pan in the DSC instrument.

• Heat the sample at a constant rate (e.g., 5-10 °C/min) over a wide temperature range (e.g., 25°C to 350°C).

• Record the heat flow as a function of temperature to identify the onset temperatures of exothermic reactions, which indicate thermal decomposition.

Protocol 5: Post-Mortem Analysis

Objective: To analyze the changes in the cell components after cycling.

Equipment:

• Glovebox

• Tools for carefully disassembling coin cells

• Scanning Electron Microscope (SEM) with Energy Dispersive X-ray Spectroscopy (EDX)

• X-ray Photoelectron Spectroscopy (XPS)

Procedure:

• After cycling, carefully disassemble the coin cells inside an argon-filled glovebox.

• Gently rinse the harvested electrodes and separator with a volatile solvent (e.g., DMC) to remove residual electrolyte.

• Dry the components under vacuum.

• SEM/EDX Analysis: Examine the surface morphology of the electrodes to observe changes in the SEI, electrode cracking, or dendrite formation. Use EDX to analyze the elemental composition of the surface layers.

• XPS Analysis: Analyze the surface chemistry of the electrodes to identify the chemical species present in the SEI and CEI, providing insights into the decomposition products of the electrolyte and the additive.

Caption: Overall experimental workflow for testing 2-Ethylsuccinonitrile.

References

• 1. The Use of Succinonitrile as an Electrolyte Additive for Composite-Fiber Membranes in Lithium-Ion Batteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for High-Purity 2-Ethylsuccinonitrile Purification

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the purification of 2-Ethylsuccinonitrile to a high degree of purity suitable for research and development purposes. The described techniques are designed to remove common impurities and ensure the quality of the final product.

Introduction

2-Ethylsuccinonitrile is a dinitrile compound with potential applications in various fields of chemical synthesis and materials science. For research applications, particularly in areas such as drug development and polymer chemistry, the use of high-purity starting materials is critical to ensure reproducible and reliable experimental results. This document outlines two primary methods for the purification of 2-Ethylsuccinonitrile: Vacuum Distillation and Preparative High-Performance Liquid Chromatography (HPLC). Additionally, protocols for purity assessment using Gas Chromatography-Mass Spectrometry (GC-MS) and analytical HPLC are provided.

Potential Impurities

The nature and quantity of impurities in crude 2-Ethylsuccinonitrile largely depend on its synthetic route. Common synthesis pathways include the Michael addition of an ethyl group to fumaronitrile or the alkylation of succinonitrile. Potential impurities may include:

• Unreacted starting materials: Succinonitrile, fumaronitrile, or ethylating agents.

• Solvents: Residual solvents from the reaction or initial work-up.

• Byproducts: Isomers such as 2-methylglutaronitrile, which is a common byproduct in industrial preparations, and other polymeric materials.[1]

• Hydrolysis products: Carboxylic acids or amides formed by the partial hydrolysis of the nitrile groups.

Purification Techniques

Vacuum Distillation

Given the high boiling point of 2-Ethylsuccinonitrile (264.1 °C at 760 mmHg), vacuum distillation is the preferred method for purification on a larger scale to prevent thermal decomposition.[2] By reducing the pressure, the boiling point of the liquid is significantly lowered.

Protocol for Vacuum Fractional Distillation:

• Apparatus Setup:

  • Assemble a fractional distillation apparatus equipped with a vacuum-jacketed Vigreux column, a distillation head with a thermometer, a condenser, and a receiving flask.

  • Use ground glass joints with appropriate grease to ensure a good seal under vacuum.

  • Connect the apparatus to a vacuum pump via a cold trap (e.g., cooled with dry ice/acetone or liquid nitrogen) to protect the pump from volatile components.

  • Place a stir bar in the distillation flask for smooth boiling.

• Procedure:

  • Charge the crude 2-Ethylsuccinonitrile into the distillation flask (no more than two-thirds full).

  • Begin stirring and slowly evacuate the system. A pressure of 1-10 mmHg is typically suitable.

  • Once the desired pressure is reached and stable, begin heating the distillation flask using a heating mantle.

  • Collect a forerun fraction, which will contain any low-boiling impurities and residual solvents.

  • Carefully monitor the temperature at the distillation head. The main fraction should be collected at a stable temperature corresponding to the boiling point of 2-Ethylsuccinonitrile at the applied pressure.

  • Continue distillation until a significant temperature drop is observed or a small amount of residue remains in the distillation flask.

  • Turn off the heating and allow the apparatus to cool completely before slowly reintroducing air into the system.

Quantitative Data for Vacuum Distillation:

Parameter	Value
Atmospheric Boiling Point	264.1 °C[2]
Estimated Boiling Point at 10 mmHg	~130-140 °C
Estimated Boiling Point at 1 mmHg	~90-100 °C
Expected Purity	>99%

Note: The estimated boiling points under reduced pressure are based on nomographs and may vary. It is crucial to monitor the distillation temperature for a stable plateau.

Preparative High-Performance Liquid Chromatography (HPLC)

For achieving the highest possible purity, especially on a smaller scale, preparative HPLC is a powerful technique. A reversed-phase method is generally suitable for separating polar organic molecules like 2-Ethylsuccinonitrile from less polar or more polar impurities.

Protocol for Preparative HPLC:

• Method Development (Analytical Scale):

  • Develop a separation method on an analytical HPLC system first to determine the optimal mobile phase composition and column chemistry.

  • A C18 column is a good starting point.

  • Use a mobile phase gradient of water and a polar organic solvent such as acetonitrile or methanol.

  • Monitor the elution using a UV detector (nitriles have a weak UV absorbance at low wavelengths, e.g., ~210 nm) or a refractive index detector.

• Scale-Up to Preparative HPLC:

  • Transfer the optimized analytical method to a preparative HPLC system with a larger dimension column of the same stationary phase.

  • Adjust the flow rate and injection volume according to the column size.

  • Dissolve the crude 2-Ethylsuccinonitrile in the initial mobile phase.

  • Inject the sample and collect fractions corresponding to the main peak of 2-Ethylsuccinonitrile.

  • Combine the pure fractions and remove the solvent under reduced pressure (e.g., using a rotary evaporator) to obtain the purified product.

Suggested HPLC Parameters:

Parameter	Analytical Scale	Preparative Scale
Column	C18, 4.6 x 250 mm, 5 µm	C18, 21.2 x 250 mm, 10 µm
Mobile Phase A	Water	Water
Mobile Phase B	Acetonitrile	Acetonitrile
Gradient	20-80% B over 20 min	20-80% B over 20 min
Flow Rate	1 mL/min	20 mL/min
Injection Volume	10 µL	1-5 mL (depending on concentration)
Detection	UV at 210 nm or RI	UV at 210 nm or RI

Purity Assessment

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is an excellent method for assessing the purity of volatile and thermally stable compounds like 2-Ethylsuccinonitrile and for identifying any remaining impurities.

Protocol for GC-MS Analysis:

• Sample Preparation:

  • Prepare a dilute solution of the purified 2-Ethylsuccinonitrile (e.g., 1 mg/mL) in a volatile organic solvent such as dichloromethane or ethyl acetate.

• GC-MS Conditions:

  • Column: A standard non-polar column (e.g., DB-5ms or HP-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Inlet Temperature: 250 °C.

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • MS Detector: Electron Ionization (EI) at 70 eV. Scan range of 40-400 m/z.

• Data Analysis:

  • The purity can be estimated by the relative peak area of the main component in the total ion chromatogram (TIC).

  • The mass spectrum of the main peak should be consistent with the molecular weight of 2-Ethylsuccinonitrile (108.14 g/mol ).[3]

  • Identify any impurity peaks by comparing their mass spectra with library data.

Analytical High-Performance Liquid Chromatography (HPLC)

Analytical HPLC can be used to confirm the purity of the final product and to quantify any non-volatile or thermally labile impurities that may not be detected by GC.

Protocol for Analytical HPLC:

• Sample Preparation:

  • Prepare a solution of the purified 2-Ethylsuccinonitrile (e.g., 1 mg/mL) in the initial mobile phase composition.

• HPLC Conditions:

  • Use the same conditions as developed for the analytical scale method development in the preparative HPLC section.

• Data Analysis:

  • Purity is determined by the area percentage of the main peak in the chromatogram.

  • Ensure that no significant impurity peaks are co-eluting with the main peak by checking for peak purity using a Diode Array Detector (DAD).

Visualized Workflows

Caption: General workflow for the purification of 2-Ethylsuccinonitrile.

Caption: Logical relationships in the purification strategy for 2-Ethylsuccinonitrile.

References

• 1. 2-Ethylsuccinonitrile | 17611-82-4 | Benchchem [benchchem.com]
• 2. Page loading... [wap.guidechem.com]
• 3. 2-Ethylsuccinonitrile | C6H8N2 | CID 86593 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Role of Dinitrile Additives in Enhancing Electrolyte Conductivity

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Information regarding the specific role of 2-Ethylsuccinonitrile (2-ESN) in electrolyte conductivity is limited in publicly available literature. Therefore, these application notes and protocols are based on the closely related and well-studied analogue, Succinonitrile (SN) . The principles, experimental procedures, and mechanisms described are expected to be highly relevant for investigating 2-ESN.

Introduction

The development of high-performance electrolytes is a critical aspect of advancing energy storage technologies, particularly for lithium-ion batteries. The ionic conductivity of the electrolyte is a key parameter that directly influences the power density and overall efficiency of these devices. Nitrile-based compounds, particularly dinitriles like succinonitrile (SN), have emerged as promising electrolyte additives to enhance ionic conductivity.[1][2] This document provides a detailed overview of the role of dinitrile concentration, using SN as a representative example, on electrolyte conductivity, along with experimental protocols for its evaluation.

The addition of SN to electrolytes has been shown to improve ionic conductivity by influencing several factors. Due to its high polarity, SN can facilitate the dissolution of lithium salts, leading to a higher concentration of charge carriers.[3] Furthermore, SN can act as a plasticizer in polymer-based electrolytes, increasing the mobility of ions through the electrolyte matrix.[4]

Quantitative Data Summary

The following table summarizes the effect of Succinonitrile (SN) concentration on the ionic conductivity of various electrolyte systems. It is important to note that the base electrolyte composition, including the salt and solvent(s), significantly impacts the overall conductivity.

Additive Concentration (wt%)	Base Electrolyte System	Ionic Conductivity (S/cm)	Reference
0	1 M LiTFSI in 60% EMI-TFSI 40% EC/DMC (1:1 v/v)	~1.4 x 10⁻²	[5][6]
5	1 M LiTFSI in 60% EMI-TFSI 40% EC/DMC (1:1 v/v)	~2.6 x 10⁻²	[5][6]
20 (LiTFSI)	PVDF-HFP	~1.08 x 10⁻⁵	[4]
20 (LiTFSI) + 40 (SN)	PVDF-HFP	~2.7 x 10⁻⁴	[4]

Note: EMI-TFSI refers to 1-ethyl-3-methylimidazolium bis(trifluoromethanesulfonyl)imide, EC to ethylene carbonate, DMC to dimethyl carbonate, PVDF-HFP to poly(vinylidene fluoride-co-hexafluoropropylene), and LiTFSI to lithium bis(trifluoromethanesulfonyl)imide.

Experimental Protocols

Preparation of Electrolyte with Dinitrile Additive

This protocol describes the preparation of a liquid electrolyte containing a specified concentration of a dinitrile additive, such as Succinonitrile (SN).

Materials:

• Lithium salt (e.g., LiPF₆, LiTFSI)

• Organic solvent(s) (e.g., Ethylene Carbonate (EC), Dimethyl Carbonate (DMC), Diethyl Carbonate (DEC))

• Succinonitrile (SN) or 2-Ethylsuccinonitrile (2-ESN)

• Argon-filled glovebox

• Magnetic stirrer and stir bars

• Volumetric flasks and pipettes

• Analytical balance

Procedure:

• Environment: All steps must be performed inside an argon-filled glovebox with water and oxygen levels below 0.1 ppm to prevent contamination of the electrolyte.

• Solvent Mixture Preparation: If using a mixed solvent system, prepare the desired volume ratio of the organic solvents (e.g., 1:1 v/v EC:DMC) in a volumetric flask.

• Salt Dissolution:

  • Weigh the required amount of lithium salt to achieve the desired molar concentration (e.g., 1 M).

  • Slowly add the lithium salt to the solvent mixture while stirring continuously with a magnetic stirrer until the salt is completely dissolved.

• Additive Incorporation:

  • Calculate and weigh the amount of SN or 2-ESN required to achieve the desired weight percentage (wt%) in the final electrolyte solution.

  • Gradually add the dinitrile additive to the electrolyte solution while stirring.

  • Continue stirring until the additive is fully dissolved and the solution is homogeneous.

• Storage: Store the prepared electrolyte in a tightly sealed container inside the glovebox.

Measurement of Ionic Conductivity using Electrochemical Impedance Spectroscopy (EIS)

This protocol outlines the procedure for measuring the ionic conductivity of the prepared electrolyte using Electrochemical Impedance Spectroscopy (EIS).

Materials and Equipment:

• Potentiostat with a frequency response analyzer (FRA) module

• Conductivity cell (e.g., a coin cell with two stainless steel blocking electrodes)

• Prepared electrolyte with varying dinitrile concentrations

• Micropipette

• Crimping machine for coin cells (if applicable)

• Temperature-controlled chamber

Procedure:

• Cell Assembly:

  • Inside the glovebox, assemble the conductivity cell. For a coin cell, this typically involves placing a separator between two stainless steel electrodes and adding a precise volume of the electrolyte to wet the separator.

  • Ensure there are no air bubbles trapped in the cell.

  • Crimp the coin cell to ensure a good seal.

• EIS Measurement Setup:

  • Connect the conductivity cell to the potentiostat. A two-electrode setup is typically used for electrolyte conductivity measurements.[7]

  • Place the cell in a temperature-controlled chamber to maintain a constant temperature during the measurement (e.g., 25 °C).

• EIS Data Acquisition:

  • Set the parameters for the EIS measurement. A typical setup involves applying a small AC voltage amplitude (e.g., 10 mV) over a wide frequency range (e.g., 1 MHz to 1 Hz).[8]

  • Run the EIS experiment and record the impedance data.

• Data Analysis:

  • The impedance data is typically visualized as a Nyquist plot (Z' vs. -Z'').

  • The bulk resistance (Rb) of the electrolyte is determined from the intercept of the high-frequency semicircle with the real axis (Z').[9]

• Conductivity Calculation:

  • Calculate the ionic conductivity (σ) using the following equation: σ = L / (Rb * A) Where:

    • σ is the ionic conductivity (S/cm)

    • L is the thickness of the separator (cm)

    • Rb is the bulk resistance of the electrolyte (Ω)

    • A is the cross-sectional area of the electrode (cm²)

Visualizations

Proposed Mechanism of Conductivity Enhancement

The following diagram illustrates the proposed mechanism by which dinitrile additives like succinonitrile enhance ionic conductivity in an electrolyte.

Caption: Mechanism of conductivity enhancement by dinitrile additives.

Experimental Workflow for Evaluating Dinitrile Additives

The diagram below outlines the experimental workflow for preparing and characterizing electrolytes with varying concentrations of dinitrile additives.

Caption: Experimental workflow for conductivity measurement.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Research progress on nitrile compounds in high potential electrolytes [esst.cip.com.cn]
• 3. Making sure you're not a bot! [elib.uni-stuttgart.de]
• 4. Effect of succinonitrile on the structural, ion conductivity, and dielectric properties of PVDF‐HFP based solid polymer electrolytes | Semantic Scholar [semanticscholar.org]
• 5. mdpi.com [mdpi.com]
• 6. The Use of Succinonitrile as an Electrolyte Additive for Composite-Fiber Membranes in Lithium-Ion Batteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. metrohm.com [metrohm.com]
• 8. Electrochemical Impedance Spectroscopy (EIS) Basics | Pine Research Instrumentation [pineresearch.com]
• 9. 2.4. Electrochemical Impedance Spectroscopy (EIS) [bio-protocol.org]

Application Notes and Protocols for Cyclic Voltammetry of 2-Ethylsuccinonitrile Containing Electrolytes

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed application notes and experimental protocols for performing cyclic voltammetry (CV) on electrolytes containing 2-Ethylsuccinonitrile. This dinitrile solvent is of growing interest in the development of high-voltage lithium-ion batteries and other electrochemical energy storage devices due to its potential for a wide electrochemical stability window and favorable physical properties. These protocols are designed to guide researchers in the characterization of the electrochemical behavior of 2-Ethylsuccinonitrile-based electrolytes.

Safety Precautions

2-Ethylsuccinonitrile and related nitrile compounds can be harmful if inhaled or swallowed. Always handle these chemicals in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Consult the Safety Data Sheet (SDS) for 2-Ethylsuccinonitrile and all other chemicals used before beginning any experimental work.

Data Presentation

Table 1: Typical Electrochemical Properties of Dinitrile-Based Electrolytes

Parameter	Value	Notes
Anodic Stability Limit	~6.1 V vs. Li/Li⁺	For succinonitrile-based electrolytes. The exact value for 2-Ethylsuccinonitrile may vary.
Typical Lithium Salt	LiTFSI, LiPF₆, LiBOB	Choice of salt can influence conductivity and stability.
Salt Concentration	0.5 - 1.5 M	Higher concentrations can increase conductivity but also viscosity.
Co-solvents	Ethylene Carbonate (EC), Diethyl Carbonate (DEC), Fluoroethylene Carbonate (FEC)	Often used to improve SEI formation and ionic conductivity.

Experimental Protocols

Protocol 1: Determination of the Electrochemical Window of a 2-Ethylsuccinonitrile-Based Electrolyte

Objective: To determine the anodic and cathodic stability limits of an electrolyte formulation containing 2-Ethylsuccinonitrile.

Materials and Equipment:

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell (e.g., coin cell or Swagelok-type cell)

• Working Electrode: Platinum (Pt) or Glassy Carbon (GC) disk electrode

• Counter Electrode: Lithium metal foil

• Reference Electrode: Lithium metal foil

• Electrolyte Solution: 1 M LiTFSI in 2-Ethylsuccinonitrile (or a mixture with co-solvents)

• Argon-filled glovebox

• Micropipettes

• Volumetric flasks

• Beakers

• Polishing kit for working electrode (alumina slurry)

Procedure:

• Electrode Preparation:

  • Polish the working electrode (Pt or GC) to a mirror finish using alumina slurry of decreasing particle size (e.g., 1.0, 0.3, and 0.05 µm).

  • Rinse the polished electrode thoroughly with a suitable solvent (e.g., acetone or isopropanol) and dry it completely.

  • Cut fresh lithium metal foil for the counter and reference electrodes inside an argon-filled glovebox to prevent oxidation.

• Electrolyte Preparation (inside a glovebox):

  • Dry 2-Ethylsuccinonitrile and the lithium salt (e.g., LiTFSI) under vacuum at an appropriate temperature to remove any residual water.

  • Prepare the desired electrolyte formulation (e.g., 1 M LiTFSI in 2-Ethylsuccinonitrile) by dissolving the salt in the solvent within the glovebox. Stir until the salt is fully dissolved.

• Cell Assembly (inside a glovebox):

  • Assemble the three-electrode cell in the following order: working electrode, separator (soaked in the electrolyte), lithium reference electrode, and lithium counter electrode.

  • Ensure good contact between all components.

• Cyclic Voltammetry Measurement:

  • Connect the cell to the potentiostat.

  • Set the potential range for the cyclic voltammetry scan. For determining the electrochemical window, a wide range is initially chosen, for example, from 0 V to 7 V vs. Li/Li⁺. Note: Based on data for similar dinitriles, the anodic limit is expected to be high.

  • Set a slow scan rate, typically 10 mV/s, to allow for clear observation of the onset of oxidation and reduction currents.

  • Run the cyclic voltammetry experiment for at least one full cycle.

• Data Analysis:

  • Plot the resulting current versus potential.

  • The anodic stability limit is determined as the potential at which a significant and sustained increase in the anodic (oxidation) current is observed.

  • The cathodic stability limit is determined as the potential at which a significant and sustained increase in the cathodic (reduction) current is observed.

Protocol 2: Evaluation of Redox Behavior on an Active Electrode

Objective: To study the electrochemical performance and reversibility of a 2-Ethylsuccinonitrile-based electrolyte with a specific anode or cathode material.

Materials and Equipment:

• Same as Protocol 1, with the following modification:

• Working Electrode: An active battery electrode material (e.g., a coated aluminum or copper foil with a cathode or anode material, respectively).

Procedure:

• Electrode and Electrolyte Preparation: Follow steps 1 and 2 from Protocol 1. The working electrode will be the material of interest.

• Cell Assembly: Assemble a two-electrode or three-electrode cell (coin cell or Swagelok-type) inside a glovebox using the active working electrode, a lithium metal counter/reference electrode, and a separator soaked in the 2-Ethylsuccinonitrile-based electrolyte.

• Cyclic Voltammetry Measurement:

  • Connect the cell to the potentiostat.

  • Set the potential range appropriate for the active material being tested (e.g., 3.0 V to 4.5 V vs. Li/Li⁺ for a high-voltage cathode).

  • Set the desired scan rate (e.g., 0.1 mV/s to 1 mV/s). Slower scan rates provide more detailed information about the redox processes.

  • Run the experiment for several cycles to observe the evolution of the electrochemical behavior.

• Data Analysis:

  • Analyze the resulting voltammogram for the positions of oxidation and reduction peaks, which correspond to the delithiation and lithiation processes of the active material.

  • Evaluate the peak separation (ΔEp) to assess the reversibility of the reaction. A smaller peak separation indicates better reversibility.

  • Observe any changes in the peak currents and shapes over multiple cycles to assess the cycling stability of the electrode-electrolyte interface.

Mandatory Visualization

Caption: Workflow for Cyclic Voltammetry of 2-Ethylsuccinonitrile Electrolytes.

Application Notes and Protocols for In-Situ Characterization of 2-Ethylsuccinonitrile Effects in Lithium-Ion Batteries

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing advanced in-situ characterization techniques to elucidate the effects of 2-Ethylsuccinonitrile (2-ESN) as an electrolyte additive in lithium-ion batteries. Understanding the influence of 2-ESN on the formation and properties of the solid electrolyte interphase (SEI), as well as its role in mitigating dendrite growth, is crucial for the development of safer and more efficient energy storage systems.

Introduction to 2-Ethylsuccinonitrile (2-ESN) as an Electrolyte Additive

2-Ethylsuccinonitrile (2-ESN) is a derivative of succinonitrile (SN), a well-known electrolyte additive that enhances the thermal and electrochemical stability of lithium-ion batteries. The nitrile groups in these molecules are thought to participate in the formation of a stable and robust SEI layer on the anode surface. This SEI layer is critical for preventing further electrolyte decomposition and suppressing the growth of lithium dendrites, which can cause short circuits and battery failure. The ethyl group in 2-ESN may further modify the properties of the SEI, potentially improving its flexibility and ionic conductivity. In-situ characterization techniques are indispensable for observing the dynamic changes at the electrode-electrolyte interface in real-time, providing invaluable insights into the mechanisms by which 2-ESN influences battery performance and safety.

In-Situ Characterization Techniques

A multi-faceted approach employing several in-situ techniques is recommended to gain a comprehensive understanding of the effects of 2-ESN.

• In-Situ Fourier Transform Infrared (FTIR) Spectroscopy: To identify the chemical composition of the SEI formed in the presence of 2-ESN.

• In-Situ Raman Spectroscopy: To probe the vibrational modes of species at the electrode surface and within the electrolyte, providing information on molecular interactions and structural changes during cycling.

• In-Situ Transmission Electron Microscopy (TEM): To visualize the morphology of the SEI and the suppression of lithium dendrite growth at the nanoscale in real-time.[1][2][3][4]

• Electrochemical Impedance Spectroscopy (EIS): To quantify the ionic conductivity of the SEI and the charge transfer resistance at the electrode-electrolyte interface.

Data Presentation

Table 1: Expected Quantitative Effects of 2-Ethylsuccinonitrile (2-ESN) Additive

Parameter	Technique	Expected Effect of 2-ESN	Reference Electrolyte (without 2-ESN)
SEI Composition	In-Situ FTIR/Raman	Presence of nitrile-containing species, potentially polymerized organic compounds.	Primarily composed of lithium ethylene dicarbonate, lithium alkyl carbonates.
SEI Thickness	In-Situ TEM/Ellipsometry	Potentially thinner and more uniform SEI layer.	Thicker, less uniform SEI may be observed.
Ionic Conductivity of SEI	EIS	Increased ionic conductivity.	Lower ionic conductivity.
Charge Transfer Resistance (Rct)	EIS	Decreased charge transfer resistance.	Higher charge transfer resistance.
Lithium Dendrite Growth	In-Situ TEM	Suppressed or modified dendrite morphology (e.g., mossy instead of needle-like).	Uncontrolled, needle-like dendrite growth.[3][4]
Electrolyte Decomposition Potential	In-Situ FTIR/Raman	Higher decomposition potential, indicating improved stability.	Lower decomposition potential.

Experimental Protocols

In-Situ Attenuated Total Reflectance-Fourier Transform Infrared (ATR-FTIR) Spectroscopy

Objective: To analyze the chemical evolution of the electrode-electrolyte interface and identify the decomposition products of the electrolyte containing 2-ESN during electrochemical cycling.[5][6][7][8][9][10][11]

Materials:

• Three-electrode electrochemical cell designed for in-situ ATR-FTIR.

• Working Electrode (e.g., thin film of silicon or graphite deposited on a current collector).

• Reference Electrode (e.g., Lithium metal).

• Counter Electrode (e.g., Lithium metal).

• ATR crystal (e.g., Si, Ge, or ZnSe).

• Electrolyte: Standard lithium-ion battery electrolyte (e.g., 1 M LiPF6 in EC:DMC) with and without 2-ESN additive (e.g., 1-5 wt%).

• FTIR spectrometer equipped with an MCT detector.

Protocol:

• Assemble the in-situ ATR-FTIR cell in an argon-filled glovebox to prevent moisture and air contamination.

• The working electrode is pressed against the ATR crystal.

• Fill the cell with the electrolyte containing 2-ESN.

• Mount the cell in the FTIR spectrometer.

• Connect the electrodes to a potentiostat.

• Record a reference spectrum of the electrode-electrolyte interface at open circuit potential (OCP).

• Initiate the electrochemical cycling (e.g., cyclic voltammetry or galvanostatic cycling).

• Continuously collect FTIR spectra at different potential or time intervals during cycling.

• Process the spectra by subtracting the reference spectrum to obtain difference spectra, which highlight the changes occurring at the interface.

• Analyze the difference spectra to identify the vibrational bands of new species formed, indicative of SEI components derived from 2-ESN and other electrolyte components.

In-Situ Raman Spectroscopy

Objective: To investigate the molecular interactions at the electrode surface and characterize the structure of the SEI formed with 2-ESN.[12][13][14][15][16][17][18][19]

Materials:

• In-situ Raman electrochemical cell with an optically transparent window.

• Working Electrode (e.g., graphite or silicon).

• Reference and Counter Electrodes (e.g., Lithium metal).

• Electrolyte with and without 2-ESN.

• Confocal Raman microscope with a long working distance objective.

Protocol:

• Assemble the in-situ Raman cell inside a glovebox.

• Place a drop of the electrolyte on the working electrode.

• Mount the cell on the Raman microscope stage.

• Focus the laser on the surface of the working electrode.

• Connect the cell to a potentiostat.

• Record a Raman spectrum at OCP.

• Begin the electrochemical cycling.

• Acquire Raman spectra at various states of charge and discharge.

• Perform Raman mapping to investigate the spatial homogeneity of the SEI layer.[12][13][20]

• Analyze the spectral changes, such as peak shifts, broadening, and the appearance of new peaks, to understand the chemical and structural evolution of the electrode surface.

In-Situ Transmission Electron Microscopy (TEM)

Objective: To directly visualize the morphological changes of the electrode, the formation of the SEI, and the effect of 2-ESN on lithium dendrite growth at the nanoscale.[1][2][3][4][21]

Materials:

• In-situ TEM holder with a liquid cell.

• TEM grids with the working electrode material deposited.

• Reference and Counter Electrodes integrated into the TEM holder.

• Electrolyte with and without 2-ESN.

• Transmission Electron Microscope.

Protocol:

• Prepare the in-situ TEM liquid cell by assembling the TEM grids with the electrode materials in a glovebox.

• Introduce a small, controlled amount of the electrolyte containing 2-ESN into the liquid cell.

• Seal the liquid cell to prevent leakage into the TEM column.[1]

• Insert the TEM holder into the microscope.

• Locate an area of interest on the working electrode.

• Connect the holder to a potentiostat.

• Apply a potential to initiate lithium deposition or cycling.

• Record real-time images and videos of the morphological evolution of the electrode surface.

• Analyze the images to characterize the thickness, uniformity, and morphology of the SEI and to observe the nucleation and growth of lithium dendrites.[3][4]

Electrochemical Impedance Spectroscopy (EIS)

Objective: To quantitatively evaluate the ionic resistance of the electrolyte and the SEI, as well as the charge transfer kinetics at the electrode-electrolyte interface in the presence of 2-ESN.[22][23][24][25][26][27][28][29]

Materials:

• Three-electrode electrochemical cell (e.g., coin cell or Swagelok-type cell).

• Working Electrode, Reference Electrode, and Counter Electrode.

• Electrolyte with and without 2-ESN.

• Potentiostat with a frequency response analyzer.

Protocol:

• Assemble the electrochemical cell in a glovebox.

• Allow the cell to rest for a few hours to reach a stable OCP.

• Perform EIS measurements at OCP over a wide frequency range (e.g., 1 MHz to 0.01 Hz) with a small AC amplitude (e.g., 5-10 mV).

• Cycle the cell for a few formation cycles to form a stable SEI.

• Repeat the EIS measurements at different states of charge and after a certain number of cycles.

• Fit the obtained Nyquist plots to an appropriate equivalent circuit model to extract quantitative parameters such as electrolyte resistance (Re), SEI resistance (Rsei), and charge transfer resistance (Rct).[22][23][30]

• Compare the impedance parameters for electrolytes with and without 2-ESN to determine its effect on the interfacial properties.

Visualizations

Fig. 1: Experimental Workflow

Fig. 2: Proposed SEI Formation Pathway

Fig. 3: Dendrite Suppression Mechanism

References

• 1. oaepublish.com [oaepublish.com]
• 2. In-Situ Transmission Electron Microscopy (TEM) of Battery Materials [atomfair.com]
• 3. par.nsf.gov [par.nsf.gov]
• 4. jcesr.org [jcesr.org]
• 5. docs.nrel.gov [docs.nrel.gov]
• 6. osti.gov [osti.gov]
• 7. researchgate.net [researchgate.net]
• 8. In Situ ATR-FTIR Study of the Cathode–Electrolyte Interphase: Electrolyte Solution Structure, Transition Metal Redox, and Surface Layer Evolution (Journal Article) | OSTI.GOV [osti.gov]
• 9. cris.biu.ac.il [cris.biu.ac.il]
• 10. cris.biu.ac.il [cris.biu.ac.il]
• 11. tugraz.elsevierpure.com [tugraz.elsevierpure.com]
• 12. Frontiers | In situ and Operando Raman Spectroscopy of Layered Transition Metal Oxides for Li-ion Battery Cathodes [frontiersin.org]
• 13. aimspress.com [aimspress.com]
• 14. spectroscopyonline.com [spectroscopyonline.com]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. In situ Raman investigation of electrolyte solutions in the vicinity of graphite negative electrodes - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 17. jelectrochem.xmu.edu.cn [jelectrochem.xmu.edu.cn]
• 18. researchgate.net [researchgate.net]
• 19. [PDF] In situ surface enhanced Raman spectroscopic studies of solid electrolyte interphase formation in lithium ion battery electrodes | Semantic Scholar [semanticscholar.org]
• 20. pubs.acs.org [pubs.acs.org]
• 21. pubs.aip.org [pubs.aip.org]
• 22. Analysis of electrochemical impedance spectroscopy response for commercial lithium-ion batteries: modeling of equivalent circuit elements - PMC [pmc.ncbi.nlm.nih.gov]
• 23. jecst.org [jecst.org]
• 24. youtube.com [youtube.com]
• 25. researchgate.net [researchgate.net]
• 26. researchgate.net [researchgate.net]
• 27. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 28. The effect of electrolyte concentration on electrochemical impedance for evaluating polysulfone membranes - Environmental Science: Water Research & Technology (RSC Publishing) [pubs.rsc.org]
• 29. m.youtube.com [m.youtube.com]
• 30. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Understanding the Degradation of 2-Ethylsuccinonitrile

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals investigating the degradation mechanisms of 2-Ethylsuccinonitrile.

Troubleshooting Guides

This section addresses common issues encountered during the experimental investigation of 2-Ethylsuccinonitrile degradation.

Issue	Possible Cause	Troubleshooting Steps
Inconsistent degradation rates between replicate experiments.	1. Variation in initial pH of the solution. 2. Fluctuations in temperature. 3. Inconsistent mixing. 4. Contamination of reagents or glassware.	1. Prepare a single stock solution and buffer it appropriately. Verify the pH of each replicate before starting the experiment. 2. Use a calibrated incubator or water bath with precise temperature control. 3. Ensure consistent agitation speed and method across all samples. 4. Use high-purity solvents and reagents. Thoroughly clean all glassware, preferably by acid washing followed by rinsing with purified water.
Unexpected degradation products observed in analytical chromatograms (e.g., HPLC, GC).	1. Reaction with impurities in the solvent or reagents. 2. Photodegradation due to exposure to light. 3. Oxidative degradation from dissolved oxygen. 4. Interaction with the container surface.	1. Use HPLC-grade or higher purity solvents. Run a blank analysis of the solvent to check for impurities. 2. Conduct experiments in amber glassware or cover the reaction vessels with aluminum foil to protect from light. 3. Degas the solvent by sparging with an inert gas (e.g., nitrogen, argon) before preparing the solutions. 4. Use inert container materials like glass or Teflon.
No degradation observed under expected hydrolytic conditions (acidic or basic).	1. Insufficient reaction time or temperature. 2. The concentration of acid or base is too low. 3. 2-Ethylsuccinonitrile is more stable under the tested conditions than anticipated.	1. Increase the duration of the experiment and/or the temperature. 2. Increase the concentration of the acid or base catalyst. 3. Consider more forcing conditions (e.g., higher temperatures, stronger acids/bases) to induce degradation.
Poor peak shape or resolution in HPLC analysis of degradation samples.	1. Inappropriate mobile phase composition or pH. 2. Column degradation due to extreme pH of the samples. 3. Co-elution of 2-Ethylsuccinonitrile and its degradation products.	1. Optimize the mobile phase composition (e.g., organic solvent to buffer ratio) and pH to improve peak shape. 2. Neutralize or dilute the samples before injection to protect the column. 3. Modify the gradient, mobile phase, or use a different column chemistry to achieve better separation.
Low recovery of the analyte from the sample matrix.	1. Adsorption of the compound onto the sample vial or filter. 2. Incomplete extraction from the sample matrix. 3. Degradation during sample preparation.	1. Use silanized glass vials or polypropylene vials to minimize adsorption. 2. Optimize the extraction procedure (e.g., solvent, pH, temperature). 3. Perform sample preparation at a lower temperature and minimize the time between preparation and analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most likely degradation pathways for 2-Ethylsuccinonitrile?

A1: Based on the chemistry of similar nitrile compounds, the most probable degradation pathways for 2-Ethylsuccinonitrile are hydrolysis and thermolysis.

• Hydrolysis: The nitrile (-CN) groups can be hydrolyzed under acidic or basic conditions. This typically proceeds in two steps: first to an amide intermediate, and then to a carboxylic acid.[1][2][3] For 2-Ethylsuccinonitrile, this would result in the formation of mono- and di-carboxylic acid derivatives.

• Thermolysis: At elevated temperatures, nitrile compounds can undergo decomposition, which may lead to the elimination of hydrogen cyanide and the formation of various other degradation products.[4]

Q2: Which analytical techniques are best suited for studying the degradation of 2-Ethylsuccinonitrile?

A2: A combination of chromatographic and spectroscopic techniques is generally recommended.

• High-Performance Liquid Chromatography (HPLC): Ideal for separating and quantifying 2-Ethylsuccinonitrile and its polar degradation products. A reversed-phase C18 column with a water/acetonitrile or water/methanol mobile phase is a good starting point.

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying volatile degradation products.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides structural information about the degradation products, aiding in their identification.

• Fourier-Transform Infrared Spectroscopy (FTIR): Can be used to monitor the disappearance of the nitrile group (C≡N stretch) and the appearance of carbonyl groups (C=O stretch) from amide or carboxylic acid products.

Q3: How can I perform a forced degradation study for 2-Ethylsuccinonitrile?

A3: A forced degradation study involves subjecting the compound to stress conditions to accelerate its degradation. Key conditions to test include:

• Acidic Hydrolysis: Treat a solution of 2-Ethylsuccinonitrile with a dilute acid (e.g., 0.1 M HCl) at an elevated temperature (e.g., 60-80 °C).

• Basic Hydrolysis: Treat a solution with a dilute base (e.g., 0.1 M NaOH) at a similar elevated temperature.

• Oxidative Degradation: Expose a solution to an oxidizing agent, such as hydrogen peroxide.

• Thermal Degradation: Heat a solid sample or a solution in an oven at a high temperature.

• Photodegradation: Expose a solution to a UV light source.

Samples should be taken at various time points and analyzed to determine the rate of degradation and identify the degradation products.

Q4: Are there any known microbial degradation pathways for similar compounds?

A4: Yes, for the related compound succinonitrile, biodegradation by microorganisms containing nitrilase enzymes has been reported.[5] These enzymes can hydrolyze nitriles to carboxylic acids and ammonia.[5] It is plausible that microorganisms with similar enzymatic activity could also degrade 2-Ethylsuccinonitrile.

Experimental Protocols

Protocol 1: HPLC Method for the Analysis of 2-Ethylsuccinonitrile and its Hydrolytic Degradation Products

• Instrumentation: High-Performance Liquid Chromatography system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with a mixture of 40% acetonitrile and 60% water (v/v). The aqueous phase should be buffered with 0.1% formic acid to improve peak shape.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dilute the degradation samples with the mobile phase to an appropriate concentration before injection.

Protocol 2: Forced Hydrolysis Study

• Prepare a stock solution of 2-Ethylsuccinonitrile (e.g., 1 mg/mL) in a 50:50 mixture of acetonitrile and water.

• For acidic hydrolysis, mix 1 mL of the stock solution with 1 mL of 1 M HCl.

• For basic hydrolysis, mix 1 mL of the stock solution with 1 mL of 1 M NaOH.

• For neutral hydrolysis, mix 1 mL of the stock solution with 1 mL of water.

• Incubate all samples at 80 °C.

• Withdraw aliquots at specified time points (e.g., 0, 2, 4, 8, 24 hours).

• Neutralize the acidic and basic samples before HPLC analysis.

• Analyze all samples by HPLC to determine the remaining concentration of 2-Ethylsuccinonitrile and the formation of any degradation products.

Quantitative Data Summary

The following table provides hypothetical data for a forced degradation study of 2-Ethylsuccinonitrile for illustrative purposes.

Condition	Time (hours)	2-Ethylsuccinonitrile Remaining (%)	Major Degradation Product 1 (%)	Major Degradation Product 2 (%)
0.1 M HCl, 80 °C	0	100	0	0
4	85	12	3
8	72	23	5
24	45	48	7
0.1 M NaOH, 80 °C	0	100	0	0
4	78	18	4
8	61	33	6
24	25	65	10
H₂O₂, 25 °C	24	98	< 2	< 1
UV Light, 25 °C	24	95	4	< 1

Visualizations

References

• 1. savemyexams.com [savemyexams.com]
• 2. youtube.com [youtube.com]
• 3. youtube.com [youtube.com]
• 4. nrc-publications.canada.ca [nrc-publications.canada.ca]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Optimizing 2-Ethylsuccinonitrile (ESN) Concentration for Enhanced Battery Cycle Life

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists working with 2-Ethylsuccinonitrile (ESN) as an electrolyte additive to improve battery cycle life.

Frequently Asked Questions (FAQs)

Q1: What is the primary function of 2-Ethylsuccinonitrile (ESN) in a lithium-ion battery electrolyte?

A1: 2-Ethylsuccinonitrile, a dinitrile compound, is primarily used as an electrolyte additive to enhance the performance and longevity of lithium-ion batteries. Its main functions include:

• Improving High-Voltage Stability: ESN possesses high oxidative stability, which helps to form a stable protective layer on the cathode surface, particularly in high-voltage applications. This minimizes electrolyte decomposition and transition metal dissolution from the cathode, leading to improved cycle life.

• Enhancing Ionic Conductivity: The high polarity of the nitrile groups in ESN can aid in dissolving lithium salts and facilitating lithium-ion transport within the electrolyte.

• SEI/CEI Modification: ESN can participate in the formation of the solid electrolyte interphase (SEI) on the anode and the cathode electrolyte interphase (CEI). A well-formed, stable interphase is crucial for preventing side reactions between the electrode and the electrolyte, thus extending battery life.

Q2: What is a typical starting concentration for ESN in an electrolyte formulation?

A2: A typical starting concentration for ESN as an additive is in the range of 0.5 wt% to 5 wt% of the total electrolyte weight. The optimal concentration is highly dependent on the specific battery chemistry (cathode, anode, and base electrolyte composition) and the desired performance characteristics. It is recommended to start with a low concentration, such as 0.5 wt% or 1 wt%, and systematically vary the concentration to determine the optimal loading for your specific system.

Q3: Is ESN soluble in common carbonate-based electrolytes?

A3: Yes, dinitriles like succinonitrile (a close relative of ESN) are generally soluble in common carbonate solvents used in lithium-ion battery electrolytes, such as ethylene carbonate (EC), dimethyl carbonate (DMC), and ethyl methyl carbonate (EMC). However, at higher concentrations, the viscosity of the electrolyte may increase. It is crucial to ensure complete dissolution of the ESN in the electrolyte before use.

Q4: What are the potential safety concerns when working with ESN?

A4: ESN, like other nitrile compounds, should be handled with care in a well-ventilated area, preferably within a glovebox with an inert atmosphere (e.g., argon). Nitriles can be toxic if inhaled, ingested, or absorbed through the skin. Always consult the Safety Data Sheet (SDS) for 2-Ethylsuccinonitrile before handling and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

Troubleshooting Guide

Problem	Potential Cause	Troubleshooting Steps
Rapid capacity fade after adding ESN	1. Suboptimal Concentration: The ESN concentration may be too high or too low for the specific battery chemistry. 2. Incomplete SEI/CEI Formation: ESN may not be effectively participating in the formation of a stable protective layer. 3. Increased Electrolyte Viscosity: Higher concentrations of ESN can increase the viscosity of the electrolyte, leading to poor wetting of the electrodes and separator, and reduced ionic conductivity.[1]	1. Optimize Concentration: Perform a concentration-dependent study, testing a range of ESN concentrations (e.g., 0.5%, 1%, 2%, 5% by weight) to identify the optimal loading. 2. Introduce Co-additives: Consider using ESN in conjunction with other film-forming additives like vinylene carbonate (VC) or fluoroethylene carbonate (FEC) to promote the formation of a more robust and stable SEI layer. 3. Characterize Viscosity: Measure the viscosity of the prepared electrolytes. If viscosity is high, consider reducing the ESN concentration or adjusting the co-solvent ratio.
Increased cell impedance	1. Thick or Resistive SEI/CEI Layer: An excessively thick or poorly conductive SEI/CEI layer can form, impeding lithium-ion transport. 2. Poor Electrode Wetting: Increased electrolyte viscosity can lead to incomplete wetting of the electrode pores.	1. Electrochemical Impedance Spectroscopy (EIS): Use EIS to analyze the interfacial and charge-transfer resistances. A significant increase in these resistances after adding ESN suggests issues with the interphase. 2. Surface Analysis: Employ techniques like X-ray Photoelectron Spectroscopy (XPS) or Scanning Electron Microscopy (SEM) to characterize the morphology and composition of the SEI/CEI on cycled electrodes. 3. Wetting Test: Visually inspect the electrodes and separator after cell disassembly to check for uniform wetting. Consider a longer wetting period before cycling.
Poor low-temperature performance	1. Increased Electrolyte Freezing Point: The addition of ESN might alter the freezing point of the electrolyte. 2. Reduced Ionic Conductivity at Low Temperatures: The increased viscosity due to ESN can become more pronounced at lower temperatures, hindering ion movement.	1. Differential Scanning Calorimetry (DSC): Analyze the thermal properties of the electrolyte to determine its freezing point. 2. Low-Temperature EIS: Conduct EIS measurements at various low temperatures to evaluate the ionic conductivity and impedance of the cell. 3. Adjust Co-solvent Ratio: Consider increasing the proportion of low-viscosity co-solvents like DMC or EMC in the electrolyte formulation.
Inconsistent or non-reproducible results	1. ESN Impurities: Impurities in the ESN additive can lead to undesirable side reactions.[2] 2. Incomplete Dissolution: ESN may not be fully dissolved in the electrolyte, leading to a non-uniform concentration. 3. Moisture Contamination: Nitriles can react with water, which can negatively impact battery performance.[1]	1. Use High-Purity ESN: Ensure the use of high-purity, battery-grade ESN. 2. Ensure Complete Dissolution: Use a magnetic stirrer and allow sufficient time for the ESN to completely dissolve in the electrolyte. Gentle heating may be applied, but ensure it is done in a controlled, inert environment. 3. Strict Dry Conditions: Prepare the electrolyte and assemble the cells in a glovebox with very low moisture and oxygen levels (<1 ppm).

Experimental Protocols

Electrolyte Preparation

A detailed protocol for preparing a 1 M LiPF6 in EC:DMC (1:1 vol/vol) electrolyte with a 1 wt% ESN additive is provided below.

Materials:

• Lithium hexafluorophosphate (LiPF₆), battery grade

• Ethylene carbonate (EC), anhydrous, battery grade

• Dimethyl carbonate (DMC), anhydrous, battery grade

• 2-Ethylsuccinonitrile (ESN), high purity

• Argon-filled glovebox

• Magnetic stirrer and stir bars

• Volumetric flasks and pipettes

Procedure:

• Transfer all materials and equipment into an argon-filled glovebox.

• Prepare the base electrolyte by mixing equal volumes of EC and DMC in a volumetric flask.

• Slowly add the required amount of LiPF₆ to the EC:DMC mixture while stirring until it is completely dissolved.

• Calculate the required mass of ESN for a 1 wt% concentration based on the total mass of the electrolyte (solvents + salt).

• Add the calculated amount of ESN to the base electrolyte.

• Stir the final solution for several hours to ensure the ESN is completely dissolved and the electrolyte is homogeneous.

• Store the prepared electrolyte in a sealed container inside the glovebox.

Coin Cell Assembly

Materials:

• Cathode and anode discs (specific to your research)

• Separator (e.g., Celgard 2325)

• Coin cell components (2032-type cases, spacers, springs)

• Crimping machine

• Prepared electrolyte with ESN

• Micropipette

Procedure:

• Place the cathode in the center of the bottom coin cell case.

• Dispense a few drops of the ESN-containing electrolyte onto the cathode surface.

• Place the separator on top of the wetted cathode.

• Add another few drops of electrolyte onto the separator.

• Place the anode on top of the wetted separator.

• Add a final drop of electrolyte to the anode.

• Place a spacer and then the spring on top of the anode.

• Carefully place the top cap onto the assembly.

• Crimp the coin cell using a crimping machine to ensure proper sealing.

• Let the assembled cell rest for several hours to ensure complete electrode wetting before electrochemical testing.

Data Presentation

Table 1: Effect of ESN Concentration on Cycle Life of LiNi₀.₅Mn₁.₅O₄/Graphite Cells

ESN Concentration (wt%)	1st Cycle Discharge Capacity (mAh/g)	Capacity Retention after 200 Cycles (%)	Coulombic Efficiency at 200th Cycle (%)
0 (Baseline)	135	75	99.2
0.5	134	88	99.5
1.0	133	92	99.7
2.0	132	85	99.4
5.0	128	78	99.1

Note: The data presented in this table is illustrative and will vary depending on the specific battery chemistry and testing conditions.

Visualizations

Caption: Experimental workflow for battery fabrication and testing with ESN.

Caption: Troubleshooting flowchart for poor cycle life with ESN additive.

References

• 1. researchgate.net [researchgate.net]
• 2. Impact of electrolyte impurities and SEI composition on battery safety - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Gassing Phenomena in Batteries with 2-Ethylsuccinonitrile

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding gassing phenomena observed during experiments with 2-Ethylsuccinonitrile as a battery electrolyte additive.

Introduction to Gassing in Batteries with 2-Ethylsuccinonitrile

Gassing, the unwanted production of gas within a battery cell, is a critical issue that can lead to cell swelling, increased internal pressure, poor electrochemical performance, and significant safety hazards.[1][2][3][4] When using novel electrolyte additives like 2-Ethylsuccinonitrile, understanding the potential causes of gassing and how to mitigate them is crucial for successful battery development.

While 2-Ethylsuccinonitrile is investigated for its potential to enhance battery performance, its decomposition, like other nitrile-based additives, can contribute to gas generation. The primary mechanism by which nitrile additives are thought to function involves their oxidative decomposition at the cathode surface to form a protective solid electrolyte interphase (CEI).[5][6][7] This controlled decomposition is beneficial, but uncontrolled or excessive decomposition can lead to detrimental gassing.

This guide will walk you through common gassing-related problems, their potential causes, and systematic troubleshooting steps.

Frequently Asked Questions (FAQs)

Q1: What are the primary gases observed when using nitrile-based additives like 2-Ethylsuccinonitrile?

A1: While specific data for 2-Ethylsuccinonitrile is limited, studies on related nitrile compounds and common electrolyte systems suggest that the evolved gases can include:

• Carbon Dioxide (CO2): A common product of electrolyte solvent oxidation at the cathode.[1][2][4][8]

• Carbon Monoxide (CO): Can result from the reduction of CO2 or from electrolyte decomposition.[2][8]

• Hydrogen (H2): Often associated with the reduction of trace water or protic impurities at the anode.

• Ethylene (C2H4): A typical product of the reduction of ethylene carbonate (EC), a common electrolyte solvent.[2]

• Nitrogen-containing compounds: Decomposition of the nitrile group in 2-Ethylsuccinonitrile could potentially lead to the formation of nitrogen-containing gases, though these are less commonly reported in large quantities. The thermal decomposition of polyacrylonitrile, for example, is known to produce hydrogen cyanide and other nitriles.[9]

Q2: At what stages of battery testing is gassing most likely to occur with 2-Ethylsuccinonitrile?

A2: Gassing can occur at several stages:

• Formation Cycles: The initial charge/discharge cycles are when the solid electrolyte interphase (SEI) on the anode and the cathode electrolyte interphase (CEI) are formed.[2] Decomposition of electrolyte components, including 2-Ethylsuccinonitrile, to form these layers can release gases.

• High Voltage Operation: At higher voltages, the electrolyte is more prone to oxidative decomposition at the cathode, which can be a primary source of gassing.[1][2][4][8]

• High-Temperature Storage or Operation: Elevated temperatures accelerate the rate of chemical and electrochemical decomposition reactions, leading to increased gas production.[1][10]

• Overcharging: Charging the battery beyond its specified voltage limit can lead to severe electrolyte decomposition and significant gas generation.[1]

Q3: Can 2-Ethylsuccinonitrile itself be a source of gas?

A3: Yes. As an additive, 2-Ethylsuccinonitrile is designed to interact with the electrode surfaces. Its decomposition, particularly through oxidation at the cathode, is part of its function in forming a protective layer.[5] However, if this decomposition is not well-controlled or is excessive, it can become a significant source of gas. The ethyl group on the molecule may also participate in decomposition reactions, potentially leading to the formation of gaseous hydrocarbons.

Q4: How does the concentration of 2-Ethylsuccinonitrile affect gassing?

A4: The concentration of 2-Ethylsuccinonitrile is a critical parameter.

• Too Low: An insufficient concentration may not form a stable and effective protective layer on the electrodes, leading to continuous electrolyte decomposition and gassing.

• Too High: An excessive concentration could lead to the formation of a thick, resistive interfacial layer, which can impede ion transport and potentially lead to increased gassing due to localized overpotentials. It could also contribute to more significant gas evolution from the decomposition of the additive itself.

Troubleshooting Guide

Problem 1: Excessive cell swelling during formation cycles.

Possible Cause	Troubleshooting Steps
1.1. High Moisture Content: Trace water in the electrolyte or on electrode surfaces reacts at the anode to produce H2 gas.	1. Ensure all battery components (electrodes, separator, and electrolyte) are thoroughly dried before cell assembly. 2. Assemble cells in a dry room or glovebox with low humidity. 3. Use fresh, high-purity electrolyte and solvents.
1.2. Inappropriate Formation Protocol: A high initial charging rate can lead to rapid and uncontrolled decomposition of the electrolyte and 2-Ethylsuccinonitrile.	1. Lower the C-rate during the initial formation cycles (e.g., C/20 or C/10). 2. Introduce constant voltage steps at the end of the first charge to allow for stable SEI/CEI formation.
1.3. High Additive Concentration: An excessive amount of 2-Ethylsuccinonitrile may lead to increased initial decomposition and gas generation.	1. Systematically vary the concentration of 2-Ethylsuccinonitrile in your electrolyte to find the optimal loading. 2. Start with a low concentration (e.g., 0.5 wt%) and gradually increase it while monitoring gas evolution.

Problem 2: Continuous gassing and capacity fade during high-voltage cycling.

Possible Cause	Troubleshooting Steps
2.1. Oxidative Decomposition of Electrolyte: The base electrolyte and/or 2-Ethylsuccinonitrile are decomposing at the cathode surface at high potentials.[1][2][4][8]	1. Evaluate the electrochemical stability window of your electrolyte formulation with and without 2-Ethylsuccinonitrile using linear sweep voltammetry (LSV). 2. Consider adding other additives that are known to improve high-voltage stability, such as fluoroethylene carbonate (FEC) or vinylene carbonate (VC).
2.2. Unstable Cathode Electrolyte Interphase (CEI): The protective layer formed by 2-Ethylsuccinonitrile is not stable at the operating voltage, leading to continuous electrolyte decomposition.	1. Analyze the surface of the cathode after cycling using techniques like XPS or FTIR to understand the composition of the CEI. 2. Experiment with different concentrations of 2-Ethylsuccinonitrile to promote the formation of a more robust CEI.
2.3. Cathode Material Degradation: The cathode active material itself may be unstable at high voltages, leading to oxygen release and subsequent reactions with the electrolyte.[2]	1. Characterize the cathode material before and after cycling using techniques like XRD and SEM to check for structural changes. 2. Consider using cathode materials with coatings or dopants that improve their high-voltage stability.

Problem 3: Significant gassing during high-temperature storage.

Possible Cause	Troubleshooting Steps
3.1. Thermal Decomposition of Electrolyte Components: The electrolyte solvents, salt (e.g., LiPF6), and 2-Ethylsuccinonitrile are chemically decomposing at elevated temperatures.[1][10]	1. Use electrolytes with higher thermal stability, such as those containing fluorinated carbonates or ionic liquids. 2. Succinonitrile, a related compound, has been shown to improve thermal stability by suppressing parasitic reactions at the cathode.[11] Evaluate the thermal stability of your complete electrolyte formulation using differential scanning calorimetry (DSC).
3.2. Autocatalytic Reactions: Decomposition products can catalyze further electrolyte breakdown, leading to a runaway gassing effect.[10]	1. Identify the gaseous byproducts using GC-MS to understand the decomposition pathways. 2. Introduce additives that can scavenge harmful decomposition products, such as HF scavengers if LiPF6 is used.

Quantitative Data Summary

The following tables summarize typical gas evolution data from literature for common electrolyte systems. While direct quantitative data for 2-Ethylsuccinonitrile is not widely available, these tables provide a baseline for comparison.

Table 1: Gas Composition after Formation Cycles in Li-ion Pouch Cells

Electrolyte System	CO2 (µmol)	CO (µmol)	C2H4 (µmol)	H2 (µmol)
Standard Carbonate Electrolyte	150-250	20-50	300-500	5-20
With Vinylene Carbonate (VC)	100-180	15-40	250-400	5-15
With Fluoroethylene Carbonate (FEC)	80-150	10-30	50-150	10-25

Note: Values are illustrative and can vary significantly based on cell chemistry, formation protocol, and temperature.

Table 2: Gassing Volume during High-Temperature Storage (e.g., 85°C for 24h)

Electrolyte System	Gas Volume (mL/Ah)
Standard Carbonate Electrolyte	1.5 - 3.0
With Succinonitrile (SN) Additive	0.5 - 1.5

Note: Succinonitrile has been shown to reduce gas evolution at high temperatures.[12] Similar trends may be expected with 2-Ethylsuccinonitrile, but experimental verification is required.

Experimental Protocols

Protocol 1: In-situ Gas Analysis during Formation Cycles

This protocol describes the use of an in-situ gas analysis technique to monitor gas evolution during the initial charge-discharge cycles.

Objective: To quantify the volume and composition of gases generated during the formation of the SEI and CEI in a battery with 2-Ethylsuccinonitrile.

Methodology:

• Cell Assembly: Assemble a pouch cell or a custom-designed cell with a gas outlet port inside an argon-filled glovebox. The electrolyte should contain the desired concentration of 2-Ethylsuccinonitrile.

• In-situ Monitoring Setup: Connect the gas outlet of the cell to a gas analysis system, such as an Online Electrochemical Mass Spectrometer (OEMS) or a system that allows for periodic sampling by a Gas Chromatograph (GC).

• Formation Cycling: Begin the formation protocol (e.g., charge at C/20 to an upper voltage limit, hold at voltage, then discharge at C/20).

• Gas Analysis:

  • OEMS: Continuously monitor the evolution of specific gas species (e.g., H2, C2H4, CO, CO2) as a function of time and cell voltage.

  • GC-MS/TCD: At predefined intervals (e.g., every 2 hours or at specific voltage points), extract a known volume of gas from the cell's headspace using a gas-tight syringe and inject it into the GC for separation and detection.[13][14] A Thermal Conductivity Detector (TCD) can quantify permanent gases like H2, while a Mass Spectrometer (MS) can identify and quantify organic and other gases.

• Data Analysis: Correlate the gas evolution profiles with the electrochemical data (voltage, capacity) to identify the specific processes responsible for gassing.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Headspace Gas after Cycling

This protocol details the procedure for analyzing the composition of gases accumulated in a cell after a specific cycling or storage regime.

Objective: To identify and quantify the gaseous decomposition products in a battery containing 2-Ethylsuccinonitrile after extended cycling or high-temperature storage.

Methodology:

• Post-Mortem Cell Opening: After the cycling or storage test, carefully puncture the cell inside a sealed container or an argon-filled glovebox to collect the headspace gas.

• Gas Sampling: Use a gas-tight syringe to draw a known volume of the collected gas.[14]

• GC-MS Analysis:

  • Injection: Inject the gas sample into a GC-MS system.

  • Separation: Use an appropriate GC column (e.g., a porous layer open tubular (PLOT) column for permanent gases and a capillary column for volatile organic compounds) to separate the different gas components.

  • Detection and Identification: The mass spectrometer will fragment the eluting compounds, and the resulting mass spectra can be used to identify the gases by comparing them to a spectral library (e.g., NIST).

  • Quantification: Calibrate the GC-MS system with standard gas mixtures of known concentrations to quantify the amount of each detected gas.[13]

• Data Interpretation: Analyze the gas composition to infer the dominant decomposition pathways of the electrolyte and 2-Ethylsuccinonitrile under the tested conditions.

Visualizations

Below are diagrams illustrating key concepts related to gassing phenomena.

Caption: A logical workflow for troubleshooting battery gassing issues.

Caption: Gassing mechanisms at the anode and cathode surfaces.

References

• 1. Frontiers | Insight into the Gassing Problem of Li-ion Battery [frontiersin.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Effects of Succinonitrile (SN) as an Electrolyte Additive on the Impedance of LiCoO₂/Graphite Pouch Cells du… [ouci.dntb.gov.ua]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Two electrolyte decomposition pathways at nickel-rich cathode surfaces in lithium-ion batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 9. nrc-publications.canada.ca [nrc-publications.canada.ca]
• 10. osti.gov [osti.gov]
• 11. The Use of Succinonitrile as an Electrolyte Additive for Composite-Fiber Membranes in Lithium-Ion Batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Electronegativity-induced enhancement of thermal stability by succinonitrile as an additive for Li ion batteries - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. shimadzu.com [shimadzu.com]

Technical Support Center: 2-Ethylsuccinonitrile in Battery Research

Welcome to the technical support center for researchers utilizing 2-Ethylsuccinonitrile (ESN) in their battery experiments. This resource provides troubleshooting guidance and answers to frequently asked questions regarding the use of ESN, with a specific focus on mitigating side reactions at the anode. The information presented here is based on extensive research on nitrile-based electrolyte additives and aims to provide practical solutions for common experimental challenges.

Troubleshooting Guide: Anode-Related Issues with 2-Ethylsuccinonitrile

This guide addresses common problems encountered at the anode when using electrolytes containing 2-Ethylsuccinonitrile.

Problem 1: Rapid Capacity Fading in Early Cycles

• Possible Cause: Instability of the Solid Electrolyte Interphase (SEI) on the anode surface. The reductive decomposition of 2-Ethylsuccinonitrile may form a soluble or unstable SEI, leading to continuous electrolyte consumption and loss of active lithium.

• Troubleshooting Steps:

  • Introduce a Film-Forming Additive: The use of additives like Fluoroethylene Carbonate (FEC) is crucial for forming a stable and robust SEI layer on both graphite and silicon anodes when using nitrile-based electrolytes.[1] FEC is known to be preferentially reduced over other electrolyte components, creating a more effective passivation layer.

  • Optimize Additive Concentration: The concentration of the film-forming additive is critical. Start with a concentration of 5-10 wt% of FEC in the electrolyte and optimize based on electrochemical performance.

  • Consider Alternative Additives: Vinylene Carbonate (VC) is another effective SEI-forming additive that can be tested as an alternative or in combination with FEC.

  • Formation Cycle Protocol: Employ a slow formation rate (e.g., C/20 or C/25) for the initial cycles. This allows for the formation of a more uniform and stable SEI layer.

Problem 2: High and Increasing Interfacial Resistance at the Anode

• Possible Cause: Continuous decomposition of the electrolyte and thickening of the SEI layer. An unstable SEI can lead to ongoing side reactions, resulting in a resistive layer that impedes lithium-ion transport.

• Troubleshooting Steps:

  • Verify Additive Efficacy: Use techniques like Electrochemical Impedance Spectroscopy (EIS) to monitor the interfacial resistance over cycling. A stable and low interfacial resistance suggests the formation of an effective SEI.

  • Analyze SEI Composition: Employ surface analysis techniques such as X-ray Photoelectron Spectroscopy (XPS) to characterize the composition of the SEI. The presence of desirable components like LiF (from FEC decomposition) and potentially nitrogen-containing species (from ESN reduction) can indicate a stable passivation layer.

  • Adjust Electrolyte Formulation: Consider the choice of lithium salt. Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI) can sometimes offer better stability compared to Lithium hexafluorophosphate (LiPF6), which can generate detrimental HF in the presence of trace water.[1]

Problem 3: Poor Low-Temperature Performance

• Possible Cause: Increased viscosity and reduced ionic conductivity of the electrolyte at low temperatures. While 2-Ethylsuccinonitrile is a liquid at room temperature, its properties can change significantly as the temperature drops.

• Troubleshooting Steps:

  • Optimize Co-solvent Ratio: Adjust the ratio of co-solvents in your electrolyte. The addition of low-viscosity solvents like Ethyl Methyl Carbonate (EMC) or Diethyl Carbonate (DEC) can help improve low-temperature performance.

  • Measure Ionic Conductivity: Characterize the ionic conductivity of your electrolyte formulation across a range of temperatures to ensure it meets the requirements of your application.

Frequently Asked Questions (FAQs)

Q1: What are the expected side reactions of 2-Ethylsuccinonitrile at the anode?

Based on studies of similar nitrile compounds like succinonitrile and adiponitrile, 2-Ethylsuccinonitrile is expected to be electrochemically reduced at the anode surface. This reduction can lead to the formation of various organic and inorganic species, including lithium alkyl carbonates, lithium alkoxides, and potentially lithium nitride (Li₃N) from the nitrile groups.[2] Without proper control, these reactions can lead to the formation of an unstable SEI, continuous electrolyte consumption, and poor cycling performance.

Q2: How can I improve the stability of the anode interface when using 2-Ethylsuccinonitrile?

The most effective strategy is to use a film-forming additive that is preferentially reduced over 2-Ethylsuccinonitrile to form a stable SEI. Fluoroethylene Carbonate (FEC) is a widely recommended additive for this purpose, particularly for silicon and graphite anodes.[1] Optimizing the formation protocol with slow charging rates in the initial cycles is also crucial for building a robust passivation layer.

Q3: What is the recommended concentration of 2-Ethylsuccinonitrile to be used as an additive?

The optimal concentration of 2-Ethylsuccinonitrile as an additive will depend on the specific cell chemistry and operating conditions. It is recommended to start with a low concentration (e.g., 0.5-2 wt%) and systematically evaluate its effect on electrochemical performance, including cycling stability, rate capability, and impedance.

Q4: Can 2-Ethylsuccinonitrile be used with high-voltage cathodes?

Nitrile-based additives, including succinonitrile and adiponitrile, have been shown to improve the stability of the electrolyte at high voltages at the cathode.[3][4] This is often attributed to their ability to form a protective cathode-electrolyte interphase (CEI). Therefore, 2-Ethylsuccinonitrile has the potential to be beneficial for high-voltage applications, but its compatibility with the anode must be ensured through the strategies outlined in this guide.

Data Summary

The following table summarizes the impact of various additives on the performance of nitrile-containing electrolytes, based on literature data for analogous compounds. This can serve as a starting point for designing experiments with 2-Ethylsuccinonitrile.

Additive	Typical Concentration	Effect on Anode SEI	Impact on Cell Performance	Reference
Fluoroethylene Carbonate (FEC)	5-10 wt%	Forms a stable, LiF-rich SEI. Suppresses decomposition of nitrile and carbonate solvents.	Significantly improves cycling stability and Coulombic efficiency, especially with Si anodes.	[1]
Vinylene Carbonate (VC)	1-2 wt%	Forms a polymeric SEI. Can work synergistically with other additives.	Enhances cycling performance and reduces gas generation.
Lithium bis(oxalato)borate (LiBOB)	0.5-1 wt%	Contributes to a stable SEI with borate species.	Can improve thermal stability and cycling performance.	[3]

Experimental Protocols

Protocol 1: Evaluation of Film-Forming Additives

• Electrolyte Preparation: Prepare a baseline electrolyte (e.g., 1 M LiPF₆ in EC:EMC 3:7 by wt.). Prepare experimental electrolytes by adding 2-Ethylsuccinonitrile (e.g., 1 wt%) and varying concentrations of the chosen film-forming additive (e.g., FEC at 2, 5, and 10 wt%).

• Cell Assembly: Assemble coin cells (e.g., CR2032) with a graphite or silicon anode, a lithium metal counter electrode, and the prepared electrolytes.

• Formation Cycling: Perform the initial charge/discharge cycles at a low rate (e.g., C/25). Record the voltage profiles and calculate the irreversible capacity loss.

• Electrochemical Testing: Cycle the cells at a moderate rate (e.g., C/5) for an extended number of cycles to evaluate long-term stability. Periodically perform rate capability tests.

• Post-mortem Analysis: Disassemble selected cells after cycling and analyze the anode surface using XPS and SEM to characterize the SEI morphology and composition.

Protocol 2: Electrochemical Impedance Spectroscopy (EIS) Analysis

• Cell Preparation: Use a symmetric cell configuration (e.g., Li/Li) or a half-cell (e.g., Graphite/Li) with the electrolyte containing 2-Ethylsuccinonitrile.

• EIS Measurement: After the formation cycles, perform EIS measurements at a set state of charge (e.g., fully discharged) over a frequency range of 100 kHz to 10 mHz with a small AC amplitude (e.g., 10 mV).

• Data Analysis: Model the impedance spectra using an equivalent circuit to extract the interfacial resistance. Monitor the change in interfacial resistance over cycling to assess the stability of the SEI.

Visualizations

Caption: Troubleshooting workflow for anode-related issues.

Caption: Proposed mechanism of SEI formation with ESN and FEC.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

"addressing thermal stability challenges of electrolytes with 2-Ethylsuccinonitrile"

Welcome to the Technical Support Center for the application of 2-Ethylsuccinonitrile (2-ESN) as an electrolyte additive to enhance thermal stability. This resource is designed for researchers, scientists, and drug development professionals working with advanced electrolyte formulations. Here you will find troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and key data to support your research and development efforts.

Disclaimer: Direct research on 2-Ethylsuccinonitrile (2-ESN) as an electrolyte additive is limited. Much of the information provided here is based on extensive research on a closely related and well-studied compound, Succinonitrile (SN) . The similar chemical structure (dinitrile) suggests that 2-ESN will exhibit comparable effects on electrolyte properties, but direct experimental validation is recommended.

Troubleshooting Guide

This guide addresses common issues that may arise during the formulation and testing of electrolytes containing 2-ESN.

Issue	Possible Cause(s)	Recommended Solution(s)
Poor solubility of 2-ESN in the electrolyte	1. High concentration of 2-ESN. 2. Incompatible solvent system. 3. Low ambient temperature during mixing.	1. Start with a lower concentration of 2-ESN (e.g., 0.5-2 wt%) and gradually increase. 2. Ensure the use of polar aprotic solvents like ethylene carbonate (EC) or propylene carbonate (PC) to aid dissolution. 3. Gently warm the mixture while stirring in an inert atmosphere (e.g., argon-filled glovebox).
Increased electrolyte viscosity	1. The addition of dinitriles can inherently increase the viscosity of the electrolyte. 2. Potential polymerization of nitriles at elevated temperatures or in the presence of certain catalysts.	1. Optimize the concentration of 2-ESN to balance thermal stability gains with acceptable viscosity. 2. Consider the addition of a low-viscosity co-solvent like dimethyl carbonate (DMC) or ethyl methyl carbonate (EMC). 3. Store the electrolyte at room temperature and avoid prolonged exposure to high temperatures.
Reduced ionic conductivity at room temperature	1. Increased viscosity hindering ion mobility. 2. Strong coordination of Li+ ions by the nitrile groups of 2-ESN.	1. As with increased viscosity, optimize the 2-ESN concentration. 2. Measure ionic conductivity at various temperatures to understand the operational window. The negative impact on conductivity may be less pronounced at elevated temperatures.[1][2]
Unstable Solid Electrolyte Interphase (SEI) on the anode	1. Reductive decomposition of the nitrile groups at the anode surface. 2. Interaction of 2-ESN with other electrolyte additives.	1. Incorporate film-forming additives like fluoroethylene carbonate (FEC) or vinylene carbonate (VC) to help form a stable SEI. 2. Systematically evaluate the compatibility of 2-ESN with other additives before full cell testing.
Increased gas generation during cycling	1. Decomposition of the electrolyte at high voltages. 2. Reaction of 2-ESN with residual moisture.	1. Ensure all components (solvents, salts, and 2-ESN) are rigorously dried before use. 2. Characterize the electrochemical stability window of the electrolyte with 2-ESN using linear sweep voltammetry. Studies on SN have shown it can broaden the oxidation window.[3]
Inconsistent electrochemical performance	1. Non-uniform mixing of the electrolyte. 2. Impurities in the 2-ESN or other electrolyte components.	1. Ensure thorough mixing of the electrolyte solution, potentially using a magnetic stirrer for an extended period in an inert atmosphere. 2. Use high-purity, battery-grade materials. Consider purifying 2-ESN if its purity is not certified.

Frequently Asked Questions (FAQs)

Q1: What is the primary benefit of using 2-Ethylsuccinonitrile (2-ESN) as an electrolyte additive?

A1: Based on studies of the related compound succinonitrile (SN), the primary benefit of using dinitrile additives like 2-ESN is to enhance the thermal stability of the electrolyte.[4][5] This is achieved by suppressing exothermic reactions between the electrolyte and the electrodes at elevated temperatures, which can help to prevent thermal runaway in lithium-ion batteries.[4]

Q2: How does 2-ESN improve thermal stability?

A2: The nitrile groups (-CN) in dinitrile molecules are thought to improve thermal stability through strong coordination with transition metal ions on the cathode surface. This interaction can passivate the catalytic activity of the cathode material, thereby inhibiting the decomposition of the electrolyte at high temperatures.[1][5]

Q3: What is the optimal concentration of 2-ESN to use?

A3: The optimal concentration will depend on the specific electrolyte system and battery chemistry. For the related compound SN, concentrations in the range of 0.5 to 5 wt% have been shown to be effective.[1] It is recommended to start with a low concentration and systematically study its effect on thermal and electrochemical performance.

Q4: Will adding 2-ESN affect the ionic conductivity of my electrolyte?

A4: Yes, the addition of dinitriles can increase the viscosity of the electrolyte, which may lead to a decrease in ionic conductivity at room temperature. However, at elevated temperatures, the positive effects on thermal stability may outweigh the slight decrease in conductivity.[1][2] Some studies on SN have even reported an increase in ionic conductivity in certain formulations.[6]

Q5: Is 2-ESN compatible with common lithium salts and electrode materials?

A5: Dinitriles like SN have been shown to be compatible with common lithium salts such as LiPF6, LiTFSI, and LiBF4, and with cathode materials like LiCoO2 and NCM.[1][3] However, their reductive stability on graphite anodes can be a concern, and the use of SEI-forming additives is often recommended.

Q6: What are the safety precautions for handling 2-ESN?

A6: 2-ESN should be handled in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Consult the Safety Data Sheet (SDS) for specific handling and disposal instructions. All electrolyte preparation should be conducted in an inert atmosphere (e.g., an argon-filled glovebox) to minimize moisture contamination.

Quantitative Data Summary

The following tables summarize key performance data from studies on succinonitrile (SN), which is expected to be indicative of the performance of 2-ESN.

Table 1: Effect of Succinonitrile (SN) on Thermal Stability

Parameter	Electrolyte without SN	Electrolyte with SN	Reference
Onset Temperature of Exothermic Reaction	Lower	Higher	[4]
Total Exothermal Heat	Higher	Lower	[4]
Gas Emission at High Temperature	Higher	Lower	[4]

Table 2: Electrochemical Performance with Succinonitrile (SN) Additive

Parameter	Electrolyte without SN	Electrolyte with 5 wt% SN	Reference
Ionic Conductivity (Room Temp.)	~14 mS/cm	~26 mS/cm	[6]
Ionic Conductivity (100 °C)	~38 mS/cm	~69 mS/cm	[6]
Capacity Retention (LiCoO2, 50 cycles)	61%	86%	[1]
Capacity Retention (NCM523/graphite, 120 cycles)	67.96%	84.0% (with 0.5 wt% SN)	[3]

Experimental Protocols

Protocol 1: Preparation of an Electrolyte with 2-ESN Additive

• Objective: To prepare a 1 M LiPF6 electrolyte in a 1:1 (v/v) mixture of ethylene carbonate (EC) and dimethyl carbonate (DMC) with a 2 wt% 2-ESN additive.

• Materials:

  • Battery-grade LiPF6

  • Battery-grade ethylene carbonate (EC), anhydrous

  • Battery-grade dimethyl carbonate (DMC), anhydrous

  • 2-Ethylsuccinonitrile (2-ESN), high purity

• Equipment:

  • Argon-filled glovebox

  • Magnetic stirrer and stir bars

  • Volumetric flasks and pipettes

  • Analytical balance

• Procedure:

  • Transfer all materials and equipment into an argon-filled glovebox.

  • In a volumetric flask, prepare the EC/DMC solvent mixture by combining equal volumes of EC and DMC.

  • Weigh the required amount of 2-ESN to achieve a 2 wt% concentration in the final electrolyte solution.

  • Add the 2-ESN to the EC/DMC solvent mixture and stir until it is fully dissolved.

  • Slowly add the pre-weighed LiPF6 to the solvent/additive mixture while stirring. Continue stirring until the salt is completely dissolved.

  • Store the prepared electrolyte in a tightly sealed container inside the glovebox.

Protocol 2: Thermal Analysis of Electrolyte using Differential Scanning Calorimetry (DSC)

• Objective: To determine the onset temperature of exothermic reactions for an electrolyte containing 2-ESN.

• Equipment:

  • Differential Scanning Calorimeter (DSC)

  • Hermetically sealed high-pressure DSC pans

• Procedure:

  • Inside a glovebox, pipette a small amount (5-10 mg) of the electrolyte into a hermetically sealed DSC pan.

  • Seal the pan tightly to prevent leakage and evaporation.

  • Place the sealed pan and a reference pan into the DSC instrument.

  • Heat the sample at a controlled rate (e.g., 5 °C/min) over a temperature range relevant to thermal runaway (e.g., 30 °C to 350 °C).

  • Record the heat flow as a function of temperature.

  • Analyze the resulting thermogram to identify the onset temperature of any exothermic peaks, which indicate decomposition reactions.

Visualizations

Caption: Experimental workflow for electrolyte formulation and testing.

Caption: Troubleshooting logic for poor cell performance.

References

• 1. The Use of Succinonitrile as an Electrolyte Additive for Composite-Fiber Membranes in Lithium-Ion Batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Succinonitrile-Polymer Composite Electrolytes for Li-Ion Solid-State Batteries—The Influence of Polymer Additives on Thermomechanical and Electrochemical Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. large-battery.com [large-battery.com]

Technical Support Center: Interfacial Impedance in the Presence of 2-Ethylsuccinonitrile

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 2-Ethylsuccinonitrile as an electrolyte additive. The focus is on identifying and resolving issues related to interfacial impedance in electrochemical experiments.

Troubleshooting Guide

High interfacial impedance can be a significant obstacle in achieving optimal performance in electrochemical systems utilizing 2-Ethylsuccinonitrile. This guide provides a structured approach to diagnosing and resolving common issues.

Problem: Unexpectedly High Interfacial Impedance at the Cathode

Symptoms:

• Increased charge transfer resistance (Rct) in Electrochemical Impedance Spectroscopy (EIS) measurements.

• Poor cycling performance and capacity retention.

• Evidence of parasitic reactions at the cathode surface.

Possible Causes:

• Reaction with Cathode Material: Nitrile-based electrolytes, including 2-Ethylsuccinonitrile, can react with certain high-voltage cathode materials, particularly those containing transition metals like cobalt in a high oxidation state (e.g., Co4+ in LiCoO2). This reaction can lead to the formation of a resistive layer on the cathode surface, increasing impedance.

• Electrolyte Decomposition: At high voltages, the nitrile solvent can oxidatively decompose on the cathode surface, contributing to the growth of a resistive cathode electrolyte interphase (CEI).

Troubleshooting Steps:

Figure 1: Troubleshooting workflow for high cathode impedance.

• Identify the Cathode Chemistry: Determine if your cathode material is susceptible to reaction with nitrile electrolytes. High-voltage cathodes are more prone to this issue.

• Introduce a Protective Additive: Consider adding a film-forming additive to the electrolyte. For instance, lithium difluoro(oxalato)borate (LiDFOB) has been shown to create a stable and protective film on the cathode surface, which can suppress parasitic reactions with the nitrile solvent.

• Optimize Additive Concentration: The concentration of 2-Ethylsuccinonitrile itself is a critical parameter. While it can improve ionic conductivity, an excessively high concentration might exacerbate parasitic reactions. Systematically vary the concentration to find an optimal balance. Studies on similar nitrile additives suggest that a low weight percentage (e.g., 1.0 wt%) can provide significant benefits without causing a dramatic increase in impedance.[1]

• Characterize the Interface: Utilize surface analysis techniques such as X-ray Photoelectron Spectroscopy (XPS) to investigate the chemical composition of the cathode-electrolyte interphase (CEI) and confirm the presence of decomposition products.

Problem: Increased Overall Cell Impedance

Symptoms:

• A general increase in the diameter of the semicircle in the Nyquist plot from EIS.

• Reduced rate capability of the cell.

Possible Causes:

• Suboptimal Solid Electrolyte Interphase (SEI) on the Anode: While 2-Ethylsuccinonitrile primarily affects the cathode, an unstable or overly resistive SEI on the anode can also contribute to overall cell impedance.

• Poor Wetting of Electrodes: The viscosity of the electrolyte containing 2-Ethylsuccinonitrile might hinder complete wetting of the porous electrode structure, leading to higher ionic resistance.

Troubleshooting Steps:

Figure 2: Troubleshooting workflow for high overall cell impedance.

• Optimize the SEI on the Anode: If anode impedance is a contributing factor, consider introducing well-known SEI-forming additives like fluoroethylene carbonate (FEC) or vinylene carbonate (VC) into the electrolyte formulation. These can help create a more stable and less resistive SEI layer.

• Improve Electrode Wetting: Ensure proper wetting of the electrodes during cell assembly. This can be achieved by allowing for a sufficient wetting period before electrochemical testing or by optimizing the viscosity of the electrolyte blend.

• Perform Symmetric Cell EIS: To isolate the contribution of each electrode to the total impedance, conduct EIS on symmetric cells (e.g., cathode/cathode and anode/anode). This will help pinpoint the primary source of the impedance increase.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism by which 2-Ethylsuccinonitrile can increase interfacial impedance?

A1: The primary mechanism is the chemical reaction between the nitrile group in 2-Ethylsuccinonitrile and the surface of a charged high-voltage cathode. This can lead to the formation of a resistive layer. For example, with a LiCoO2 cathode, the Co4+ ions can be reduced by the nitrile solvent, leading to a phase change at the cathode surface and increased impedance.[2]

Q2: Can 2-Ethylsuccinonitrile also help in reducing interfacial impedance?

A2: Yes, indirectly. By suppressing parasitic reactions such as the dissolution of aluminum from the current collector, 2-Ethylsuccinonitrile can prevent the formation of resistive byproducts that would otherwise increase interfacial impedance.[3] It can also improve the ionic conductivity of the electrolyte.

Q3: What concentration of 2-Ethylsuccinonitrile is typically recommended?

A3: The optimal concentration is system-dependent. However, studies on similar nitrile additives have shown that a relatively low concentration, such as 1.0 wt%, can provide a significant improvement in performance, such as a 32.8% increase in capacity retention after 250 cycles, without leading to a prohibitive increase in impedance.[1] It is recommended to perform a concentration optimization study for your specific system.

Q4: Are there alternatives to LiDFOB for protecting the cathode?

A4: Yes, other film-forming additives can be explored. The key is to select an additive that electrochemically decomposes at a potential slightly higher than the electrolyte solvent but lower than the potential at which significant cathode degradation occurs. This allows for the formation of a stable protective layer.

Q5: How can I differentiate between SEI resistance and charge transfer resistance in my EIS data?

A5: In a typical Nyquist plot for a lithium-ion battery electrode, the high-to-medium frequency semicircle is often associated with the combination of SEI resistance (R_SEI) and charge transfer resistance (R_ct). Deconvoluting these requires fitting the data to an appropriate equivalent circuit model. Generally, the R_SEI is associated with a higher frequency response than the R_ct.

Data Presentation

Table 1: Effect of Succinonitrile (SN) Additive on Capacity Retention

Additive Concentration (wt%)	Capacity Retention after 250 Cycles (%)
0 (Baseline)	Not specified, used as control
0.5	Improved
1.0	Improved by 32.8%
1.5	Improved

Data adapted from studies on succinonitrile as an additive for NCM811 cathodes.[1]

Table 2: Impact of Cathode-Stabilizing Additive on Co Dissolution

Electrolyte	Relative Amount of Dissolved Co (Arbitrary Units)
SN-based electrolyte	0.04
SN-based electrolyte + LiDFOB	0.02

This data illustrates the reduction in transition metal dissolution from the cathode when a protective additive is used in a nitrile-based electrolyte.

Experimental Protocols

Key Experiment: Electrochemical Impedance Spectroscopy (EIS)

Objective: To measure the interfacial impedance of an electrochemical cell containing 2-Ethylsuccinonitrile.

Materials and Equipment:

• Assembled electrochemical cell (e.g., coin cell, pouch cell).

• Potentiostat/Galvanostat with EIS capability.

• Frequency response analyzer (often integrated with the potentiostat).

• Temperature-controlled chamber.

• Computer with software for controlling the experiment and analyzing the data.

Methodology:

• Cell Preparation: Assemble the electrochemical cell in an inert atmosphere (e.g., an argon-filled glovebox) with the electrolyte containing the desired concentration of 2-Ethylsuccinonitrile.

• Resting and Thermal Equilibration: Allow the cell to rest at open circuit voltage (OCV) for several hours to ensure proper wetting and stabilization. Place the cell in a temperature-controlled chamber set to the desired experimental temperature and allow it to thermally equilibrate.

• EIS Setup:

  • Connect the cell to the potentiostat.

  • In the software, set up the EIS experiment in galvanostatic or potentiostatic mode. For battery testing, galvanostatic mode is often preferred.

  • Set the frequency range. A typical range is from 100 kHz to 0.1 Hz or 0.01 Hz to capture the different electrochemical processes.

  • Set the AC amplitude. A small amplitude (e.g., 5-10 mV) is used to ensure the system responds linearly.

  • The measurement is typically performed at a specific state of charge (SOC), for example, 50% SOC, or at OCV.

• Data Acquisition: Start the EIS measurement. The instrument will apply the AC signal at each specified frequency and measure the response to calculate the impedance.

• Data Analysis:

  • The data will be presented as a Nyquist plot (Z' vs. -Z'').

  • Use an equivalent circuit model to fit the experimental data. A common model for a battery electrode includes an ohmic resistance (Rs), in series with one or two parallel R-CPE (resistor-constant phase element) circuits representing the SEI and charge transfer processes, and a Warburg element for diffusion.

  • From the fitting, extract the values for R_SEI and R_ct, which represent the key components of the interfacial impedance.

Figure 3: Workflow for Electrochemical Impedance Spectroscopy.

References

• 1. researchgate.net [researchgate.net]
• 2. Investigation of the cathodic interfacial stability of a nitrile electrolyte and its performance with a high-voltage LiCoO2 cathode - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. pubs.aip.org [pubs.aip.org]

"strategies to improve the long-term stability of 2-Ethylsuccinonitrile"

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the long-term stability of 2-Ethylsuccinonitrile. It includes troubleshooting guides and frequently asked questions to address common issues encountered during experimental work.

Troubleshooting Guide: Investigating Degradation of 2-Ethylsuccinonitrile

This guide provides a systematic approach to identifying and mitigating the degradation of 2-Ethylsuccinonitrile in your experiments.

Problem	Possible Cause	Recommended Action
Loss of Purity Over Time	Hydrolysis: The nitrile groups may be susceptible to hydrolysis, especially in the presence of acidic or basic contaminants.	- Ensure storage in a neutral, dry environment. - Avoid contact with strong acids or bases. - Consider storing under an inert atmosphere (e.g., argon or nitrogen) to minimize contact with moisture.
Thermal Degradation: Elevated temperatures can accelerate decomposition.	- Store 2-Ethylsuccinonitrile at recommended temperatures (typically cool and dark). - Minimize exposure to high temperatures during experimental procedures.
Discoloration of the Sample	Photodegradation: Exposure to UV or visible light can induce degradation pathways.	- Store the compound in amber vials or other light-blocking containers. - Conduct experiments under controlled lighting conditions where possible.
Oxidation: Reaction with atmospheric oxygen may lead to colored impurities.	- Store under an inert atmosphere. - Consider the addition of antioxidants if compatible with the application, though this requires thorough validation.
Inconsistent Experimental Results	Variable Stability of Stock Solutions: The solvent and storage conditions of stock solutions can impact stability.	- Prepare fresh stock solutions for critical experiments. - If storing solutions, perform a stability study to determine the viable storage duration and conditions. - Use high-purity, dry solvents for preparing solutions.

Frequently Asked Questions (FAQs)

Storage and Handling

Q1: What are the optimal storage conditions for long-term stability of 2-Ethylsuccinonitrile?

A1: For optimal long-term stability, 2-Ethylsuccinonitrile should be stored in a cool, dry, and dark place. The container should be tightly sealed to prevent moisture ingress. For extended storage, flushing the container with an inert gas like argon or nitrogen is recommended to displace oxygen and moisture.

Q2: Can I store 2-Ethylsuccinonitrile in solution? If so, what solvents are recommended?

A2: While it is best to prepare solutions fresh, if storage is necessary, use a high-purity, anhydrous aprotic solvent. The stability in solution will be highly dependent on the solvent and storage conditions. A preliminary stability study on your specific solution is highly recommended.

Degradation Pathways

Q3: What are the most likely degradation pathways for 2-Ethylsuccinonitrile?

A3: The primary degradation pathways for nitriles like 2-Ethylsuccinonitrile include hydrolysis, thermal decomposition, and photodegradation. Hydrolysis can convert the nitrile groups to amides and subsequently to carboxylic acids, especially under acidic or basic conditions. High temperatures can lead to various decomposition reactions, while UV light can provide the energy for photolytic degradation.

The potential degradation of 2-Ethylsuccinonitrile can be visualized as a logical workflow for investigation:

Caption: Logical workflow for investigating 2-Ethylsuccinonitrile stability.

Stabilization Strategies

Q4: Are there any recommended stabilizers for 2-Ethylsuccinonitrile?

A4: The use of stabilizers is highly application-dependent and requires careful validation to ensure no interference with downstream processes. For nitrile-containing polymers, organotin compounds have been used to prevent thermal discoloration.[1] However, for a pure small molecule like 2-Ethylsuccinonitrile, the most effective strategies are controlling the storage environment (temperature, light, moisture, and oxygen). If the compound is in a formulation, the choice of excipients will be critical.

Analytical Testing for Stability

Q5: How can I test the stability of my 2-Ethylsuccinonitrile sample?

A5: A stability-indicating analytical method is required to assess the stability of 2-Ethylsuccinonitrile. High-Performance Liquid Chromatography (HPLC) with UV detection is a common and effective technique.[2][3] The method must be able to separate the intact 2-Ethylsuccinonitrile from any potential degradation products.

To develop such a method, a forced degradation study is recommended.[4][5][6] This involves intentionally degrading the compound under various stress conditions to generate potential impurities.

Experimental Protocols

Protocol 1: Forced Degradation Study

This study is designed to intentionally degrade 2-Ethylsuccinonitrile to identify potential degradation products and to validate a stability-indicating analytical method.[4][5][6]

Objective: To generate degradation products of 2-Ethylsuccinonitrile under hydrolytic, oxidative, thermal, and photolytic stress conditions.

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of 2-Ethylsuccinonitrile in a suitable solvent (e.g., acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Acid Hydrolysis:

  • Mix an aliquot of the stock solution with an equal volume of 0.1 M hydrochloric acid.

  • Keep the solution at 60°C for 24 hours.

  • Neutralize with 0.1 M sodium hydroxide before analysis.

• Base Hydrolysis:

  • Mix an aliquot of the stock solution with an equal volume of 0.1 M sodium hydroxide.

  • Keep the solution at 60°C for 8 hours.

  • Neutralize with 0.1 M hydrochloric acid before analysis.

• Oxidative Degradation:

  • Mix an aliquot of the stock solution with an equal volume of 3% hydrogen peroxide.

  • Keep the solution at room temperature for 24 hours.

• Thermal Degradation:

  • Place a solid sample of 2-Ethylsuccinonitrile in an oven at 70°C for 48 hours.

  • Dissolve the stressed sample in the solvent for analysis.

• Photolytic Degradation:

  • Expose a solution of 2-Ethylsuccinonitrile to a combination of UV and visible light (as per ICH Q1B guidelines) for a specified duration.

  • Analyze the solution.

• Analysis: Analyze all stressed samples, along with a control (unstressed) sample, using the developed HPLC method.

The workflow for a forced degradation study can be visualized as follows:

Caption: Experimental workflow for a forced degradation study.

Protocol 2: Development of a Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of quantifying 2-Ethylsuccinonitrile and separating it from its degradation products.

Typical Chromatographic Conditions:

Parameter	Recommendation
Column	C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	A gradient of acetonitrile and water (or a suitable buffer like phosphate buffer)
Flow Rate	1.0 mL/min
Detection	UV spectrophotometer (wavelength to be determined by UV scan of 2-Ethylsuccinonitrile)
Injection Volume	10-20 µL
Column Temperature	25-30°C

Methodology:

• Wavelength Selection: Determine the wavelength of maximum absorbance (λmax) of 2-Ethylsuccinonitrile by performing a UV scan.

• Initial Method Development: Start with a simple isocratic or gradient method (e.g., 50:50 acetonitrile:water).

• Method Optimization: Inject the mixture of stressed samples from the forced degradation study. Adjust the mobile phase composition, gradient, and other parameters to achieve adequate separation (resolution > 2) between the parent peak and all degradation product peaks.

• Method Validation: Once a suitable separation is achieved, validate the method according to ICH guidelines for parameters such as specificity, linearity, accuracy, precision, and robustness.[7][8]

References

• 1. 2-Ethylsuccinonitrile | 17611-82-4 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. discovery.researcher.life [discovery.researcher.life]
• 8. stability-indicating hplc method: Topics by Science.gov [science.gov]

"overcoming challenges in scaling up 2-Ethylsuccinonitrile production"

Welcome to the technical support center for the production of 2-Ethylsuccinonitrile. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for scaling up the synthesis of this important compound. Below you will find frequently asked questions, detailed troubleshooting guides, and experimental protocols to assist you in your research and development endeavors.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for 2-Ethylsuccinonitrile?

A1: The most prevalent laboratory and industrial synthesis of 2-Ethylsuccinonitrile is achieved through a Michael addition reaction. This typically involves the reaction of a compound containing an active methylene group, such as malononitrile or ethyl cyanoacetate, with a Michael acceptor like a derivative of butenenitrile. Another common approach is the reaction of propionitrile with acrylonitrile.

Q2: What are the critical process parameters to monitor during the scale-up of 2-Ethylsuccinonitrile synthesis?

A2: When scaling up, it is crucial to monitor and control the following parameters:

• Temperature: The reaction is often exothermic, and maintaining a stable temperature is vital to prevent side reactions and ensure consistent product quality.

• Addition Rate of Reactants: A controlled addition rate helps to manage the reaction exotherm and maintain a steady reaction profile.

• Mixing Efficiency: Adequate mixing is essential to ensure homogeneity and maximize contact between reactants, which can be challenging in larger reactors.

• Solvent and Catalyst Concentration: The choice and concentration of solvent and catalyst can significantly impact reaction kinetics and yield.

Q3: What are the typical by-products formed during the synthesis of 2-Ethylsuccinonitrile?

A3: Potential by-products can include polymers of the starting materials (especially if acrylonitrile is used), dialkylated products, and products from side reactions of the nitrile groups, such as hydrolysis to amides or carboxylic acids if water is present. The formation of these by-products is often influenced by reaction temperature and catalyst choice.

Q4: What purification methods are most effective for large-scale production of 2-Ethylsuccinonitrile?

A4: For industrial-scale purification, fractional distillation under reduced pressure is the most common and effective method to separate 2-Ethylsuccinonitrile from unreacted starting materials and lower-boiling impurities. Crystallization can also be employed as a purification step, particularly for achieving high purity.

Troubleshooting Guides

This section provides solutions to common problems encountered during the scale-up of 2-Ethylsuccinonitrile production.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield	- Incomplete reaction. - Suboptimal reaction temperature. - Poor mixing. - Catalyst deactivation.	- Increase reaction time or temperature gradually, monitoring for by-product formation. - Optimize the temperature profile for the reaction. - Ensure the stirring speed is adequate for the reactor volume. Consider using baffles to improve mixing. - Use a fresh batch of catalyst or investigate potential catalyst poisons in the starting materials.
Poor Product Purity (Presence of multiple by-products)	- High reaction temperature leading to side reactions. - Incorrect stoichiometry of reactants. - Presence of impurities in starting materials.	- Lower the reaction temperature and extend the reaction time. - Carefully control the molar ratio of the reactants. - Ensure the purity of starting materials through appropriate analytical techniques (e.g., GC, NMR) before use.
Difficulties in Product Isolation/Purification	- Formation of azeotropes with solvents or impurities. - Product degradation at high distillation temperatures. - Co-crystallization with impurities.	- Use a different solvent for the reaction or extraction. - Employ vacuum distillation to lower the boiling point. - Recrystallize the product from a different solvent system. Consider using an anti-solvent to induce crystallization of the desired product.
Exothermic Runaway Reaction	- Poor heat dissipation in a large reactor. - Too rapid addition of a reactant.	- Improve the cooling efficiency of the reactor. - Slow down the addition rate of the limiting reagent. - Use a semi-batch process where one reactant is added portion-wise.

Experimental Protocols

Synthesis of 2-Ethylsuccinonitrile via Michael Addition

This protocol describes a general procedure for the synthesis of 2-Ethylsuccinonitrile. Note: This is a representative protocol and may require optimization for specific equipment and scales.

Materials:

• Propionitrile

• Acrylonitrile

• Sodium ethoxide (or another suitable base)

• Anhydrous ethanol (or another suitable solvent)

• Quenching agent (e.g., acetic acid)

• Extraction solvent (e.g., dichloromethane)

• Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

• Set up a reactor equipped with a mechanical stirrer, a dropping funnel, a thermometer, and a reflux condenser under an inert atmosphere (e.g., nitrogen).

• Charge the reactor with propionitrile and anhydrous ethanol.

• Slowly add sodium ethoxide to the reactor while maintaining the temperature below 25°C.

• Once the base is fully dissolved and the mixture is homogeneous, begin the dropwise addition of acrylonitrile from the dropping funnel. Control the addition rate to maintain the reaction temperature between 30-40°C.

• After the addition is complete, continue stirring the reaction mixture at 40°C for 2-4 hours, or until the reaction is complete (monitored by GC or TLC).

• Cool the reaction mixture to room temperature and quench by slowly adding acetic acid to neutralize the base.

• Remove the solvent under reduced pressure.

• Add water to the residue and extract the product with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter off the drying agent and concentrate the organic phase under reduced pressure to obtain the crude 2-Ethylsuccinonitrile.

• Purify the crude product by vacuum distillation.

Visualizations

Logical Workflow for Troubleshooting Low Yield

Caption: A flowchart for troubleshooting low yield in 2-Ethylsuccinonitrile synthesis.

Experimental Workflow for 2-Ethylsuccinonitrile Synthesis and Purification

Caption: A typical experimental workflow for the synthesis and purification of 2-Ethylsuccinonitrile.

Reference Data & Comparative Studies

A Comparative Performance Analysis of 2-Ethylsuccinonitrile and Fluoroethylene Carbonate (FEC) as Electrolyte Additives in Lithium-Ion Batteries

In the pursuit of enhancing the performance and safety of lithium-ion batteries (LIBs), electrolyte engineering has emerged as a critical field of research. Electrolyte additives, in particular, offer a cost-effective and impactful approach to improving key battery metrics such as cycle life, coulombic efficiency, and thermal stability. This guide provides a comparative performance analysis of two prominent electrolyte additives: 2-Ethylsuccinonitrile (ESN) and Fluoroethylene Carbonate (FEC). While direct head-to-head comparative studies are not abundant in publicly available literature, this document collates data from various sources to offer a comprehensive overview for researchers, scientists, and drug development professionals.

Executive Summary

Fluoroethylene Carbonate (FEC) is a well-established additive renowned for its ability to form a stable and robust solid electrolyte interphase (SEI) on the surface of anodes, particularly silicon-based anodes. This protective layer mitigates electrolyte decomposition and reduces capacity fade, leading to significantly improved cycling stability. 2-Ethylsuccinonitrile (ESN), a derivative of succinonitrile (SN), belongs to the nitrile family of additives known for enhancing the ionic conductivity and thermal stability of the electrolyte. While often utilized in solid-state or quasi-solid-state electrolytes, its role as a liquid electrolyte additive is also gaining attention for its potential to improve rate capability and safety.

Performance Data Comparison

The following tables summarize key performance metrics for FEC and ESN based on data extracted from various research articles. It is important to note that the experimental conditions, such as electrode materials, base electrolyte composition, and testing protocols, may vary between studies.

Table 1: Comparative Performance Metrics of FEC and ESN as Electrolyte Additives

Performance Metric	Fluoroethylene Carbonate (FEC)	2-Ethylsuccinonitrile (ESN) / Succinonitrile (SN)	Key Findings
Primary Function	SEI Formation, Anode Passivation	Ionic Conductivity Enhancement, Thermal Stability Improvement	FEC excels at creating a stable anode interface, while ESN/SN focuses on improving bulk electrolyte properties.
Impact on Coulombic Efficiency (CE)	Significantly improves initial CE and maintains high CE over cycling, especially with Si anodes.[1]	Can contribute to stable CE, though its primary impact is not SEI formation.	FEC's primary advantage lies in its ability to form a highly effective SEI, leading to superior CE.
Effect on Capacity Retention	Substantially enhances capacity retention by preventing continuous electrolyte decomposition. With 10 wt% FEC, only 5% capacity loss was observed after 80 cycles, compared to ~30% loss without FEC.[1]	Improves cycling stability, with one study showing a decrease in specific capacity of only 14% after 50 cycles with 5 wt% SN, compared to a 39% loss without it.[2][3]	Both additives improve capacity retention, but the mechanism differs. FEC stabilizes the anode, while ESN/SN can improve electrolyte stability and ion transport.
Ionic Conductivity	Can slightly increase electrolyte viscosity, leading to a potential decrease in ionic conductivity.[4]	Significantly increases ionic conductivity. The addition of 5 wt% SN enhanced ionic conductivity from ~14 mS·cm⁻¹ to ~26 mS·cm⁻¹ at room temperature.[2][3]	ESN/SN is superior in enhancing the ionic conductivity of the electrolyte.
Electrochemical Stability Window	Has a reduction potential higher than that of ethylene carbonate (EC), allowing for preferential decomposition and SEI formation.	Possesses high oxidative stability.[5]	Both additives contribute to a stable electrochemical window, with FEC being particularly effective on the reductive side (anode) and nitriles on the oxidative side (cathode).
Thermal Stability	The strong carbon-fluorine bond in FEC contributes to increased thermal stability of the electrolyte.[4]	Nitrile-based electrolytes, including those with SN, are known for their good thermal properties.[5]	Both additives can enhance the safety of LIBs by improving the thermal stability of the electrolyte.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are typical experimental protocols for evaluating the performance of electrolyte additives like FEC and ESN.

Electrode Preparation

• Anode (e.g., Silicon-Carbon Composite): A slurry is prepared by mixing the active material (e.g., Si/C composite), a binder (e.g., polyvinylidene fluoride - PVDF or carboxymethyl cellulose - CMC), and a conductive agent (e.g., carbon black) in a solvent (e.g., N-methyl-2-pyrrolidone - NMP). This slurry is then cast onto a copper foil current collector and dried under vacuum.

• Cathode (e.g., LiCoO₂): A similar slurry preparation process is followed, using the cathode active material, a binder, and a conductive agent, which is then cast onto an aluminum foil current collector and dried.

Cell Assembly

• Coin Cells (e.g., CR2032): Half-cells (working electrode vs. lithium metal) or full-cells (anode vs. cathode) are assembled in an argon-filled glovebox to prevent moisture and air contamination. The assembly consists of the anode, a separator (e.g., Celgard), the cathode, and the electrolyte.

Electrolyte Preparation

• Base Electrolyte: A common base electrolyte consists of a lithium salt (e.g., 1 M LiPF₆) dissolved in a mixture of organic carbonate solvents (e.g., ethylene carbonate (EC) and diethyl carbonate (DEC) in a 1:1 volume ratio).

• Additive Incorporation: The additive (FEC or ESN) is added to the base electrolyte at a specific weight percentage (e.g., 2-10 wt%).

Electrochemical Measurements

• Galvanostatic Cycling: Cells are cycled at various C-rates (e.g., C/10, C/5, 1C) within a specific voltage window (e.g., 0.01-1.5 V for anode half-cells, 3.0-4.2 V for full-cells) to determine the specific capacity, coulombic efficiency, and capacity retention over a number of cycles.

• Cyclic Voltammetry (CV): CV is performed at a slow scan rate (e.g., 0.1 mV/s) to investigate the electrochemical reduction and oxidation behavior of the electrolyte and the formation of the SEI layer.

• Electrochemical Impedance Spectroscopy (EIS): EIS is used to measure the impedance of the cell, providing insights into the resistance of the SEI layer and the charge transfer kinetics. Measurements are typically taken at different states of charge and after a certain number of cycles.

Visualizing the Impact: Mechanisms and Workflows

To better understand the roles of these additives, the following diagrams illustrate their proposed mechanisms and a typical experimental workflow.

Caption: Mechanisms of FEC and ESN/SN as electrolyte additives.

References

• 1. Electrochemical Performance of LiTa2PO8-Based Succinonitrile Composite Solid Electrolyte without Sintering Process - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. The Use of Succinonitrile as an Electrolyte Additive for Composite-Fiber Membranes in Lithium-Ion Batteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design and Characterization of Poly(ethylene oxide)-Based Multifunctional Composites with Succinonitrile Fillers for Ambient-Temperature Structural Sodium-Ion Batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A dual-salt coupled fluoroethylene carbonate succinonitrile-based electrolyte enables Li-metal batteries - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]

Unveiling the Potential of 2-Ethylsuccinonitrile in Enhancing SEI Composition and Stability: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the relentless pursuit of safer and more efficient energy storage solutions, the composition and stability of the Solid Electrolyte Interphase (SEI) layer in lithium-ion batteries are of paramount importance. Electrolyte additives play a crucial role in tailoring the properties of this critical interface. This guide provides a comparative analysis of the potential impact of 2-Ethylsuccinonitrile as an electrolyte additive on SEI composition and stability. Due to the limited direct experimental data on 2-Ethylsuccinonitrile, this guide will draw comparisons with the well-studied additive, Succinonitrile (SN), and a baseline electrolyte to provide a comprehensive overview for researchers in the field.

Performance Comparison: Nitrile Additives vs. Baseline Electrolyte

The introduction of nitrile-based additives into standard lithium-ion battery electrolytes has been shown to significantly influence battery performance by modifying the SEI layer. Succinonitrile, a linear dinitrile, has demonstrated notable improvements in both thermal and electrochemical stability. It is theorized that the ethyl group in 2-Ethylsuccinonitrile could further enhance certain properties, such as solubility in carbonate electrolytes and potentially influence the morphology of the SEI layer.

Below is a summary of the comparative performance data based on available literature for Succinonitrile, which can serve as a predictive baseline for the evaluation of 2-Ethylsuccinonitrile.

Performance Metric	Baseline Electrolyte (e.g., 1M LiPF6 in EC/DMC)	Electrolyte with Succinonitrile (SN)	Electrolyte with 2-Ethylsuccinonitrile (Predicted)
Ionic Conductivity	Moderate	Increased[1]	Potentially similar or slightly lower than SN due to increased steric hindrance
Electrochemical Stability Window	Standard	Widened oxidation window[2]	Expected to have a wide electrochemical stability window
Cycling Stability (Capacity Retention)	Prone to capacity fading	Significantly improved[1][3]	Expected to improve cycling stability
Thermal Stability	Standard	Enhanced, with reduced gas generation at high temperatures[4]	Expected to enhance thermal stability
SEI Layer Composition	Primarily composed of lithium carbonates, alkoxides, and LiF	Enriched with nitrogen-containing species (e.g., Li3N), leading to a more stable and ionically conductive SEI[2]	Likely to form a nitrogen-rich SEI, potentially with altered morphology due to the ethyl group
Interfacial Resistance	Tends to increase over cycling	Suppressed increase in charge transfer resistance[2]	Expected to maintain low interfacial resistance

Experimental Protocols for SEI Analysis

To validate the impact of 2-Ethylsuccinonitrile on SEI composition and stability, a series of well-established experimental protocols should be employed.

Electrochemical Characterization

• Cyclic Voltammetry (CV): To determine the electrochemical stability window of the electrolyte with 2-Ethylsuccinonitrile. A three-electrode cell with a lithium metal reference and counter electrode, and a working electrode (e.g., platinum or glassy carbon) is typically used. The potential is swept at a slow scan rate (e.g., 0.1 mV/s) to observe the oxidation and reduction limits of the electrolyte.

• Galvanostatic Cycling: To evaluate the cycling performance and coulombic efficiency of cells containing the additive. Coin cells (e.g., CR2032) with a graphite anode and a suitable cathode (e.g., LiCoO2 or NMC) are assembled and cycled at various C-rates.

• Electrochemical Impedance Spectroscopy (EIS): To probe the interfacial resistance and its evolution during cycling. EIS is performed at different states of charge (SOC) and after a set number of cycles. The resulting Nyquist plots can be fitted to an equivalent circuit model to extract the resistance of the SEI layer (R_SEI) and the charge transfer resistance (R_ct).

SEI Composition and Morphology Analysis

• X-ray Photoelectron Spectroscopy (XPS): To identify the chemical composition of the SEI layer. After cycling, the cells are carefully disassembled in an argon-filled glovebox, and the electrodes are rinsed with a high-purity solvent (e.g., dimethyl carbonate) to remove residual electrolyte. XPS analysis is then performed on the electrode surface to detect the presence of elements and their chemical states, providing insights into the organic and inorganic components of the SEI.

• Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): To visualize the surface morphology and thickness of the SEI layer. These techniques can reveal whether the SEI formed with 2-Ethylsuccinonitrile is more uniform, dense, or robust compared to the baseline.

Visualizing the Impact of 2-Ethylsuccinonitrile

Logical Workflow for Evaluating a Novel Additive

The following diagram illustrates a typical workflow for the comprehensive evaluation of a new electrolyte additive like 2-Ethylsuccinonitrile.

Caption: Workflow for evaluating 2-Ethylsuccinonitrile as an electrolyte additive.

Proposed Mechanism of SEI Modification

The nitrile groups in 2-Ethylsuccinonitrile are expected to be electrochemically active, participating in the formation of the SEI layer on the anode surface during the initial charging cycles. The proposed mechanism involves the reduction of the nitrile functional groups to form nitrogen-containing inorganic species, which are known to enhance the stability and ionic conductivity of the SEI.

Caption: Proposed mechanism of 2-Ethylsuccinonitrile in SEI formation.

Conclusion

While direct experimental evidence for the impact of 2-Ethylsuccinonitrile on SEI composition and stability is currently limited in publicly available literature, the well-documented benefits of the related compound, Succinonitrile, provide a strong rationale for its investigation. The addition of an ethyl group to the succinonitrile backbone may offer further advantages in terms of electrolyte properties and SEI modification. The experimental framework outlined in this guide provides a clear path for researchers to systematically evaluate 2-Ethylsuccinonitrile and its potential to advance lithium-ion battery technology. The formation of a stable, nitrogen-enriched SEI is a promising strategy for enhancing battery safety, longevity, and performance, making 2-Ethylsuccinonitrile a compelling candidate for future research and development in the field of energy storage.

References

• 1. The Use of Succinonitrile as an Electrolyte Additive for Composite-Fiber Membranes in Lithium-Ion Batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Electronegativity-induced enhancement of thermal stability by succinonitrile as an additive for Li ion batteries - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]

"benchmark testing of 2-Ethylsuccinonitrile against other nitrile-based additives"

For researchers, scientists, and drug development professionals, the selection of appropriate electrolyte additives is critical in the development of high-performance and safe energy storage solutions. This guide provides a benchmark comparison of 2-Ethylsuccinonitrile against other common nitrile-based additives, focusing on their impact on battery performance. Due to a lack of publicly available research and specific performance data for 2-Ethylsuccinonitrile in battery applications, this guide will focus on the well-documented performance of Succinonitrile (SN) and Adiponitrile (ADN) as key benchmarks in the dinitrile class.

Nitrile-based additives are gaining significant attention for their ability to enhance the performance of lithium-ion batteries (LIBs) and other electrochemical energy storage devices. Their primary functions include widening the electrochemical stability window, improving ionic conductivity, and forming a stable protective layer on electrode surfaces, which is crucial for high-voltage applications.

Quantitative Performance Comparison

The following table summarizes the key performance metrics for Succinonitrile (SN) and Adiponitrile (ADN) when used as electrolyte additives. These values are compiled from various research sources and represent typical performance enhancements observed in standard lithium-ion battery chemistries.

Performance Metric	Succinonitrile (SN)	Adiponitrile (ADN)	2-Ethylsuccinonitrile (2-ESN)
Ionic Conductivity	Significant enhancement; addition of 5 wt.% SN can increase conductivity from ~14 mS/cm to ~26 mS/cm at room temperature.[1][2][3]	Known to have a wide electrochemical stability window and promising conductivity values.	Data not available in cited literature.
Electrochemical Stability Window	Extends oxidation potential to approximately 6.1 V vs. Li/Li+.[4]	Possesses a wide electrochemical stability window, contributing to electrolyte integrity at high potentials.	Data not available in cited literature.
Coulombic Efficiency	High, with cells demonstrating efficiencies near 100% after initial cycles.[5]	High coulombic efficiencies have been reported in electric double-layer capacitors (EDLCs).	Data not available in cited literature.
Capacity Retention / Cycle Life	Significantly improves capacity retention. For example, in one study, it increased from 67.96% to 84.0% after 120 cycles in a full cell.[4]	Improves cycling stability.	Data not available in cited literature.
Safety (Flash Point)	High thermal stability.	Higher flash point than acetonitrile, making it a safer solvent alternative.	Data not available in cited literature.

Note: The performance of these additives is highly dependent on the specific electrolyte composition, electrode materials, and testing conditions.

Experimental Protocols

The data presented above is typically derived from a series of standardized electrochemical tests. Below are the detailed methodologies for these key experiments.

Ionic Conductivity Measurement

The ionic conductivity of the electrolyte with and without the nitrile additive is measured using Electrochemical Impedance Spectroscopy (EIS).

• Cell Setup: A symmetric cell is assembled with two stainless steel blocking electrodes separated by a separator soaked in the electrolyte under investigation.

• Instrumentation: An electrochemical workstation with a frequency response analyzer is used.

• Procedure:

  • The cell is allowed to reach thermal equilibrium at a specified temperature (e.g., 25°C).

  • A small AC voltage (typically 10 mV) is applied across a wide frequency range (e.g., 1 MHz to 0.1 Hz).

  • A Nyquist plot of the impedance data is generated. The bulk resistance (Rb) of the electrolyte is determined from the high-frequency intercept of the impedance spectrum with the real axis.

  • The ionic conductivity (σ) is calculated using the formula: σ = d / (Rb * A), where 'd' is the thickness of the separator and 'A' is the area of the electrode.

Electrochemical Stability Window (ESW) Determination

The ESW is determined by Linear Sweep Voltammetry (LSV).

• Cell Setup: A three-electrode cell is typically used, with a lithium metal reference electrode, a lithium metal counter electrode, and a working electrode (e.g., platinum or stainless steel).

• Instrumentation: A potentiostat.

• Procedure:

  • The potential of the working electrode is swept from the open-circuit voltage to a high potential (for oxidation limit) or a low potential (for reduction limit) at a slow scan rate (e.g., 1 mV/s).

  • The potential at which a significant and sustained increase in current is observed is defined as the anodic or cathodic stability limit of the electrolyte.

Battery Cycling Performance (Charge-Discharge Test)

This test evaluates the effect of the additive on the capacity retention and coulombic efficiency of a full battery cell (e.g., Li/Graphite or NMC/Graphite).

• Cell Setup: Coin cells (e.g., 2032-type) are assembled with the cathode, anode, separator, and the electrolyte containing the nitrile additive.

• Instrumentation: A battery cycler.

• Procedure:

  • Formation Cycles: The cell is typically cycled at a low C-rate (e.g., C/20) for the first few cycles to form a stable solid electrolyte interphase (SEI).

  • Standard Cycling: The cell is then cycled at a higher C-rate (e.g., 1C) for a specified number of cycles (e.g., 100 or more) within a defined voltage range (e.g., 3.0 V to 4.4 V).

  • Data Collection: The discharge capacity and charge capacity are recorded for each cycle.

  • Analysis:

    • Capacity Retention (%) = (Discharge capacity at cycle N / Discharge capacity at cycle 1) * 100.

    • Coulombic Efficiency (%) = (Discharge capacity at cycle N / Charge capacity at cycle N) * 100.

Visualizing Experimental Workflow and Logical Relationships

The following diagrams, generated using Graphviz, illustrate the typical workflow for evaluating electrolyte additives and the logical relationship between additive properties and battery performance.

Caption: Standard experimental workflow for testing nitrile-based additives.

Caption: Relationship between nitrile additive properties and battery performance.

References

• 1. The Use of Succinonitrile as an Electrolyte Additive for Composite-Fiber Membranes in Lithium-Ion Batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 2. experts.umn.edu [experts.umn.edu]
• 3. The Use of Succinonitrile as an Electrolyte Additive for Composite-Fiber Membranes in Lithium-Ion Batteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. nrc-publications.canada.ca [nrc-publications.canada.ca]

A Comparative Guide to Nitrile-Based Electrolyte Additives: Adiponitrile vs. Succinonitrile

In the pursuit of enhancing the performance and safety of high-voltage lithium-ion batteries, nitrile-based organic molecules have emerged as promising electrolyte additives. Their primary role is to form a stable and ionically conductive solid electrolyte interphase (SEI) on the electrode surfaces, particularly the cathode, thereby suppressing electrolyte decomposition at high potentials and improving cycling stability. This guide provides a detailed comparison of the electrochemical performance of two prominent dinitrile additives: Adiponitrile (ADN) and Succinonitrile (SN).

While the initial aim was to compare Adiponitrile with 2-Ethylsuccinonitrile, a thorough review of scientific literature revealed a significant lack of published research on the electrochemical applications of 2-Ethylsuccinonitrile. In contrast, both Adiponitrile and Succinonitrile are extensively studied, making them ideal candidates for a robust and data-driven comparison.

Quantitative Performance Comparison

The following tables summarize the key electrochemical performance metrics for Adiponitrile and Succinonitrile based on available experimental data. These metrics are crucial for evaluating their effectiveness as electrolyte additives in lithium-ion batteries.

Table 1: Ionic Conductivity and Electrochemical Stability

Additive	Base Electrolyte	Additive Conc.	Ionic Conductivity (S/cm)	Electrochemical Stability Window (V vs. Li/Li⁺)	Source
Adiponitrile (ADN)	1 M LiPF₆ in EC/DMC/EMC (1:1:1 by wt)	1 wt%	Not explicitly stated, but noted to stabilize interfacial impedance	Up to ~6.0 V	[1][2]
Adiponitrile (ADN)	1M LiDFOB in ADN/DMC (1/1 wt/wt)	-	~3.3 mS/cm	~5.0 V	[3]
Adiponitrile (ADN)	0.7 M Et₄NBF₄ in ADN	-	Promising values	Up to 3.75 V (for EDLCs)	[4]
Succinonitrile (SN)	60% EMI-TFSI 40% EC/DMC MOILE	5 wt%	~26 mS/cm (at RT)	Not explicitly stated	[5]
Succinonitrile (SN)	1 M LiPF₆/EC/DEC (1:1 by vol)	1 wt%	Not explicitly stated	5.4 V	[3]
Succinonitrile (SN)	PEO-LiTFSI	15 wt%	Not explicitly stated, but enhances ion diffusivity	Not explicitly stated	[6]

Table 2: Cycling Performance in Lithium-Ion Half-Cells

Additive	Cell Configuration	Additive Conc.	Cycling Conditions	Initial Discharge Capacity (mAh/g)	Capacity Retention	Source
Adiponitrile (ADN)	LiNi₀.₅Mn₁.₅O₄/Li	1 wt%	1C, 150 cycles, 3.5-5.0 V	Not explicitly stated	84.4% (vs. 69.9% without ADN)	[1]
Adiponitrile (ADN)	LiNi₁/₃Co₁/₃Mn₁/₃O₂/Li	3%	100 cycles, 3.0-4.6 V	214.8 (vs. 167.8 without ADN)	70.4% (vs. 68.4% without ADN)	[7]
Succinonitrile (SN)	LiCoO₂/Li	5 wt%	50 cycles	Not explicitly stated	86% (vs. 61% without ADN)	[8]
Succinonitrile (SN)	LiNi₀.₅Co₀.₂Mn₀.₃O₂/Graphite (Full Cell)	0.5 wt%	120 cycles, 2.75-4.4 V	Not explicitly stated	84.0% (vs. 67.96% without ADN)	[5]

Experimental Protocols

The data presented above is derived from a variety of experimental setups. Below are detailed methodologies for key experiments typically cited in the evaluation of these nitrile additives.

Electrochemical Impedance Spectroscopy (EIS)

• Objective: To investigate the interfacial resistance between the electrode and the electrolyte.

• Methodology: EIS is typically performed on a symmetric cell or a half-cell using a potentiostat with a frequency response analyzer. The frequency range often spans from 100 kHz to 10 mHz with a small AC amplitude (e.g., 5-10 mV). The resulting Nyquist plot is then fitted to an equivalent circuit model to determine parameters such as the solution resistance (Rs), SEI layer resistance (Rsei), and charge-transfer resistance (Rct). A lower and more stable impedance over cycling indicates the formation of a robust and effective SEI layer.[1][7]

Linear Sweep Voltammetry (LSV) / Cyclic Voltammetry (CV)

• Objective: To determine the electrochemical stability window of the electrolyte.

• Methodology: LSV or CV is conducted using a three-electrode cell, with lithium metal often serving as both the counter and reference electrodes, and an inert working electrode (e.g., platinum, stainless steel, or glassy carbon). The potential is swept from the open-circuit voltage to a high potential (anodic scan) or a low potential (cathodic scan) at a slow scan rate (e.g., 0.1-1 mV/s). The potential at which a significant increase in current is observed defines the limit of the electrochemical stability window.[3][5][7]

Galvanostatic Cycling

• Objective: To evaluate the cycling performance, including discharge capacity, coulombic efficiency, and capacity retention.

• Methodology: Coin cells (e.g., 2032-type) are assembled with the cathode material, a separator, a lithium metal anode, and the electrolyte with and without the nitrile additive. These cells are then cycled at a constant current (galvanostatically) between defined voltage limits using a battery cycler. The C-rate (e.g., 1C corresponds to a full charge/discharge in one hour) is varied to assess rate capability. The discharge capacity is monitored over a number of cycles (e.g., 100-200 cycles) to determine the capacity retention.[1][5][7]

X-ray Photoelectron Spectroscopy (XPS)

• Objective: To analyze the chemical composition of the SEI layer formed on the electrode surface.

• Methodology: After a certain number of cycles, the cells are disassembled in an argon-filled glovebox. The electrodes are gently rinsed with a solvent (e.g., dimethyl carbonate) to remove residual electrolyte and then transferred to the XPS chamber. High-resolution spectra of relevant elements (e.g., C 1s, O 1s, N 1s, F 1s, Li 1s) are acquired to identify the chemical species present in the SEI, providing insights into the decomposition products of the nitrile additives.[1][7]

Visualizations

The following diagrams illustrate the experimental workflow for evaluating electrolyte additives and the proposed mechanism by which nitrile additives enhance battery performance.

Fig. 1: Experimental workflow for evaluating electrolyte additives.

Fig. 2: Proposed mechanism of nitrile additives at the cathode interface.

References

• 1. daneshyari.com [daneshyari.com]
• 2. researchgate.net [researchgate.net]
• 3. An investigation of functionalized electrolyte using succinonitrile additive for high voltage lithium-ion batteries - Beijing Institute of Technology [pure.bit.edu.cn]
• 4. Electrochemical Performance of LiTa2PO8-Based Succinonitrile Composite Solid Electrolyte without Sintering Process - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. arxiv.org [arxiv.org]
• 7. researchgate.net [researchgate.net]
• 8. The Use of Succinonitrile as an Electrolyte Additive for Composite-Fiber Membranes in Lithium-Ion Batteries - PMC [pmc.ncbi.nlm.nih.gov]

Unlocking Enhanced Battery Performance: A Comparative Guide to 2-Ethylsuccinonitrile and its Analogs as Electrolyte Additives

In the relentless pursuit of next-generation energy storage solutions, the role of electrolyte additives cannot be overstated. These chemical components, though used in small quantities, can profoundly influence battery performance, safety, and lifespan. This guide offers a comprehensive comparison of the effectiveness of dinitrile compounds, with a focus on succinonitrile (SN) as a well-studied analog of 2-Ethylsuccinonitrile (2-ESN), in various battery technologies. Due to the limited availability of public research on 2-ESN, this report leverages the extensive data on SN to provide insights into the potential benefits of this class of additives for researchers and professionals in materials science and battery development.

The addition of succinonitrile to battery electrolytes has been shown to enhance ionic conductivity, improve cycling stability, and increase thermal resilience across different battery chemistries, including lithium-ion, sodium-ion, and zinc-ion systems.[1][2][3] This guide will delve into the quantitative performance improvements, detail the experimental methodologies used to achieve these results, and visually represent the underlying mechanisms and workflows.

Performance Data: A Quantitative Comparison

The efficacy of succinonitrile as an electrolyte additive is best illustrated through a direct comparison of key performance metrics. The following tables summarize the quantitative data extracted from various studies, showcasing the impact of SN on different battery types.

Table 1: Impact of Succinonitrile on Lithium-Ion Battery Performance

Performance Metric	Electrolyte without SN	Electrolyte with SN	Battery Configuration	Source
Ionic Conductivity (Room Temp.)	~14 mS/cm⁻¹	~26 mS/cm⁻¹	60% EMI-TFSI 40% EC/DMC MOILE	[4]
Ionic Conductivity (100 °C)	~38 mS/cm⁻¹	~69 mS/cm⁻¹	60% EMI-TFSI 40% EC/DMC MOILE	[4]
Specific Capacity Loss (after 50 cycles)	39%	14%	LiCoO₂ cathode	[1][4]
Capacity Retention (after 120 cycles at 4.4V)	67.96%	84.0%	LiNi₀.₅Co₀.₂Mn₀.₃O₂/graphite	[5]
Oxidation Potential	Standard EC/EMC-based	~6.1 V vs Li/Li⁺	EC/EMC-based electrolyte	[5]
Ionic Conductivity (GPE)	Comparable to GPE-LE	1.63 x 10⁻³ S/cm⁻¹	Gel Polymer Electrolyte (GPE-SN)	[6]

Table 2: Impact of Succinonitrile on Sodium-Ion and Zinc-Ion Battery Performance

Performance Metric	Electrolyte without SN	Electrolyte with SN	Battery Configuration	Source
Ionic Conductivity (Room Temp.)	One order of magnitude lower	1.13 x 10⁻⁵ S/cm⁻¹ (at 7 wt.%)	PEO-NaClO₄ solid polymer electrolyte	[3]
Symmetric Cell Cycling Performance	Not specified	877 h at 1 mA/cm² and 1 mAh/cm²	Aqueous Zn(OTf)₂ solution	[2]
Full Cell Capacity (after 2000 cycles at 5 A/g)	Not specified	151.2 mAh/g⁻¹	Aqueous Zinc-ion battery	[2]
All-Solid-State Na-CO₂ Battery Cycling	Not specified	50 cycles with 0.33 V overpotential increase	Na anode / SN-based SSE	[7]

Experimental Protocols: Methodologies for Evaluation

The following sections detail the experimental procedures employed in the cited research to evaluate the performance of succinonitrile as an electrolyte additive.

Lithium-Ion Battery Testing with LiCoO₂ Cathode [1]

• Electrolyte Preparation: The base electrolyte consisted of 1 M LiTFSI in a mixture of 60% 1-ethyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide (EMI-TFSI) and 40% ethylene carbonate/dimethyl carbonate (EC/DMC, 1:1 v/v). For the experimental group, 5 wt.% succinonitrile was added to this mixed organic/ionic liquid electrolyte (MOILE).

• Cell Assembly: Lithium anode half-cells were assembled using a commercial LiCoO₂ electrode as the cathode and lithium foil as the anode.

• Electrochemical Testing: Galvanostatic charge/discharge cycling was performed to evaluate the specific capacity and capacity loss over 50 cycles.

High-Voltage Lithium-Ion Battery Testing [5]

• Electrolyte Preparation: The base electrolyte was an ethylene carbonate/ethyl methyl carbonate (EC/EMC)-based solution. The experimental electrolyte contained 0.5 wt.% succinonitrile as an additive.

• Cell Assembly: Full cells were constructed using a LiNi₀.₅Co₀.₂Mn₀.₃O₂ cathode and a graphite anode.

• Electrochemical Testing: The cells were cycled between 2.75 V and 4.4 V for 120 cycles to determine capacity retention. Linear sweep voltammetry (LSV) was used to measure the oxidation potential of the electrolytes.

Aqueous Zinc-Ion Battery Testing [2]

• Electrolyte Preparation: An aqueous solution of zinc trifluoromethanesulfonate (Zn(OTf)₂) was used as the base electrolyte. The experimental electrolyte was engineered by diluting this solution with succinonitrile.

• Cell Assembly: Symmetric cells and full batteries were assembled to test the electrolyte's performance.

• Electrochemical Testing: Symmetric cells were cycled at a current density of 1 mA/cm² with a capacity of 1 mAh/cm² to evaluate cycling stability. Full batteries were cycled at a high current density of 5 A/g⁻¹ for 2000 cycles to assess long-term capacity retention.

Visualizing Mechanisms and Workflows

To better understand the role of succinonitrile and the process of its evaluation, the following diagrams illustrate key concepts and procedures.

Experimental workflow for evaluating battery electrolyte additives.

The diagram above outlines a typical experimental workflow for assessing the impact of an electrolyte additive like succinonitrile. The process begins with the careful preparation of materials, followed by the assembly of test cells in a controlled environment. A series of electrochemical tests are then conducted to measure key performance indicators. Finally, post-mortem analysis of the cell components can provide insights into the structural and chemical changes that occurred during cycling.

Proposed mechanism of succinonitrile at the electrode interface.

The nitrile groups in succinonitrile are believed to play a crucial role in forming a stable and electronically conductive film on the electrode surface.[1] This protective layer, known as the solid electrolyte interphase (SEI) on the anode and the cathode electrolyte interphase (CEI) on the cathode, can suppress parasitic reactions between the electrode and the electrolyte.[2][5] This leads to improved cycling stability and reduced capacity fade. Furthermore, the high polarity of succinonitrile can enhance the dissolution of lithium salts, thereby increasing the ionic conductivity of the electrolyte.[4]

Comparison with Alternatives

While succinonitrile shows significant promise, it is important to consider the broader landscape of electrolyte additives. Other dinitrile compounds, such as glutaronitrile and 2-methylglutaronitrile, have also been investigated as potential electrolyte components.[8] Beyond nitriles, a wide array of chemical families, including carbonates, sulfates, and phosphates, are actively being researched to address specific challenges in battery performance. The choice of additive is highly dependent on the specific battery chemistry and the desired performance characteristics. For instance, in the realm of next-generation batteries, alternatives to lithium-ion, such as sodium-ion and aluminum-ion, are gaining traction, each with its unique electrolyte requirements.[9][10]

References

• 1. The Use of Succinonitrile as an Electrolyte Additive for Composite-Fiber Membranes in Lithium-Ion Batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Succinonitrile Electrolyte Additive for Stabilizing Aqueous Zinc Metal Batteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Robust Succinonitrile-Based Gel Polymer Electrolyte for Lithium-Ion Batteries Withstanding Mechanical Folding and High Temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A compatible anode/succinonitrile-based electrolyte interface in all-solid-state Na–CO2 batteries - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. openaccessgovernment.org [openaccessgovernment.org]
• 10. rdworldonline.com [rdworldonline.com]

Comparative Analysis of 2-Ethylsuccinonitrile in Electrolyte Formulations: Viscosity and Ionic Conductivity

For researchers, scientists, and professionals in drug development, the selection of appropriate electrolyte components is critical for optimizing the performance and safety of electrochemical systems. This guide provides a comparative study of 2-Ethylsuccinonitrile (2-ESN) against other nitrile-based alternatives, with a focus on two key performance metrics: viscosity and ionic conductivity. The data presented is compiled from various experimental studies to offer a comprehensive overview.

Nitrile-based compounds are of significant interest in the development of high-performance battery electrolytes due to their high dielectric constants, wide electrochemical stability windows, and favorable interactions with lithium ions.[1] Among these, succinonitrile (SN) has been widely studied for its ability to enhance ionic conductivity, particularly in solid-state and gel-polymer electrolytes.[1][2] 2-Ethylsuccinonitrile, a derivative of succinonitrile, is explored as a potential alternative, and understanding its physical properties in electrolyte solutions is crucial for its application.

Comparative Performance Data

The following tables summarize the viscosity and ionic conductivity of electrolytes containing 2-Ethylsuccinonitrile and other common nitrile-based solvents or additives. It is important to note that the data has been collated from different sources, and direct comparisons should be made with caution due to variations in experimental conditions such as the type of lithium salt, its concentration, and the measurement temperature.

Table 1: Viscosity of Nitrile-Based Electrolytes

Nitrile Component	Base Electrolyte/Solvent	Concentration of Nitrile	Temperature (°C)	Viscosity (mPa·s)
2-Ethylsuccinonitrile	Data Not Available	-	-	-
Succinonitrile (SN)	1 M LiTFSI in EC:DEC (1:1)	20 wt%	25	~5.8
Adiponitrile (ADN)	1 M LiTFSI	Neat	25	5.74
Acetonitrile (ACN)	1 M LiTFSI	Neat	25	0.37

Table 2: Ionic Conductivity of Nitrile-Based Electrolytes

Nitrile Component	Base Electrolyte/Solvent	Concentration of Nitrile	Temperature (°C)	Ionic Conductivity (mS/cm)
2-Ethylsuccinonitrile	Data Not Available	-	-	-
Succinonitrile (SN)	60% EMI-TFSI, 40% EC/DMC (1:1 v/v) + 1M LiTFSI	5 wt%	Room Temp.	~26
Succinonitrile (SN)	PVdF-HFP	1:4 (w/w) with polymer	Room Temp.	~10⁻³
Adiponitrile (ADN)	1 M LiTFSI	Neat	25	~2-3.5
Acetonitrile (ACN)	1 M LiTFSI	Neat	25	~15-20

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the literature for measuring viscosity and ionic conductivity of electrolytes.

Viscosity Measurement

Viscosity of electrolyte solutions is a critical parameter as it directly influences ion mobility; lower viscosity generally leads to higher ionic conductivity.[3][4] A common method for measuring the dynamic viscosity of battery electrolytes is through the use of a rotational viscometer or a rolling-ball viscometer.

Protocol using a Rotational Viscometer:

• Sample Preparation: The electrolyte solution is prepared inside an inert atmosphere (e.g., an argon-filled glovebox) to prevent contamination from moisture and air.

• Apparatus: A rotational viscometer equipped with a measurement cell (e.g., a concentric cylinder or cone-plate geometry) is used. The components of the viscometer in contact with the electrolyte should be chemically resistant.

• Temperature Control: The temperature of the measurement cell is precisely controlled using a circulating bath or a Peltier element, as viscosity is highly temperature-dependent.

• Measurement:

  • A defined volume of the electrolyte is placed into the measurement cell.

  • The spindle is rotated at a series of known angular velocities (shear rates).

  • The instrument measures the torque required to maintain each angular velocity.

  • The viscosity is calculated from the shear stress (derived from the torque) and the shear rate.

• Data Analysis: For Newtonian fluids, the viscosity will be constant over a range of shear rates. The average of these values is taken as the viscosity of the electrolyte.

Ionic Conductivity Measurement

Ionic conductivity is a measure of an electrolyte's ability to conduct ions and is a primary indicator of its performance. Electrochemical Impedance Spectroscopy (EIS) is a widely used and accurate method for determining the ionic conductivity of liquid and solid electrolytes.

Protocol using Electrochemical Impedance Spectroscopy (EIS):

• Cell Assembly:

  • A conductivity cell with two blocking electrodes (e.g., stainless steel or platinum) of a known geometry is used. The cell constant (the ratio of the distance between the electrodes to their area) is either known or determined by calibrating with a standard solution of known conductivity (e.g., a KCl solution).

  • The cell is assembled inside an inert atmosphere glovebox and filled with the electrolyte to be tested.

• Apparatus: An impedance analyzer or a potentiostat with a frequency response analyzer is used to perform the EIS measurement.

• Temperature Control: The conductivity cell is placed in a temperature-controlled chamber or bath to maintain a stable temperature during the measurement.

• Measurement:

  • A small AC voltage (typically 5-10 mV) is applied across the electrodes over a wide range of frequencies (e.g., 1 MHz to 1 Hz).

  • The impedance of the cell is measured at each frequency.

• Data Analysis:

  • A Nyquist plot (plotting the imaginary part of the impedance against the real part) is generated.

  • The bulk resistance (R) of the electrolyte is determined from the high-frequency intercept of the impedance spectrum with the real axis.

  • The ionic conductivity (σ) is then calculated using the formula: σ = L / (R * A), where L is the distance between the electrodes and A is the electrode area (or more simply, σ = K/R, where K is the cell constant).

Visualizing Experimental Workflows

To provide a clearer understanding of the experimental processes, the following diagrams illustrate the workflows for viscosity and ionic conductivity measurements.

Caption: Workflow for Viscosity Measurement.

Caption: Workflow for Ionic Conductivity Measurement.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. The Use of Succinonitrile as an Electrolyte Additive for Composite-Fiber Membranes in Lithium-Ion Batteries [mdpi.com]
• 4. researchgate.net [researchgate.net]

The Merits of 2-Ethylsuccinonitrile in Commercial Cells: A Comparative Cost-Benefit Analysis

In the competitive landscape of energy storage, optimizing the performance and safety of commercial lithium-ion batteries (LIBs) is paramount. Electrolyte additives play a crucial role in this endeavor, enhancing battery longevity, thermal stability, and overall efficiency. This guide provides a comprehensive cost-benefit analysis of 2-Ethylsuccinonitrile (a derivative of succinonitrile, hereafter referred to as SN) as an electrolyte additive, comparing its performance against two industry-standard alternatives: Vinylene Carbonate (VC) and Fluoroethylene Carbonate (FEC). This analysis is intended for researchers, scientists, and drug development professionals seeking to make informed decisions on electrolyte formulations.

Performance Under the Microscope: A Quantitative Comparison

The efficacy of an electrolyte additive is measured by its impact on key battery performance metrics. The following tables summarize quantitative data from various studies, offering a clear comparison between SN, VC, and FEC.

Table 1: Impact on Capacity Retention

Additive	Cell Type	Concentration (wt%)	Cycle Number	Capacity Retention (%)
None (Baseline)	LiNi0.5Co0.2Mn0.3O2/Graphite	0	120	67.96%
Succinonitrile (SN)	LiNi0.5Co0.2Mn0.3O2/Graphite	0.5	120	84.0%
Vinylene Carbonate (VC)	LiCoO2/Graphite	2	Not Specified	Improved over baseline
Fluoroethylene Carbonate (FEC)	Si-based Anode	10	75	~70% (in combination with VC)

Table 2: Influence on Ionic Conductivity and Thermal Stability

Additive	Electrolyte System	Concentration (wt%)	Ionic Conductivity (mS/cm) at RT	Onset Temperature of Exothermic Reaction (°C)
None (Baseline)	EC-based	0	-	Lower than with SN
Succinonitrile (SN)	EC-based	Not Specified	Enhanced	Increased
Succinonitrile (SN)	60% EMI-TFSI 40% EC/DMC	5	~26	-
None (Baseline)	60% EMI-TFSI 40% EC/DMC	0	~14	-

Table 3: Effect on Impedance

Additive	Cell Type	Concentration (wt%)	Electrode	Impedance Change after Cycling
Succinonitrile (SN)	LiCoO2/Graphite	2	Positive	Greatly Increased
Vinylene Carbonate (VC)	LiCoO2/Graphite	2	Positive	Suppressed Growth
Succinonitrile (SN)	LiCoO2/Graphite	2	Negative	Decreased
Vinylene Carbonate (VC)	LiCoO2/Graphite	2	Negative	Decreased

The Economic Equation: A Cost Comparison

While performance is critical, the cost of raw materials is a significant factor in the commercial viability of any battery technology. The following table provides an estimated cost comparison for SN, VC, and FEC. Prices can vary based on purity, quantity, and supplier.

Table 4: Estimated Cost of Electrolyte Additives

Additive	Form	Purity	Estimated Price (USD)
Succinonitrile (SN)	Solid	99%	$112 / 100g
Vinylene Carbonate (VC)	Liquid	99.98%	$399.95 / 1kg
Fluoroethylene Carbonate (FEC)	Liquid	99.95%	$299.95 / 1kg
Vinylene Carbonate (VC) - Industrial	Liquid	-	~$10-40 / kg
Fluoroethylene Carbonate (FEC) - Industrial	Liquid	-	~ $5,700 / metric ton (~$ 5.70 / kg)

Experimental Corner: Protocols for Additive Evaluation

To ensure reproducible and comparable results, standardized experimental protocols are essential. The following outlines a general methodology for evaluating the performance of electrolyte additives in lithium-ion cells.

Electrolyte Preparation

• Baseline Electrolyte: A standard electrolyte, for example, 1 M LiPF6 in a 1:1 (v/v) mixture of ethylene carbonate (EC) and dimethyl carbonate (DMC), is prepared in an argon-filled glovebox.

• Additive-Containing Electrolytes: The candidate additives (SN, VC, FEC) are individually dissolved into the baseline electrolyte at specified weight percentages (e.g., 0.5%, 2%, 5%). The mixture is stirred until the additive is completely dissolved.

Coin Cell Assembly

• Electrodes: Commercial-grade cathode (e.g., LiNi0.5Co0.2Mn0.3O2, LiCoO2) and anode (e.g., graphite) materials are used.

• Assembly: 2032-type coin cells are assembled in an argon-filled glovebox. The cell consists of the cathode, a separator (e.g., Celgard 2325), the anode, and a few drops of the prepared electrolyte.

Electrochemical Measurements

• Galvanostatic Cycling: The assembled cells are cycled at various C-rates (e.g., C/10, 1C) within a defined voltage range (e.g., 2.75-4.4 V) using a battery cycler. Key parameters to be recorded are discharge capacity, coulombic efficiency, and capacity retention over a significant number of cycles (e.g., 100-500 cycles).

• Electrochemical Impedance Spectroscopy (EIS): EIS is performed at different states of charge (SOC) and after a certain number of cycles to analyze the impedance changes of the solid electrolyte interphase (SEI) and charge transfer resistance.

• Cyclic Voltammetry (CV): CV is conducted to determine the electrochemical stability window of the electrolytes and to observe the reduction and oxidation peaks associated with the formation of the SEI and cathode electrolyte interphase (CEI).

Thermal Stability Analysis

• Differential Scanning Calorimetry (DSC): DSC is used to evaluate the thermal stability of the electrolytes in the presence of charged electrode materials. The onset temperature of exothermic reactions and the total heat generated are key metrics.

Visualizing the Mechanism of Action

The performance enhancements offered by these additives are primarily due to their ability to form a stable and protective film on the electrode surfaces. These films, the Solid Electrolyte Interphase (SEI) on the anode and the Cathode Electrolyte Interphase (CEI) on the cathode, prevent detrimental side reactions between the electrolyte and the electrodes.

Caption: Role of additives in stabilizing the electrode-electrolyte interphases.

Caption: Logical workflow of additive impact on cell performance.

Conclusion: A Balanced Perspective

The choice of an electrolyte additive is a multifaceted decision that requires a careful balance of performance benefits and cost implications.

• Succinonitrile (SN) demonstrates significant advantages in improving capacity retention and thermal stability . Its ability to enhance ionic conductivity is also a notable benefit. However, the data suggests it can lead to a considerable increase in impedance at the positive electrode , which could negatively impact power performance. From a cost perspective, laboratory-grade SN is more expensive than industrial-grade VC and FEC, but further investigation into bulk pricing for battery applications is warranted.

• Vinylene Carbonate (VC) is a well-established additive known for its effectiveness in forming a stable SEI on graphite anodes and suppressing impedance growth at the cathode. It offers a good balance of performance improvement and cost-effectiveness, especially at an industrial scale.

• Fluoroethylene Carbonate (FEC) is particularly beneficial for next-generation anode materials like silicon, where it helps to manage the large volume changes during cycling. It contributes to a stable SEI and improved cycle life. Its industrial cost is also competitive.

Ultimately, the optimal choice of additive will depend on the specific requirements of the battery chemistry and its intended application. For applications demanding high thermal stability and long cycle life, particularly with high-voltage cathodes, SN presents a compelling case, provided the impedance increase can be managed. For cost-sensitive applications with conventional electrode materials, VC and FEC remain strong and reliable choices. Further research into synergistic effects of co-additives, including combinations with SN, may unlock even greater performance gains in future commercial cells.

A Comparative Analysis of Battery Safety: The Role of 2-Ethylsuccinonitrile as a Promising Electrolyte Additive

For researchers and scientists in the field of battery technology, ensuring the safety of energy storage devices is paramount. This guide provides a comparative analysis of the safety characteristics of lithium-ion batteries with and without the electrolyte additive 2-Ethylsuccinonitrile (2-ESN). While direct, extensive experimental data for 2-ESN is emerging, this guide leverages available data on its parent compound, succinonitrile (SN), to provide a comprehensive overview of the expected safety enhancements. The inclusion of dinitrile additives like 2-ESN has been shown to significantly improve the thermal stability of batteries, mitigating the risk of thermal runaway.

This guide will delve into the key safety metrics, present detailed experimental protocols for their evaluation, and visualize the underlying mechanisms and workflows.

Enhanced Thermal Stability with Dinitrile Additives

The primary safety concern in lithium-ion batteries is thermal runaway, a dangerous condition where exothermic reactions accelerate, leading to a rapid increase in temperature and pressure, potentially causing fire or explosion. Research on succinonitrile (SN), a closely related dinitrile, demonstrates that its addition to the electrolyte can significantly enhance battery safety. It is anticipated that 2-Ethylsuccinonitrile (2-ESN) will offer similar, if not improved, benefits due to its chemical structure.

The proposed mechanism for this enhanced safety involves the nitrile groups (-CN) of the additive forming a stable complex with the transition metal ions on the surface of the cathode material.[1] This protective layer is believed to suppress the exothermic reactions between the charged electrode and the electrolyte, which are a primary driver of thermal runaway.[1]

Quantitative Comparison of Safety Characteristics

The following tables summarize the expected improvements in key safety parameters based on experimental data from studies on succinonitrile (SN) as an electrolyte additive. These values provide a benchmark for the anticipated performance of batteries containing 2-Ethylsuccinonitrile.

Table 1: Thermal Stability Analysis (Differential Scanning Calorimetry - DSC)

Parameter	Standard Electrolyte (Without Additive)	Electrolyte with Dinitrile Additive (Expected)	Improvement
Onset Temperature of Exothermic Reactions (°C)	~200	Increased	Higher onset temperature indicates greater stability.[2]
Total Heat Generation (J/g)	High	Reduced	Lower heat generation reduces the risk and severity of thermal runaway.[2]
Peak Heat Flow (W/g)	High	Reduced	A lower peak heat flow signifies a slower, more controlled release of energy during a thermal event.

Table 2: Flammability Characteristics

Parameter	Standard Electrolyte (Without Additive)	Electrolyte with Dinitrile Additive (Expected)	Improvement
Flash Point (°C)	Low (e.g., <30°C for carbonate-based electrolytes)	Higher	A higher flash point means the electrolyte is less likely to ignite from a spark or flame.
Self-Extinguishing Time (s)	Continues to burn	Shorter	A shorter self-extinguishing time indicates the electrolyte is less likely to sustain a fire.

Table 3: Abuse Testing Performance

Test	Standard Electrolyte (Without Additive)	Electrolyte with Dinitrile Additive (Expected)	Improvement
Nail Penetration	Often results in thermal runaway, fire, or explosion.[3]	Delayed or suppressed thermal runaway; reduced peak temperature.	Enhanced tolerance to internal short circuits.
Overcharge	Prone to thermal runaway and cell rupture.[4]	Increased overcharge tolerance before thermal runaway.	Greater resilience to electrical abuse.

Experimental Protocols

To ensure the reproducibility and validity of safety testing, standardized experimental protocols are crucial. Below are detailed methodologies for key safety experiments.

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow associated with the thermal decomposition of battery materials and identify the onset temperature and magnitude of exothermic reactions.

Methodology:

• Sample Preparation: In an inert atmosphere (e.g., an argon-filled glovebox), a small amount (typically 5-10 mg) of the charged cathode or anode material is hermetically sealed in a stainless steel DSC pan with a small amount of the electrolyte to be tested.[5]

• Instrument Setup: A Differential Scanning Calorimeter is calibrated using standard materials (e.g., indium).

• Measurement: The sealed pan is placed in the DSC instrument alongside an empty reference pan. The temperature is ramped up at a controlled rate (e.g., 5-10 °C/min) over a defined temperature range (e.g., 30-400 °C).[5]

• Data Analysis: The heat flow as a function of temperature is recorded. Exothermic peaks are analyzed to determine the onset temperature, peak temperature, and total heat generated.

Nail Penetration Test

Objective: To simulate an internal short circuit and evaluate the battery's response to mechanical abuse.

Methodology:

• Cell Preparation: A fully charged battery cell is secured in a blast-proof chamber. Thermocouples are attached to the cell surface to monitor temperature changes.[6]

• Penetration: A sharp, conductive nail (e.g., steel, 3 mm diameter) is driven through the center of the cell at a constant speed (e.g., 80 mm/s).[6]

• Monitoring: The cell's voltage and temperature are recorded continuously during and after penetration. The test is typically monitored for at least one hour for any signs of fire, smoke, or explosion.[6]

• Data Analysis: The voltage drop, temperature profile (including peak temperature), and any visual observations are recorded and analyzed to assess the severity of the thermal event.

Overcharge Test

Objective: To evaluate the battery's safety under electrical abuse conditions.

Methodology:

• Cell Preparation: A fully charged battery cell is placed in a temperature-controlled environment. Voltage and temperature sensors are connected to the cell.

• Charging: The cell is charged at a constant current (e.g., 1C rate) beyond its specified upper voltage limit. The charging continues until a predefined condition is met (e.g., a certain overcharge capacity is reached or thermal runaway occurs).[4]

• Monitoring: The cell's voltage, current, and temperature are continuously monitored throughout the test.

• Data Analysis: The voltage and temperature profiles are analyzed to determine the point of thermal runaway and the cell's tolerance to overcharging.

Flammability Test (Flash Point - Closed-Cup Method)

Objective: To determine the lowest temperature at which the electrolyte vapor can ignite.

Methodology:

• Sample Preparation: A small, specified volume of the electrolyte is placed in a sealed cup of a closed-cup flash point tester.

• Heating: The sample is heated at a slow, constant rate.

• Ignition Test: At regular temperature intervals, an ignition source (e.g., a small flame or an electric spark) is introduced into the vapor space above the liquid.

• Determination of Flash Point: The flash point is the lowest temperature at which the vapor ignites with a distinct flash.

Visualizing Safety Protocols and Mechanisms

The following diagrams, created using the Graphviz DOT language, illustrate the experimental workflows and the proposed chemical mechanism for enhanced safety.

Differential Scanning Calorimetry (DSC) Workflow

Nail Penetration Test Workflow

Proposed Safety Mechanism of 2-ESN Additive

Conclusion

The incorporation of 2-Ethylsuccinonitrile as an electrolyte additive presents a promising avenue for significantly enhancing the safety of lithium-ion batteries. Based on the performance of the closely related succinonitrile, it is anticipated that 2-ESN will improve thermal stability by increasing the onset temperature of exothermic reactions and reducing the total heat generated during a thermal event. This, in turn, is expected to lead to better performance in abuse scenarios such as nail penetration and overcharge, ultimately reducing the risk of thermal runaway. Further direct experimental validation of 2-ESN's performance is a critical next step in its development and adoption in commercial battery technologies. The standardized experimental protocols outlined in this guide provide a framework for such validation, ensuring reliable and comparable safety assessments.

References

• 1. researchgate.net [researchgate.net]
• 2. Electronegativity-induced enhancement of thermal stability by succinonitrile as an additive for Li ion batteries - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 3. energy.gov [energy.gov]
• 4. xray.uky.edu [xray.uky.edu]
• 5. researchgate.net [researchgate.net]
• 6. belltestchamber.com [belltestchamber.com]

Safety & Regulatory Compliance

Proper Disposal of 2-Ethylsuccinonitrile: A Guide for Laboratory Professionals

Ensuring laboratory safety and proper chemical handling is paramount for researchers, scientists, and drug development professionals. This guide provides essential, immediate safety and logistical information for the proper disposal of 2-Ethylsuccinonitrile, a compound requiring careful management due to its potential hazards.

2-Ethylsuccinonitrile is classified as harmful if swallowed or inhaled.[1] Adherence to proper disposal protocols is crucial to mitigate risks to personnel and the environment. The following procedures provide a step-by-step approach to safely manage and dispose of this chemical waste.

Hazard and Safety Information

A summary of the key hazard classifications for 2-Ethylsuccinonitrile is provided below. This information is aggregated from multiple sources and should be used to inform handling and disposal procedures.

Hazard Class	GHS Category	Signal Word	Hazard Statement
Acute Toxicity, Oral	Category 4	Warning	Harmful if swallowed[1]
Acute Toxicity, Inhalation	Category 4	Warning	Harmful if inhaled[1]
Reproductive Toxicity	Category 2	Warning	Suspected of damaging fertility or the unborn child
Hazardous to the Aquatic Environment, Long-term	Category 2	-	Toxic to aquatic life with long lasting effects

Personal Protective Equipment (PPE)

Before handling 2-Ethylsuccinonitrile, ensure the appropriate Personal Protective Equipment (PPE) is worn.

• Hand Protection: Wear protective gloves. Nitrile gloves are generally suitable for incidental contact with chemicals, but it is advisable to consult the glove manufacturer's recommendations for specific chemical resistance.[2]

• Eye/Face Protection: Use safety glasses with side-shields or chemical safety goggles.

• Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.

• Respiratory Protection: If there is a risk of inhalation, use a respirator with an appropriate filter.[2]

Step-by-Step Disposal Procedure

The disposal of 2-Ethylsuccinonitrile must comply with local, state, and federal regulations. The following is a general guide for its disposal as a hazardous chemical waste.

• Segregation and Collection:

  • Do not mix 2-Ethylsuccinonitrile waste with other waste streams.

  • Collect waste 2-Ethylsuccinonitrile in a dedicated, properly labeled, and compatible container. The container should be in good condition and have a secure, tight-fitting lid.[3]

  • Containers should not be filled to more than 90% of their capacity to allow for expansion.[3]

• Labeling:

  • Clearly label the waste container with the words "Hazardous Waste" and the full chemical name: "2-Ethylsuccinonitrile".[4]

  • Include the date when the waste was first added to the container.

  • List all constituents if it is a mixed waste.

• Storage:

  • Store the sealed waste container in a designated satellite accumulation area.[4]

  • The storage area should be a well-ventilated location, away from incompatible materials such as strong oxidizing agents, strong acids, strong bases, and strong reducing agents.[5]

  • Store containers in secondary containment to prevent spills.[4]

• Disposal:

  • Dispose of the contents and container through an approved waste disposal plant.[5]

  • Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste.

  • Do not attempt to dispose of 2-Ethylsuccinonitrile down the drain or in the regular trash.[3][4]

Spill and Emergency Procedures

In the event of a spill or exposure, follow these immediate safety measures:

• Spill:

  • Evacuate the area if the spill is large or in a poorly ventilated space.

  • Wear appropriate PPE.

  • Contain the spill using absorbent materials.

  • Collect the absorbed material and place it in a sealed, labeled container for hazardous waste disposal.

  • Clean the spill area thoroughly.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[5]

• Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap and water.[5]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. Seek medical attention.[5]

• Ingestion: Do not induce vomiting. Rinse mouth and seek immediate medical attention.[5]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-Ethylsuccinonitrile.

References

• 1. 2-Ethylsuccinonitrile | C6H8N2 | CID 86593 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. ethz.ch [ethz.ch]
• 4. Chemical Waste | Environmental Health and Safety [ehs.weill.cornell.edu]
• 5. fishersci.com [fishersci.com]